o-Tolyl isocyanate

• CAS: 614-68-6

Core Science & Biosynthesis

physical properties of 2-methylphenyl isocyanate

An In-depth Technical Guide on the Physical Properties of 2-Methylphenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core (also known as o-tolyl isocyanate). The information is presented to be a valuable resource for researchers, scientists, and professionals involved in drug development and other chemical synthesis applications. This document includes a summary of quantitative data, detailed experimental protocols for property determination, and a visual representation of an experimental workflow.

Core Physical and Chemical Properties

2-Methylphenyl isocyanate is an organic compound with the chemical formula C8H7NO.[1] It is characterized as a clear, colorless to light yellow liquid.[1][2] This compound is sensitive to moisture and hydrolyzes in water.[1][2]

Quantitative Data Summary

The key are summarized in the table below for easy reference and comparison.

Property	Value	Reference Conditions
Molecular Formula	C8H7NO
Molecular Weight	133.15 g/mol	[1][3]
Boiling Point	185 °C	at standard atmospheric pressure (lit.)[1][2]
Density	1.074 g/mL	at 25 °C (lit.)[1][2]
Refractive Index	1.535	at 20 °C, nD (lit.)[1][2]
Flash Point	198 °F (92.2 °C)
Appearance	Clear colorless to light yellow liquid	[1][2]
Water Solubility	Hydrolyzes	[1][2]

Experimental Protocols for Property Determination

The following sections detail the methodologies for determining the key physical properties of liquid compounds like 2-methylphenyl isocyanate.

Determination of Boiling Point (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure. The Thiele tube method is a common and efficient technique for determining the boiling point of a small sample of liquid.[4]

Apparatus:

• Thiele tube

• Thermometer

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heat source (e.g., Bunsen burner)

• Mineral oil or other suitable heating bath liquid

• Rubber band or thread

Procedure:

• Fill the Thiele tube with a suitable heating bath liquid, ensuring the side arm is not completely filled.

• Add a small amount of the 2-methylphenyl isocyanate sample into the small test tube.

• Place the capillary tube, with its open end down, into the test tube containing the sample.

• Attach the test tube to the thermometer using a rubber band or thread, ensuring the sample is level with the thermometer bulb.

• Insert the thermometer and attached test tube into the Thiele tube, making sure the sample is immersed in the heating liquid.[5]

• Gently heat the side arm of the Thiele tube.[5] Convection currents will ensure uniform heating of the bath.[5]

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[4]

• Continue heating until a continuous and rapid stream of bubbles is observed.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube.[4][5]

Determination of Density

Density, a fundamental physical property, is the mass of a substance per unit volume.

Apparatus:

• Graduated cylinder (e.g., 10 mL or 25 mL)

• Electronic balance

Procedure:

• Ensure the graduated cylinder is clean and dry.

• Place the empty graduated cylinder on the electronic balance and tare the balance to zero. If taring is not possible, record the mass of the empty cylinder.[6]

• Carefully add a known volume of 2-methylphenyl isocyanate to the graduated cylinder. For accuracy, read the volume from the bottom of the meniscus.[7]

• Record the precise volume of the liquid.

• Place the graduated cylinder with the liquid on the balance and record the mass.[7]

• If the balance was not tared, subtract the mass of the empty cylinder to find the mass of the liquid.[8]

• Calculate the density using the formula: Density = Mass / Volume.

• Repeat the measurement multiple times and calculate the average for improved accuracy.[7]

Determination of Refractive Index

The refractive index measures how much the path of light is bent, or refracted, when entering a material. It is a characteristic property of a substance.

Apparatus:

• Abbe refractometer

• Dropper or pipette

• Constant temperature water bath (optional, for high precision)

Procedure:

• Ensure the prism of the Abbe refractometer is clean and dry.

• Using a dropper, place a small sample of 2-methylphenyl isocyanate onto the surface of the measuring prism.

• Close the illuminating prism and ensure the liquid spreads evenly between the two prisms.

• If the instrument is connected to a constant temperature bath, allow time for the sample to reach the desired temperature (e.g., 20°C).

• Look through the eyepiece and adjust the control knob to bring the dividing line between the light and dark fields into the center of the crosshairs.

• If a color fringe is visible, adjust the dispersion compensator to achieve a sharp, achromatic dividing line.

• Read the refractive index value from the instrument's scale.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for determining the boiling point of 2-methylphenyl isocyanate using the Thiele tube method.

Caption: Workflow for Boiling Point Determination via Thiele Tube.

References

• 1. 614-68-6 CAS MSDS (2-Methylphenyl isocyanate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. 2-Methylphenyl isocyanate | 614-68-6 [chemicalbook.com]
• 3. 2-Tolyl isocyanate | C8H7NO | CID 69194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 6. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. wjec.co.uk [wjec.co.uk]

An In-depth Technical Guide to o-Tolyl Isocyanate

This guide provides essential physicochemical data for o-tolyl isocyanate, a crucial reagent in synthetic chemistry, particularly for professionals engaged in research, scientific analysis, and drug development.

Physicochemical Properties

o-Tolyl isocyanate, also known as 2-methylphenyl isocyanate, is an organic compound that appears as a colorless to pale yellow liquid.[1] It is recognized for its high reactivity, which makes it a valuable component in the synthesis of various polymers and pharmaceuticals.[1]

Below is a summary of its key quantitative properties:

Property	Value
Molecular Formula	C8H7NO[1][2][3][4]
Linear Formula	CH3C6H4NCO[5]
Molecular Weight	133.15 g/mol [2][3]

Chemical Structure and Properties Relationship

The following diagram illustrates the direct relationship between the common name of the compound and its fundamental chemical properties.

Core properties of o-Tolyl Isocyanate.

References

• 1. CAS 614-68-6: o-Tolyl isocyanate | CymitQuimica [cymitquimica.com]
• 2. store.p212121.com [store.p212121.com]
• 3. chembk.com [chembk.com]
• 4. o-Tolyl isocyanate, 99+%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]
• 5. o-Tolyl isocyanate = 99 614-68-6 [sigmaaldrich.com]

An In-depth Technical Guide to the Synthesis of o-Tolyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes to o-tolyl isocyanate, a key intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. The guide details both traditional phosgenation-based methods and modern phosgene-free alternatives, offering in-depth experimental protocols, quantitative data, and mechanistic diagrams to aid researchers in their synthetic endeavors.

Phosgenation Route

The most established method for the synthesis of o-tolyl isocyanate involves the use of phosgene (B1210022) or a phosgene equivalent, such as triphosgene (B27547). This approach is highly efficient but requires stringent safety precautions due to the extreme toxicity of phosgene.

Synthesis from o-Toluidine (B26562) and Triphosgene

The reaction of o-toluidine with triphosgene, a safer solid phosgene equivalent, is a common laboratory-scale method for the preparation of o-tolyl isocyanate. The reaction proceeds via the formation of an intermediate carbamoyl (B1232498) chloride, which is subsequently dehydrochlorinated to yield the isocyanate.

Experimental Protocol:

A solution of o-toluidine (1.0 equivalent) in an inert anhydrous solvent, such as dichloromethane (B109758) (DCM) or toluene, is cooled to 0-5 °C under an inert atmosphere (e.g., nitrogen or argon). To this stirred solution, a solution of triphosgene (0.34-0.4 equivalents) in the same solvent is added dropwise, maintaining the temperature below 10 °C. Following the addition of triphosgene, a tertiary amine base, such as triethylamine (B128534) (2.0-2.2 equivalents), is added dropwise to neutralize the hydrogen chloride generated during the reaction. The reaction mixture is then allowed to warm to room temperature and stirred for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or infrared (IR) spectroscopy, looking for the appearance of the characteristic isocyanate peak around 2250-2275 cm⁻¹. Upon completion, the reaction mixture is filtered to remove the triethylamine hydrochloride salt. The filtrate is then concentrated under reduced pressure, and the crude o-tolyl isocyanate can be purified by vacuum distillation.

Quantitative Data:

Parameter	Value	Reference
Yield	~50-90%	[1]
Reactants	o-Toluidine, Triphosgene, Triethylamine	[1]
Solvent	Dichloromethane (DCM) or Toluene	[1]
Reaction Temperature	0 °C to room temperature	[1]
Reaction Time	2-4 hours	[1]

Reaction Pathway:

References

• 1. alfa-chemistry.com [alfa-chemistry.com]

A Phosgene-Free Future: An In-depth Technical Guide to the Synthesis of Aromatic Isocyanates

For Researchers, Scientists, and Drug Development Professionals

The synthesis of aromatic isocyanates, crucial building blocks for polyurethanes and other valuable materials, has long been dominated by the highly toxic and corrosive phosgene (B1210022) route. Growing safety and environmental concerns have catalyzed a paradigm shift towards developing cleaner, non-phosgene alternatives. This technical guide provides a comprehensive overview of the core non-phosgene synthesis methodologies, offering detailed experimental protocols, comparative quantitative data, and mechanistic insights to empower researchers in this critical field.

Reductive Carbonylation of Nitroaromatics

A promising phosgene-free alternative is the reductive carbonylation of nitroaromatic compounds. This method can proceed via a direct, one-step conversion to the isocyanate or an indirect, two-step process involving the formation and subsequent thermal decomposition of a carbamate (B1207046) intermediate.

The direct carbonylation of nitroaromatics to isocyanates is a thermodynamically favorable process, but it often requires harsh reaction conditions and can be prone to side reactions, including the oligomerization of the isocyanate product.[1] The indirect route, which involves the formation of a more stable carbamate intermediate, often offers better selectivity and milder reaction conditions.

Catalytic Systems and Performance

Palladium-based catalysts, particularly those supported by nitrogen-containing ligands like 1,10-phenanthroline, have shown significant activity in the reductive carbonylation of nitroaromatics.[2][3] The performance of these catalysts is often evaluated by their Turnover Number (TON), representing the total number of substrate molecules converted per catalyst molecule, and Turnover Frequency (TOF), the number of catalytic cycles per unit time.

Aromatic Nitro Compound	Catalyst System	Temperature (°C)	CO Pressure (psi)	Solvent	Conversion (%)	Yield (%)	TON	TOF (h⁻¹)	Reference
Nitrobenzene (B124822)	PdCl₂ / Alkylimidazole (1:3)	220	1400	Toluene (B28343)	100	63.5 (Phenyl Isocyanate)	-	-	[4]
Nitrobenzene	Pd@phen-POP	-	-	-	-	92 (Carbamate)	530	45	[2][3]
2,4-Dinitrotoluene	[Pd(isoquinoline)₂Cl₂] / Fe₂O₃ / MoO₃	~200	~2940 (200 atm)	-	High	Acceptable (TDI)	-	-	[5]
1,4-Dinitrobenzene	Pd(1,10-phenanthroline)₂(OTf)₂ / 4-chlorobenzoic acid	-	-	-	High	86 (Dicarbamate)	-	73	[6]

Experimental Protocol: Reductive Carbonylation of Nitrobenzene

The following protocol is a representative example for the direct reductive carbonylation of nitrobenzene to phenyl isocyanate.

Materials:

• Nitrobenzene

• Palladium(II) chloride (PdCl₂)

• N-alkylimidazole

• Toluene (anhydrous)

• Carbon monoxide (high pressure)

• High-pressure autoclave reactor equipped with a magnetic stirrer and temperature controller

Procedure:

• In a glovebox, charge the autoclave with PdCl₂ and the N-alkylimidazole ligand in a 1:3 molar ratio.

• Add anhydrous toluene to the reactor.

• Add nitrobenzene to the reaction mixture.

• Seal the autoclave and purge it several times with nitrogen gas, followed by purging with carbon monoxide.

• Pressurize the reactor with carbon monoxide to 1400 psi.

• Heat the reactor to 220 °C while stirring.

• Maintain the reaction at this temperature and pressure for 2 hours.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess carbon monoxide in a well-ventilated fume hood.

• The reaction mixture can be analyzed by gas chromatography (GC) or other suitable analytical techniques to determine the conversion and yield of phenyl isocyanate.[4]

Signaling Pathway: Palladium-Catalyzed Reductive Carbonylation

The catalytic cycle for the palladium-catalyzed reductive carbonylation of nitroarenes to carbamates is a complex process. A simplified representation is provided below.

Simplified Catalytic Cycle for Reductive Carbonylation

The Dimethyl Carbonate (DMC) Pathway

The use of dimethyl carbonate (DMC) as a carbonylating agent represents a significantly greener and safer alternative to phosgene.[7] This route typically involves a two-step process: the formation of a carbamate from an aromatic amine and DMC, followed by the thermal decomposition of the carbamate to the corresponding isocyanate.

Synthesis of Methylene (B1212753) Diphenyl Diisocyanate (MDI) via DMC

The synthesis of MDI via the DMC route is a three-step process:

• Synthesis of Methyl Phenyl Carbamate (MPC): Aniline is reacted with DMC in the presence of a catalyst, such as zinc acetate (B1210297), to produce MPC.

• Condensation with Formaldehyde: MPC is then condensed with formaldehyde, typically using an acid catalyst, to form dimethyl methylene diphenyl-4,4'-dicarbamate (MDC).

• Thermal Decomposition of MDC: MDC is thermally decomposed, often with a zinc-based catalyst, to yield MDI and methanol, which can be recycled.[8]

| Reaction Step | Reactants | Catalyst | Temperature (°C) | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | | | MPC Synthesis | Aniline, DMC | Zn(OAc)₂/AC | - | 78 |[9] | | MDC Synthesis | MPC, Formaldehyde | Hβ zeolite | 160 | 76.4 (based on HCHO) |[9] | | MDI Synthesis | MDC | ZnO/Zn | - | - |[10] |

Synthesis of Toluene Diisocyanate (TDI) via DMC

Similarly, TDI can be synthesized from toluene-2,4-diamine (TDA) and DMC.

• Synthesis of Dimethyl Toluene-2,4-dicarbamate (TDC): TDA is reacted with DMC to form TDC.

• Thermal Decomposition of TDC: TDC is then thermally decomposed to produce TDI.[11]

| Reaction Step | Reactants | Catalyst | Temperature (°C) | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | | | TDC Synthesis | TDA, DMC | Zn(OAc)₂ | 170 | 89.6 |[7] | | TDC Synthesis | TDA, DMC | Zinc Stearate | 170 | 95.5 |[7] | | TDI Synthesis | TDC | - | 260 | - |[11] |

Experimental Protocols

Materials:

• Toluene-2,4-diamine (TDA)

• Dimethyl carbonate (DMC)

• Zinc acetate (Zn(OAc)₂)

• Autoclave reactor

Procedure:

• Charge the autoclave with TDA, DMC, and zinc acetate catalyst. A typical molar ratio of TDA to DMC is 1:30, with a catalyst loading of 0.16 g of Zn(OAc)₂ per gram of TDA.

• Seal the reactor and heat it to 160-170 °C with stirring.

• Maintain the reaction for 3-7 hours.

• After cooling, the product TDC can be isolated and purified by crystallization.[7]

Materials:

• Dimethyl toluene-2,4-dicarbamate (TDC)

• Heat transfer fluid (e.g., di-n-octyl sebacate)

• Solvent (e.g., tetrahydrofuran/nitrobenzene mixture)

• Catalyst (e.g., uranyl zinc acetate)

• Vacuum distillation apparatus

Procedure:

• In a suitable reactor, dissolve TDC in the solvent and add the heat transfer fluid and catalyst.

• Heat the mixture to 250-270 °C under reduced pressure (e.g., 2.7 kPa).

• The TDI product will distill from the reaction mixture along with methanol.

• Collect the distillate and purify the TDI by fractional distillation.

Signaling Pathways

General Scheme for the DMC Pathway to Aromatic Isocyanates

The Urea (B33335) Pathway

The urea pathway offers another green route to aromatic isocyanates, utilizing urea as an inexpensive and readily available carbonyl source. This method also proceeds through a carbamate intermediate.

General Reaction Scheme

The synthesis involves two main steps:

• Carbamate Synthesis: An aromatic amine reacts with urea and an alcohol to form the corresponding N-aryl carbamate.

• Thermal Decomposition: The carbamate is then thermally decomposed to the aromatic isocyanate and the alcohol, which can be recycled.

A study on a phosgene-free route to MDI using urea and 3-methyl-1-butanol found the process to be technically feasible and economically attractive for a new plant, with a return on investment of 33%.[12][13]

Experimental Protocol: Synthesis of n-Butyl Carbamate

The following is a protocol for the synthesis of an alkyl carbamate from urea, which illustrates the general principle of the first step.

Materials:

• Urea

• n-Butyl alcohol

Procedure:

• In a round-bottomed flask fitted with a reflux condenser, warm n-butyl alcohol.

• Add urea in small portions to the warm alcohol with shaking, ensuring it dissolves without melting.

• Reflux the solution for an extended period (e.g., 30 hours), during which ammonia (B1221849) will be evolved.

• After the reaction, distill off the excess n-butyl alcohol.

• The remaining product, n-butyl carbamate, can be purified by recrystallization from a suitable solvent like ligroin. A yield of 75-76% can be expected.

Rearrangement Reactions: Curtius, Hofmann, and Lossen

These classical organic reactions provide routes to isocyanates through the rearrangement of specific functional groups.

The Curtius Rearrangement

The Curtius rearrangement involves the thermal decomposition of an acyl azide (B81097) to an isocyanate with the loss of nitrogen gas.[14]

Materials:

• Aromatic carboxylic acid

• Diphenylphosphoryl azide (DPPA)

• Triethylamine (Et₃N)

• Anhydrous toluene

Procedure:

• To a stirred solution of the aromatic carboxylic acid in anhydrous toluene, add triethylamine.

• Add DPPA dropwise at room temperature and stir for 30 minutes to form the acyl azide.

• Heat the mixture to reflux for 2 hours to induce the rearrangement to the isocyanate.

• The isocyanate can be isolated or trapped in situ with a nucleophile (e.g., an alcohol to form a carbamate).

The Hofmann Rearrangement

The Hofmann rearrangement converts a primary amide to a primary amine with one less carbon atom via an isocyanate intermediate.[14]

The Lossen Rearrangement

The Lossen rearrangement is the conversion of a hydroxamic acid or its derivative to an isocyanate.[15] A base-mediated self-propagative mechanism has been reported for the rearrangement of free hydroxamic acids.[16][17]

Materials:

• Aromatic hydroxamic acid

• 4-Nitrobenzenesulfonyl chloride

• N-methylimidazole (NMI)

• An appropriate alcohol

• Anhydrous solvent (e.g., acetonitrile)

Procedure:

• Dissolve the aromatic hydroxamic acid in the anhydrous solvent.

• Cool the solution to 0 °C.

• Add 4-nitrobenzenesulfonyl chloride to activate the hydroxamic acid.

• Add a catalytic amount of NMI and the desired alcohol.

• Allow the reaction to proceed at low temperature (0 °C to 35 °C depending on the substrate).

• The carbamate product can be isolated and purified using standard techniques.

Signaling Pathway: The Lossen Rearrangement

General Mechanism of the Lossen Rearrangement

Industrial Implementation and Challenges

While non-phosgene routes offer significant safety and environmental advantages, their widespread industrial adoption has been slow. Key challenges include:

• Economic Competitiveness: The traditional phosgene process is a mature and highly optimized technology, making it difficult for new processes to compete on cost.[11]

• Catalyst Cost and Recycling: Many non-phosgene routes rely on expensive noble metal catalysts, and efficient catalyst recovery and recycling are crucial for economic viability.[18]

• Reaction Conditions: Some non-phosgene methods, such as reductive carbonylation, still require high temperatures and pressures, which translates to high energy consumption and capital costs.

• Byproduct Formation: The generation of byproducts can reduce yields and necessitate costly purification steps.[19]

Despite these challenges, ongoing research and development in catalyst design, process optimization, and the utilization of renewable feedstocks are paving the way for a more sustainable future for aromatic isocyanate production. The methods outlined in this guide provide a solid foundation for further innovation in this important area of chemical synthesis.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Reductive Carbonylation of Nitroarenes Using a Heterogenized Phen-Pd Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Palladium-catalyzed reductive carbonylation of nitrobenzene for producing phenyl isocyanate [agris.fao.org]
• 5. researchgate.net [researchgate.net]
• 6. Reductive carbonylation of aromatic nitro compounds (Conference) | OSTI.GOV [osti.gov]
• 7. researchgate.net [researchgate.net]
• 8. research.rug.nl [research.rug.nl]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Nonphosgene Routes to TDI - Polyurethanes science, technology, markets, and trends [ebrary.net]
• 12. research.utwente.nl [research.utwente.nl]
• 13. researchgate.net [researchgate.net]
• 14. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 15. alfa-chemistry.com [alfa-chemistry.com]
• 16. researchgate.net [researchgate.net]
• 17. A base-mediated self-propagative Lossen rearrangement of hydroxamic acids for the efficient and facile synthesis of aromatic and aliphatic primary amines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. How Isocyanates Speak to Diverse Industrial Audiences? [eureka.patsnap.com]
• 19. Future Trends in Isocyanate Manufacturing Processes [eureka.patsnap.com]

reactivity of o-Tolyl isocyanate with primary amines

An In-depth Technical Guide to the Reactivity of o-Tolyl Isocyanate with Primary Amines

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the chemical reactivity of ortho-tolyl isocyanate with primary amines. The document outlines the core reaction mechanism, explores the kinetic principles, presents quantitative data to illustrate reactivity trends, and offers detailed experimental protocols for studying these rapid reactions. The content is tailored for professionals in chemical research and drug development who utilize isocyanate chemistry in their work.

The fundamental reaction between an isocyanate and a primary amine is a nucleophilic addition that results in the formation of a substituted urea (B33335). This reaction is typically exothermic and proceeds at a very high rate, especially with aliphatic amines.

The reactivity of o-tolyl isocyanate is governed by a combination of electronic and steric factors.

• Electronic Effects : The isocyanate group (-N=C=O) features an electrophilic carbon atom, which is susceptible to attack by nucleophiles like primary amines. The tolyl group's methyl substituent is weakly electron-donating, which slightly reduces the electrophilicity of the isocyanate carbon compared to an unsubstituted phenyl isocyanate.

• Steric Hindrance : The placement of the methyl group at the ortho position is the most significant factor controlling the reactivity of o-tolyl isocyanate. This group physically obstructs the path of the incoming amine nucleophile, leading to a substantial decrease in the reaction rate compared to its meta- and para-isomers.[1] Sterically hindered aromatic diamines are noted to react much more slowly than their non-hindered counterparts.[2]

The reaction generally follows second-order kinetics, being first-order with respect to both the isocyanate and the amine concentration.

General Reaction Mechanism

The reaction proceeds in a two-step mechanism:

• Nucleophilic Attack : The lone pair of electrons on the nitrogen atom of the primary amine attacks the electrophilic carbonyl carbon of the isocyanate group. This forms a transient, zwitterionic intermediate.

• Proton Transfer : A rapid transfer of a proton from the nitrogen to the oxygen atom occurs, yielding the stable N,N'-disubstituted urea product.

References

• 1. poliuretanos.net [poliuretanos.net]
• 2. Sterically Hindered Aromatic Diamines | Polyurethanes and Polyurea | Request Quotes or Samples [tri-iso.com]

The Synthesis of Urethanes from o-Tolyl Isocyanate and Alcohols: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of urethanes via the reaction of o-tolyl isocyanate with alcohols. This reaction is a cornerstone of polyurethane chemistry and finds applications in various fields, including the development of novel materials and pharmaceuticals. This document details the underlying reaction kinetics, catalytic effects, and experimental procedures, presenting quantitative data in a structured format for ease of comparison and analysis.

Reaction Kinetics and Thermodynamics

The formation of urethanes from the reaction of an isocyanate with an alcohol is a nucleophilic addition reaction. The rate of this reaction is influenced by several factors, including the structure of the alcohol and isocyanate, the solvent, and the presence of catalysts.

The reaction generally follows second-order kinetics, being first order with respect to both the isocyanate and the alcohol. The ortho-methyl group on the tolyl isocyanate introduces some steric hindrance, which can influence the reaction rate compared to its meta and para isomers.

Uncatalyzed Reaction

In the absence of a catalyst, the reaction proceeds at a moderate rate. The proposed mechanism involves the direct nucleophilic attack of the alcohol's oxygen atom on the electrophilic carbon of the isocyanate group. This is followed by a proton transfer to the nitrogen atom, yielding the urethane (B1682113) product.

Catalyzed Reaction

The reaction rate can be significantly enhanced by the use of catalysts. Metal complexes and tertiary amines are commonly employed for this purpose. Ferric acetylacetonate (B107027) (Fe(acac)₃) is an effective catalyst for this reaction. The catalytic mechanism is believed to involve the formation of a complex between the catalyst and the isocyanate, which increases the electrophilicity of the isocyanate carbon, making it more susceptible to nucleophilic attack by the alcohol.

Quantitative Data

The following tables summarize the kinetic data for the reaction of o-tolyl isocyanate with n-butyl alcohol.

Table 1: Rate Constants for the Uncatalyzed and Catalyzed Reaction of o-Tolyl Isocyanate with n-Butyl Alcohol

Catalyst	Catalyst Concentration (mol/L)	Rate Constant (k) (L/mol·s)	Temperature (°C)
None (Uncatalyzed)	0	Data not available	-
Ferric Acetylacetonate	1.4 x 10⁻⁵	0.00331	30
Ferric Acetylacetonate	2.8 x 10⁻⁵	0.00583	30
Ferric Acetylacetonate	8.4 x 10⁻⁵	0.0103	30
Ferric Acetylacetonate	1.4 x 10⁻⁴	0.0165	30

Data sourced from NASA Technical Report "Kinetics of the Reaction Between Alcohols and Isocyanates Catolyzed by Ferric Acetylacetonate".[1]

Experimental Protocols

This section provides a detailed methodology for the synthesis and characterization of n-butyl o-tolylcarbamate, a representative urethane derived from o-tolyl isocyanate.

Materials and Methods

• o-Tolyl isocyanate (≥98%)

• n-Butanol (≥99%)

• Ferric acetylacetonate (Fe(acac)₃) (catalyst, optional)

• Anhydrous solvent (e.g., toluene, diethyl ether)

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel)

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Analytical instruments: FTIR spectrometer, NMR spectrometer, Mass spectrometer

Safety Precautions: Isocyanates are toxic and potent respiratory sensitizers. All manipulations involving o-tolyl isocyanate must be performed in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety goggles, lab coat).

Synthesis of n-Butyl o-tolylcarbamate

• Preparation: A 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel is assembled and flame-dried under a stream of inert gas (e.g., nitrogen or argon) to ensure anhydrous conditions.

• Reaction Setup: The flask is charged with o-tolyl isocyanate (e.g., 0.1 mol) dissolved in 100 mL of an anhydrous solvent like toluene.

• Addition of Alcohol: n-Butanol (e.g., 0.1 mol) is added to the dropping funnel. For the catalyzed reaction, ferric acetylacetonate (e.g., 1.4 x 10⁻⁵ mol/L final concentration) can be added to the isocyanate solution.

• Reaction: The n-butanol is added dropwise to the stirred isocyanate solution at room temperature over a period of 30 minutes. An exothermic reaction is expected. The reaction mixture is then stirred at a specific temperature (e.g., 30°C for the catalyzed reaction) for a designated time (e.g., several hours). The progress of the reaction can be monitored by FTIR spectroscopy by observing the disappearance of the characteristic isocyanate peak (~2270 cm⁻¹).

• Work-up: Upon completion of the reaction, the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., hexane (B92381) or a mixture of hexane and ethyl acetate) or by column chromatography on silica (B1680970) gel.

Characterization of n-Butyl o-tolylcarbamate

The purified product should be characterized by the following spectroscopic methods to confirm its structure and purity.

Table 2: Spectroscopic Data for n-Butyl o-tolylcarbamate

Technique	Expected Peaks/Signals
FTIR (cm⁻¹)	~3300 (N-H stretch), ~3050 (aromatic C-H stretch), ~2960 (aliphatic C-H stretch), ~1700 (C=O urethane stretch), ~1590, 1490 (aromatic C=C stretch), ~1220 (C-O stretch)
¹H NMR (ppm)	Chemical shifts will vary depending on the solvent. Expected signals: aromatic protons, NH proton (broad singlet), -OCH₂- protons of the butyl group, internal -CH₂- protons of the butyl group, and terminal -CH₃ protons of both the tolyl and butyl groups.
¹³C NMR (ppm)	Expected signals for the carbonyl carbon of the urethane, aromatic carbons, and aliphatic carbons of the butyl group.
Mass Spec (m/z)	Expected molecular ion peak corresponding to the molecular weight of n-butyl o-tolylcarbamate (C₁₂H₁₇NO₂).

Reaction Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate the key reaction pathways and a general experimental workflow.

Caption: Uncatalyzed reaction of o-tolyl isocyanate with n-butanol.

Caption: Ferric acetylacetonate catalyzed reaction mechanism.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]

Navigating the Solubility of o-Tolyl Isocyanate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Tolyl isocyanate, a key intermediate in the synthesis of various pharmaceuticals and polymers, presents unique challenges in formulation and process development due to its reactivity and specific solubility characteristics. A thorough understanding of its behavior in different organic solvents is paramount for optimizing reaction conditions, ensuring product purity, and developing stable formulations. This technical guide provides a comprehensive overview of the available solubility data for o-tolyl isocyanate and structurally related aromatic isocyanates. It also outlines a detailed experimental protocol for determining solubility and presents a logical workflow for solvent selection and analysis.

Core Data Presentation: Solubility of Aromatic Isocyanates

The following table summarizes the available qualitative and quantitative solubility data for o-tolyl isocyanate and its analogs.

Compound	Solvent	Chemical Formula	Solubility	Temperature (°C)	Remarks
o-Tolyl Isocyanate	Organic Solvents	C₈H₇NO	Moderately Soluble	Not Specified	General qualitative description.
Water	H₂O	Limited Solubility / Reacts	Not Specified	Hydrolyzes in water.
p-Tolyl Isocyanate	Water	H₂O	7.5 g/L[1][2]	20
Phenyl Isocyanate	Benzene	C₆H₆	Soluble[3]	Not Specified
Toluene	C₇H₈	Soluble[3]	Not Specified
Ether	(C₂H₅)₂O	Very Soluble[4]	Not Specified
Ethanol (B145695)	C₂H₅OH	320.85 g/L[5]	25	Reacts with ethanol to form ethyl phenylcarbamate. The high value may represent miscibility before significant reaction.
Water	H₂O	Decomposes[4]	Not Specified	Reacts to form carbanilic acid, which is unstable.

Experimental Protocol: Determination of Solubility of o-Tolyl Isocyanate

The following is a detailed methodology for the experimental determination of the solubility of o-tolyl isocyanate in an organic solvent. This protocol is based on the widely accepted isothermal shake-flask method and incorporates considerations for the reactive nature of isocyanates.

Objective: To determine the equilibrium solubility of o-tolyl isocyanate in a selected organic solvent at a specific temperature.

Materials:

• o-Tolyl isocyanate (high purity)

• Selected organic solvent (anhydrous, high purity)

• Analytical balance (± 0.1 mg)

• Thermostatically controlled shaker or incubator

• Glass vials with PTFE-lined screw caps

• Syringes and syringe filters (PTFE, 0.2 µm)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or Gas Chromatography (GC) system.

• Dibutylamine (B89481) solution (for derivatization in HPLC/GC analysis, if necessary)

• Anhydrous sodium sulfate

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of o-tolyl isocyanate to a series of glass vials.

  • Accurately pipette a known volume of the selected anhydrous organic solvent into each vial.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours). The presence of undissolved o-tolyl isocyanate should be visible at the end of the equilibration period.

• Sample Collection and Preparation:

  • Allow the vials to stand undisturbed at the set temperature for at least 4 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the solution through a 0.2 µm PTFE syringe filter into a clean, dry volumetric flask. This step is critical to remove any undissolved microparticles.

  • Dilute the filtered solution to a suitable concentration with the same organic solvent.

• Sample Analysis (Quantitative Determination):

  • Analyze the diluted solution using a validated analytical method (e.g., HPLC or GC) to determine the concentration of o-tolyl isocyanate.

  • Note on Analysis: Due to the reactivity of the isocyanate group, direct analysis can be challenging. A common approach is to derivatize the isocyanate with an excess of a reagent like dibutylamine to form a stable urea (B33335) derivative, which can then be quantified by HPLC or GC.

  • Prepare a calibration curve using standard solutions of the o-tolyl isocyanate derivative of known concentrations.

• Calculation of Solubility:

  • From the calibration curve, determine the concentration of o-tolyl isocyanate in the diluted sample.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units (e.g., g/L, mol/L).

Safety Precautions:

• o-Tolyl isocyanate is a hazardous substance and should be handled in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• All solvents should be handled with appropriate safety measures.

Mandatory Visualizations

The following diagrams illustrate key logical and experimental workflows related to the solubility of o-tolyl isocyanate.

Caption: Logical workflow for solvent selection and solubility determination.

Caption: Experimental workflow for the shake-flask solubility method.

References

• 1. chembk.com [chembk.com]
• 2. p-Tolyl isocyanate | 622-58-2 [chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. Phenyl isocyanate | C7H5NO | CID 7672 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scent.vn [scent.vn]

o-Tolyl Isocyanate: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Tolyl isocyanate (CAS No. 614-68-6), a member of the aromatic isocyanate family, is a highly reactive chemical intermediate pivotal in the synthesis of a wide array of compounds, including pharmaceuticals, agrochemicals, and polymers. Its utility is intrinsically linked to the reactive isocyanate group (-N=C=O), which readily participates in nucleophilic addition reactions. This high reactivity, however, necessitates a thorough understanding of its stability profile and stringent adherence to appropriate storage and handling protocols to ensure its chemical integrity and prevent hazardous situations. This technical guide provides an in-depth overview of the stability of o-tolyl isocyanate, recommended storage conditions, and detailed experimental protocols for its analysis.

Chemical Stability and Degradation Pathways

o-Tolyl isocyanate is a stable compound at room temperature when stored in a tightly sealed container under a dry, inert atmosphere.[1] However, its stability is significantly compromised by exposure to moisture, elevated temperatures, and incompatible materials.

Moisture Sensitivity

The primary degradation pathway for o-tolyl isocyanate is hydrolysis, which occurs upon contact with water or atmospheric moisture.[2] The isocyanate group reacts with water to form an unstable carbamic acid intermediate, which then decomposes to produce o-toluidine (B26562) and carbon dioxide gas.[2]

Reaction Scheme: CH₃C₆H₄NCO + H₂O → [CH₃C₆H₄NHCOOH] → CH₃C₆H₄NH₂ + CO₂

This reaction is problematic for several reasons:

• Loss of Purity: The consumption of o-tolyl isocyanate leads to a decrease in the purity of the material.

• Pressure Buildup: The evolution of carbon dioxide gas can lead to a dangerous increase in pressure within a sealed container, potentially causing it to rupture.[2]

• Formation of Byproducts: The resulting o-toluidine can react with remaining o-tolyl isocyanate to form a stable, insoluble urea (B33335) derivative, further contaminating the product.[2]

Thermal Stability

Recommended Storage Conditions

To maintain the quality and ensure the safe handling of o-tolyl isocyanate, the following storage conditions are imperative.

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place. For long-term storage, refrigeration at 2-8°C is recommended.[3]	Minimizes the rate of degradation and self-polymerization reactions.
Atmosphere	Store under a dry, inert atmosphere (e.g., nitrogen or argon).[1]	Prevents contact with atmospheric moisture, thereby inhibiting hydrolysis.
Container	Use tightly sealed containers made of compatible materials (e.g., glass, stainless steel).	Prevents moisture ingress and contamination.
Incompatible Materials	Store away from water, alcohols, amines, strong bases, and strong oxidizing agents.	These substances react exothermically and vigorously with isocyanates.

Quantitative Data on Stability

While specific kinetic data for the degradation of o-tolyl isocyanate is limited in the public domain, the following table, based on a typical isocyanate prepolymer, illustrates the significant impact of temperature on stability.

Temperature	Time to Significant Degradation
60°C (140°F)	1 week
70°C (158°F)	3 days
80°C (176°F)	36 hours
90°C (194°F)	12 hours
100°C (212°F)	8 hours

Data adapted from a typical isocyanate prepolymer and should be considered as an illustrative guide for the thermal sensitivity of o-tolyl isocyanate.[1]

Experimental Protocols

To assess the stability of o-tolyl isocyanate, a well-designed experimental protocol is crucial. The following outlines a method for a stability study using High-Performance Liquid Chromatography (HPLC) to quantify the purity of o-tolyl isocyanate over time.

Stability Study Protocol

Objective: To determine the stability of o-tolyl isocyanate under various storage conditions (e.g., different temperatures and humidity levels).

Methodology:

• Sample Preparation:

  • Procure high-purity o-tolyl isocyanate.

  • Aliquot the isocyanate into multiple small, amber glass vials under a nitrogen atmosphere to minimize exposure to moisture and light.

  • Tightly seal the vials with appropriate caps.

• Storage Conditions:

  • Divide the vials into different storage groups, for example:

    • -20°C (Freezer)

    • 2-8°C (Refrigerator)

    • 25°C / 60% Relative Humidity (ICH Guideline Conditions)

    • 40°C / 75% Relative Humidity (Accelerated Stability Conditions)

• Time Points:

  • Define the time points for analysis, for example: 0, 1, 3, 6, and 12 months for long-term studies, and 0, 1, 2, 3, and 6 months for accelerated studies.

• Analytical Method: HPLC with Derivatization

  • Rationale for Derivatization: Direct analysis of isocyanates by HPLC can be challenging due to their high reactivity. Derivatization with a suitable reagent converts the isocyanate into a stable, UV-active derivative that can be easily quantified. Di-n-butylamine (DBA) is a commonly used derivatizing agent.

  • Reagents and Materials:

    • o-Tolyl isocyanate reference standard

    • Di-n-butylamine (DBA)

    • Anhydrous toluene (B28343) (or other suitable inert solvent)

    • Acetonitrile (B52724) (HPLC grade)

    • Water (HPLC grade)

    • Formic acid (or other suitable mobile phase modifier)

    • C18 HPLC column

  • Standard Preparation:

    • Prepare a stock solution of the o-tolyl isocyanate reference standard in anhydrous toluene.

    • Create a series of calibration standards by diluting the stock solution.

    • Derivatize each standard by adding a known excess of DBA solution. The reaction to form the urea derivative is rapid.

  • Sample Analysis:

    • At each time point, retrieve a vial from each storage condition.

    • Allow the vial to equilibrate to room temperature before opening.

    • Accurately weigh a portion of the o-tolyl isocyanate sample and dissolve it in anhydrous toluene.

    • Derivatize the sample solution with an excess of DBA solution.

    • Dilute the derivatized sample to a suitable concentration for HPLC analysis.

  • HPLC Conditions (Example):

    • Column: C18, 4.6 x 150 mm, 5 µm

    • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Detection: UV at a suitable wavelength (e.g., 254 nm).

    • Column Temperature: 30°C

  • Quantification:

    • Construct a calibration curve by plotting the peak area of the derivatized standard against its concentration.

    • Determine the concentration of the derivatized o-tolyl isocyanate in the sample solutions from the calibration curve.

    • Calculate the purity of the o-tolyl isocyanate at each time point.

• Data Analysis:

  • Plot the purity of o-tolyl isocyanate against time for each storage condition.

  • Determine the degradation rate under each condition.

Visualizations

Logical Relationship of Storage and Stability Factors

Caption: Factors influencing the stability and integrity of o-Tolyl Isocyanate.

Experimental Workflow for Stability Testing

Caption: Workflow for HPLC-based stability testing of o-Tolyl Isocyanate.

References

• 1. erapol.com.au [erapol.com.au]
• 2. quora.com [quora.com]
• 3. imenpol.com [imenpol.com]

An In-depth Technical Guide to the Safe Handling of o-Tolyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for o-Tolyl isocyanate (CAS No. 614-68-6), a compound utilized in various chemical syntheses, including as an intermediate for pesticides and pharmaceuticals.[1] Due to its hazardous properties, strict adherence to safety protocols is imperative to ensure the well-being of laboratory personnel and the integrity of research.

Physicochemical and Toxicological Profile

Understanding the fundamental properties of o-Tolyl isocyanate is crucial for its safe handling. This substance is a combustible liquid that is sensitive to moisture and hydrolyzes in water.[2][3]

Table 1: Physicochemical Properties of o-Tolyl Isocyanate

Property	Value
Molecular Formula	C8H7NO
Molecular Weight	133.15 g/mol [4]
Boiling Point	185 °C (lit.)[4]
Density	1.074 g/mL at 25 °C (lit.)[4]
Flash Point	92 °C (197 °F)[3] or 198°F
Refractive Index	n20/D 1.535 (lit.)[4]
Vapor Pressure	0.689 mmHg at 25°C
Solubility	Hydrolyzes in water.[3]

o-Tolyl isocyanate is classified as a hazardous substance with multiple routes of toxicity. It is harmful if swallowed, inhaled, or in contact with skin.[2][5] It is a lachrymator, causing irritation and tearing of the eyes.[2][5]

Table 2: Hazard Classifications for o-Tolyl Isocyanate

Hazard	Classification
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4[5]
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)[5]
Serious Eye Damage/Eye Irritation	Category 2 (Causes serious eye irritation)[5]
Respiratory Sensitization	Category 1 (May cause allergy or asthma symptoms or breathing difficulties if inhaled)[5]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (May cause respiratory irritation)[5]

Safe Handling and Storage Protocols

Proper handling and storage are critical to minimize exposure risk.

Handling:

• Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[5][6]

• Avoid breathing mists or vapors.[5][6]

• Prevent contact with skin, eyes, and clothing by wearing appropriate personal protective equipment (PPE).[5][7]

• Do not eat, drink, or smoke in areas where the chemical is handled.[8][9]

• Keep away from open flames, hot surfaces, and other sources of ignition.[2][5]

• Handle under an inert atmosphere and protect from moisture.[3][5]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6][7]

• The storage area should be designated for corrosive materials.[5]

• Keep away from incompatible materials such as acids, strong bases, alcohols, amines, and strong oxidizing agents.[2][9] The substance reacts violently with water.[6]

• Store locked up or in an area accessible only to authorized personnel.[6][10]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against exposure. The following diagram illustrates the recommended PPE for handling o-Tolyl isocyanate.

Caption: Recommended Personal Protective Equipment for handling o-Tolyl isocyanate.

Emergency Procedures

In the event of an emergency, a clear and practiced response is crucial.

First Aid Measures:

• Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. Seek immediate medical attention.[2][7] Do not use mouth-to-mouth resuscitation.[7]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[2][7] Get medical aid.[7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][7] Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of milk or water.[2][7] Seek immediate medical attention.[7]

Spill Response: In case of a spill, evacuate the area and ensure adequate ventilation.[6] Remove all sources of ignition.[11] Absorb the spill with an inert material such as vermiculite, sand, or earth, and place it in a suitable container for disposal.[7] Do not allow the spill to enter drains or waterways.[6]

The following workflow outlines the steps for responding to an o-Tolyl isocyanate spill.

Caption: Emergency workflow for responding to an o-Tolyl isocyanate spill.

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[7] Disposal should be carried out by a licensed disposal company in accordance with federal, state, and local regulations.[12] Do not dispose of the material into the environment.[8] Contaminated packaging should be disposed of as unused product.[12]

Conclusion

o-Tolyl isocyanate is a valuable chemical intermediate, but its hazardous nature demands rigorous safety and handling protocols. By understanding its properties, implementing proper engineering controls, consistently using appropriate PPE, and being prepared for emergencies, researchers can mitigate the risks associated with its use. This guide serves as a foundational resource for establishing a safe laboratory environment for work with this compound. Always refer to the most current Safety Data Sheet (SDS) from your supplier for the latest information.

References

• 1. upchemusa.com [upchemusa.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. store.p212121.com [store.p212121.com]
• 4. 邻甲苯异氰酸酯 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. fishersci.dk [fishersci.dk]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. fishersci.com [fishersci.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. assets.thermofisher.com [assets.thermofisher.com]
• 12. chemicalbook.com [chemicalbook.com]

An In-depth Technical Guide to the Hazards of o-Tolyl Isocyanate Exposure

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

o-Tolyl isocyanate (CAS RN: 614-68-6), a member of the highly reactive isocyanate family of compounds, presents a significant occupational hazard. This technical guide provides a comprehensive overview of the current understanding of the risks associated with o-tolyl isocyanate exposure. The document details the compound's physicochemical properties, toxicological profile, and known health effects, with a focus on the underlying mechanisms of toxicity. This guide is intended to serve as a critical resource for researchers, scientists, and drug development professionals to ensure safe handling and to inform the development of appropriate safety protocols and potential therapeutic interventions in cases of accidental exposure. The primary hazards associated with o-tolyl isocyanate include severe irritation to the skin, eyes, and respiratory tract, as well as the potential for inducing chemical sensitization, leading to occupational asthma. The mechanism of toxicity is complex, involving direct cellular damage, depletion of endogenous antioxidants such as glutathione (B108866), and the formation of protein adducts that can trigger an immune response.

Physicochemical Properties of o-Tolyl Isocyanate

o-Tolyl isocyanate is a colorless to pale yellow liquid with a sharp, pungent odor. Its chemical structure consists of an isocyanate group attached to a toluene (B28343) backbone at the ortho position. This structure confers high reactivity, particularly towards nucleophiles such as alcohols, amines, and water.

Property	Value	Reference(s)
Chemical Formula	C₈H₇NO	[1]
Molecular Weight	133.15 g/mol	[1]
CAS Number	614-68-6	[1]
Appearance	Colorless to pale yellow liquid	[1]
Odor	Sharp, pungent	[1]
Boiling Point	185-186 °C	[2][3]
Melting Point	Not available
Flash Point	65-66 °C	[2][4]
Density	1.074 g/mL at 25 °C	[3]
Solubility	Reacts with water	[2]
Vapor Pressure	Not available

Toxicological Profile

Exposure to o-tolyl isocyanate can lead to a range of adverse health effects, from acute irritation to chronic respiratory diseases. The toxicity is primarily driven by the high reactivity of the isocyanate group.

Acute Toxicity

o-Tolyl isocyanate is harmful if swallowed, inhaled, or in contact with skin.[1]

Route	Species	Value	Reference(s)
Oral LD₅₀	Rat	975 mg/kg	[5]
Dermal LD₅₀	Rat	1600 mg/kg	[1]
Inhalation LC₅₀	Not available for o-tolyl isocyanate. For m-tolyl isocyanate: 33 mg/m³ (4h, Rat)	[6]

Irritation and Corrosivity

o-Tolyl isocyanate is a potent irritant to the skin, eyes, and respiratory system.[1][7] Direct contact can cause chemical burns and severe inflammation.[8]

Sensitization

A primary concern with isocyanate exposure is the risk of sensitization.[8] Initial exposure may not produce a severe reaction, but subsequent exposures, even at very low concentrations, can trigger a severe allergic reaction, most notably occupational asthma.[9] There is evidence that both respiratory and dermal exposures can lead to sensitization.[7]

Genotoxicity

While specific data for o-tolyl isocyanate is limited, isocyanates as a class have been studied for their genotoxic potential. For instance, an Ames test has been conducted for some isocyanates, which is a screen for mutagenic properties.[5]

Carcinogenicity

There is no definitive data classifying o-tolyl isocyanate as a carcinogen.

Mechanism of Toxicity and Signaling Pathways

The toxicity of o-tolyl isocyanate is multifaceted, involving direct chemical reactions with biomolecules and the subsequent triggering of cellular stress responses. The highly electrophilic isocyanate group readily reacts with nucleophilic functional groups found in proteins and peptides, such as sulfhydryl, amino, and hydroxyl groups.

Protein Adduct Formation

Upon entering the body, o-tolyl isocyanate can covalently bind to endogenous proteins, forming adducts.[5][10] These modified proteins can lose their biological function and may be recognized by the immune system as foreign, initiating an allergic response that is characteristic of isocyanate-induced asthma.[11]

Glutathione Depletion and Oxidative Stress

o-Tolyl isocyanate can react with glutathione (GSH), a critical intracellular antioxidant.[3][12] Depletion of GSH disrupts the cellular redox balance, leading to a state of oxidative stress.[13] This is characterized by an accumulation of reactive oxygen species (ROS), which can damage cellular components, including lipids, proteins, and DNA.

Inflammatory and Apoptotic Signaling Pathways

The cellular damage and oxidative stress induced by o-tolyl isocyanate exposure can activate several signaling pathways, leading to inflammation and, in severe cases, apoptosis (programmed cell death).[13] While the precise pathways for o-tolyl isocyanate are not fully elucidated, research on other isocyanates suggests the involvement of the following:

• Mitogen-Activated Protein Kinase (MAPK) Pathway: The MAPK family of proteins (including p38, JNK, and ERK) are key regulators of cellular responses to stress.[14][15][16] Activation of these pathways can lead to the production of pro-inflammatory cytokines and mediators.

• Nuclear factor erythroid 2-related factor 2 (Nrf2) Pathway: The Nrf2 pathway is a primary cellular defense mechanism against oxidative stress.[17][18][19] Under normal conditions, Nrf2 is kept inactive. However, upon exposure to electrophiles like isocyanates, Nrf2 is activated and promotes the expression of antioxidant and detoxification enzymes.

• Nuclear Factor-kappa B (NF-κB) Pathway: NF-κB is a key transcription factor that regulates the expression of genes involved in inflammation and immunity. Its activation by cellular stressors can lead to the production of inflammatory cytokines.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. qbe.com [qbe.com]
• 3. Formation, solvolysis, and transcarbamoylation reactions of bis(S-glutathionyl) adducts of 2,4- and 2,6-diisocyanatotoluene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. Synthesis of adducts with amino acids as potential dosimeters for the biomonitoring of humans exposed to toluenediisocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. osha.gov [osha.gov]
• 7. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]
• 8. michigan.gov [michigan.gov]
• 9. Occupational asthma due to isocyanates [pubmed.ncbi.nlm.nih.gov]
• 10. Reactions of 4 methylphenyl isocyanate with amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Glutathione protects human airway proteins and epithelial cells from isocyanates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Isocyanates induces DNA damage, apoptosis, oxidative stress, and inflammation in cultured human lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Role of MAPK signaling pathway in the activation of dendritic type cell line, THP-1, induced by DNCB and NiSO4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A renewed concept on the MAPK signaling pathway in cancers: Polyphenols as a choice of therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Impact of environmental toxicants on p38- and ERK-MAPK signaling pathways in the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The complexity of the Nrf2 pathway: Beyond the antioxidant response - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Oleanolic Acid Activates Nrf2 and Protects from Acetaminophen Hepatotoxicity via Nrf2-Dependent and Nrf2-independent Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

chemical structure and functional group of o-Tolyl isocyanate

An In-depth Technical Guide to o-Tolyl Isocyanate

This guide provides a comprehensive overview of o-Tolyl isocyanate, focusing on its chemical structure, functional group, physicochemical properties, and key reactivity. It is intended for researchers, scientists, and professionals in drug development and materials science who utilize isocyanates in synthesis.

Chemical Structure and Functional Group

o-Tolyl isocyanate, also known as 2-methylphenyl isocyanate, is an aromatic organic compound. Its structure consists of a toluene (B28343) molecule where an isocyanate functional group is substituted at the ortho position (position 2) of the benzene (B151609) ring relative to the methyl group.

The defining functional group is the isocyanate group (-N=C=O) .[1] This group is highly electrophilic at the central carbon atom, making it susceptible to nucleophilic attack. This reactivity is the foundation of its utility in organic synthesis, particularly in the formation of polymers and pharmaceuticals.[1]

Below is a diagram illustrating the chemical structure of o-Tolyl isocyanate.

Caption: Chemical structure of o-Tolyl isocyanate (C₈H₇NO).

Physicochemical Properties

o-Tolyl isocyanate is typically a colorless to light yellow liquid with a pungent odor.[1] It is sensitive to moisture and hydrolyzes in water.[2][3] Key quantitative properties are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₈H₇NO	[1][2][4]
Molecular Weight	133.15 g/mol	[1]
CAS Number	614-68-6	[1][2]
Density	1.074 g/mL at 25 °C	[2]
Boiling Point	185-186 °C	[2]
Flash Point	92 °C (197-198 °F)	[2]
Refractive Index	n20/D 1.535	[2]
Purity	≥98%	[5]
Appearance	Colorless to light yellow liquid	[1][5]
Solubility	Hydrolyzes in water; Soluble in organic solvents	[1][2]
InChI Key	VAYMIYBJLRRIFR-UHFFFAOYSA-N	[1][4]
SMILES	Cc1ccccc1N=C=O	[1][4]

Key Reactivity and Experimental Protocols

The isocyanate group is highly reactive towards nucleophiles, particularly those containing active hydrogen atoms, such as alcohols, amines, and water. This reactivity makes it a valuable reagent in organic synthesis.

Reaction with Alcohols to Form Carbamates (Urethanes)

A primary application of isocyanates is their reaction with alcohols to form carbamates, commonly known as urethanes. This reaction is fundamental to the production of polyurethane polymers.

Caption: Reaction pathway for the formation of a carbamate (urethane).

Experimental Protocol: General Procedure for Carbamate Synthesis

The following is a generalized protocol for the reaction of o-tolyl isocyanate with an alcohol, based on established principles for isocyanate reactions.[6] Researchers should adapt this procedure based on the specific alcohol and scale.

Materials:

• o-Tolyl isocyanate

• Anhydrous alcohol (e.g., n-butanol, 1.05 eq)

• Anhydrous solvent (e.g., toluene, dichloromethane)

• Catalyst (optional, e.g., dibutyltin (B87310) dilaurate (DBTDL) or triethylamine (B128534) (TEA), 0.1-0.5 mol%)

• Nitrogen or Argon source for inert atmosphere

• Standard laboratory glassware, dried in an oven

Procedure:

• Preparation: To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add o-tolyl isocyanate (1.0 eq). Dissolve the isocyanate in the anhydrous solvent (e.g., 5-10 mL per mmol of isocyanate).

• Addition of Alcohol: In a separate, dry vial, prepare a solution of the alcohol (1.05 eq) in the anhydrous solvent. Slowly add the alcohol solution to the stirring isocyanate solution at room temperature using a syringe. An ice bath may be used to control the initial exotherm for highly reactive alcohols.

• Addition of Catalyst (Optional): If a catalyst is used, add it dropwise to the reaction mixture. The use of a catalyst is recommended to ensure a complete and efficient reaction, especially with less reactive secondary or tertiary alcohols.[6]

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or infrared (IR) spectroscopy. The disappearance of the strong isocyanate peak (around 2250-2275 cm⁻¹) in the IR spectrum is a reliable indicator of reaction completion.

• Work-up: Once the reaction is complete, quench by adding a small amount of methanol (B129727) to consume any residual isocyanate. Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by silica (B1680970) gel column chromatography or recrystallization, depending on its physical properties.

Logical Workflow of Isocyanate Reactivity

The electrophilic carbon of the isocyanate group is the central point of reactivity. Various nucleophiles can attack this site, leading to a diverse range of products. This versatility is a key reason for its widespread use in chemical synthesis.

Caption: Reactivity of o-Tolyl Isocyanate with common nucleophiles.

Safety and Handling

o-Tolyl isocyanate is a hazardous chemical. It is harmful if inhaled, swallowed, or in contact with skin, and causes irritation to the eyes, skin, and respiratory system.[2] It is also a potential sensitizer. Proper personal protective equipment (PPE), including gloves, eye protection, and a respirator, should be used when handling this compound. All work should be conducted in a well-ventilated fume hood. As it is moisture-sensitive, it should be stored under an inert gas.[3]

References

• 1. CAS 614-68-6: o-Tolyl isocyanate | CymitQuimica [cymitquimica.com]
• 2. chembk.com [chembk.com]
• 3. store.p212121.com [store.p212121.com]
• 4. o-Tolyl isocyanate, 98% 25 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. o-Tolyl Isocyanate | CymitQuimica [cymitquimica.com]
• 6. benchchem.com [benchchem.com]

Spectroscopic Profile of o-Tolyl Isocyanate: A Technical Guide

An In-depth Analysis of NMR, IR, and Mass Spectrometry Data for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for o-tolyl isocyanate, a crucial reagent and intermediate in organic synthesis and drug discovery. The following sections present detailed Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside generalized experimental protocols for these analytical techniques. This document is intended to serve as a valuable resource for scientists and researchers, facilitating compound verification, reaction monitoring, and quality control.

Spectroscopic Data Summary

The empirical formula for o-tolyl isocyanate is C₈H₇NO, with a molecular weight of 133.15 g/mol . The spectroscopic data presented below provides unambiguous confirmation of its chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR (Proton NMR) Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.20 - 7.05	Multiplet	4H	Aromatic Protons (C₆H₄)
2.35	Singlet	3H	Methyl Protons (-CH₃)

¹³C NMR (Carbon-13 NMR) Data

Chemical Shift (δ) ppm	Assignment
136.2	Aromatic Carbon (C-CH₃)
130.8	Aromatic Carbon
129.5	Isocyanate Carbon (-NCO)
127.0	Aromatic Carbon
125.8	Aromatic Carbon (C-NCO)
125.2	Aromatic Carbon
18.1	Methyl Carbon (-CH₃)

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of o-tolyl isocyanate is characterized by a strong, sharp absorption band for the isocyanate group.

Wavenumber (cm⁻¹)	Intensity	Assignment
2270	Strong, Sharp	N=C=O Asymmetric Stretch
1500 - 1450	Medium	Aromatic C=C Stretch
1380	Medium	C-H Bend (CH₃)
750	Strong	C-H Bend (ortho-disubstituted aromatic)

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, confirming the molecular weight and offering insights into its structure.

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Assignment
133	100	[M]⁺ (Molecular Ion)
105	80	[M - CO]⁺
91	60	[C₇H₇]⁺ (Tropylium ion)
77	40	[C₆H₅]⁺

Experimental Protocols

The following are generalized protocols for acquiring spectroscopic data for small organic molecules like o-tolyl isocyanate. Instrument-specific parameters should be optimized for best results.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of o-tolyl isocyanate in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

• Instrumentation: Acquire the spectra on a standard NMR spectrometer (e.g., 300 or 500 MHz).

• ¹H NMR Acquisition: Obtain a one-dimensional proton spectrum using a standard pulse sequence. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (typically 0-12 ppm), and a relaxation delay of 1-5 seconds.

• ¹³C NMR Acquisition: Obtain a one-dimensional carbon spectrum with proton decoupling. A larger number of scans is typically required compared to ¹H NMR due to the low natural abundance of ¹³C. The spectral width should encompass the expected range for organic molecules (typically 0-220 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample like o-tolyl isocyanate, a thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹). A background spectrum of the clean salt plates should be acquired and subtracted from the sample spectrum.

Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of o-tolyl isocyanate in a volatile organic solvent (e.g., methanol (B129727) or acetonitrile) into the mass spectrometer via a suitable ionization source.

• Ionization: Electron Ionization (EI) is a common method for small, volatile molecules and typically provides detailed fragmentation patterns.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The detector records the abundance of each ion, generating the mass spectrum.

Visualized Workflow: Spectroscopic Analysis of an Organic Compound

The following diagram illustrates the logical workflow for the spectroscopic characterization of an organic compound such as o-tolyl isocyanate.

An In-depth Technical Guide to the Discovery and History of Tolyl Isocyanates

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and historical development of tolyl isocyanates, a pivotal class of organic compounds. From their theoretical conception in the mid-19th century to their indispensable role in modern polymer science and as versatile reagents in drug discovery, this document traces the scientific journey of these molecules. It details the pioneering work of chemists such as Wurtz and Hofmann, the evolution of synthetic methodologies, the rise of industrial-scale production of toluene (B28343) diisocyanate (TDI), and the diverse applications that have emerged. This guide consolidates key scientific milestones, presents quantitative data in structured formats, and provides detailed experimental protocols for historical and contemporary synthetic methods. Visualizations of key reaction pathways and experimental workflows are included to facilitate a deeper understanding of the subject matter.

Introduction: The Dawn of Isocyanate Chemistry

The story of tolyl isocyanates is intrinsically linked to the broader discovery of the isocyanate functional group (-N=C=O). In the mid-19th century, the burgeoning field of organic chemistry was grappling with the fundamental principles of molecular structure and reactivity. It was in this fertile scientific environment that the isocyanate group was first conceptualized and then synthesized.

Charles Adolphe Wurtz and the First Isocyanates

The French chemist Charles Adolphe Wurtz is credited with the first synthesis of an isocyanate in 1849. His work on the reaction of alkyl sulfates with potassium cyanate (B1221674) laid the foundation for isocyanate chemistry. While Wurtz's initial work focused on alkyl isocyanates, it opened the door for other chemists to explore the synthesis of their aromatic counterparts.

August Wilhelm von Hofmann and the Hofmann Rearrangement

A pivotal moment in isocyanate synthesis came with the work of the German chemist August Wilhelm von Hofmann. In 1881, he discovered a novel reaction that converted primary amides into primary amines with one fewer carbon atom. This reaction, now known as the Hofmann rearrangement, proceeds through an isocyanate intermediate.[1] The Hofmann rearrangement proved to be a versatile method for preparing a wide range of isocyanates, including aryl isocyanates, from readily available starting materials.[1][2]

The First Syntheses of Tolyl Isocyanates: A Historical Perspective

While the exact first synthesis of each tolyl isocyanate isomer (ortho-, meta-, and para-) is not extensively documented as a singular breakthrough, their preparation would have logically followed the development of general methods for aryl isocyanate synthesis in the latter half of the 19th century. Early preparations likely involved the application of the Hofmann rearrangement to the corresponding toluamides (o-, m-, and p-toluamide).

Key Synthetic Methodologies for Tolyl Isocyanates

The synthesis of tolyl isocyanates has evolved from early laboratory curiosities to large-scale industrial processes. The following sections detail the seminal synthetic methods.

The Hofmann Rearrangement

The Hofmann rearrangement remains a classic and reliable method for the laboratory-scale synthesis of tolyl isocyanates. The reaction involves the treatment of a primary amide, such as p-toluamide, with bromine and a strong base, typically sodium hydroxide.[1] The reaction proceeds through the formation of an N-bromoamide, which then rearranges to form the isocyanate.

Experimental Protocol: Synthesis of p-Tolyl Isocyanate via Hofmann Rearrangement (Conceptual)

• Step 1: Formation of N-bromo-p-toluamide: A solution of p-toluamide in a suitable solvent is treated with bromine in the presence of a base (e.g., sodium hydroxide) at low temperature.

• Step 2: Rearrangement to p-Tolyl Isocyanate: The reaction mixture is then heated, inducing the rearrangement of the N-bromoamide to form p-tolyl isocyanate.

• Step 3: Isolation and Purification: The p-tolyl isocyanate is isolated from the reaction mixture, typically by distillation under reduced pressure.

The Curtius Rearrangement

Discovered by Theodor Curtius in 1885, the Curtius rearrangement provides another important route to isocyanates.[3] This reaction involves the thermal or photochemical decomposition of an acyl azide (B81097), which rearranges to form an isocyanate with the loss of nitrogen gas.[4] Aromatic acyl azides, such as toluoyl azide, can be prepared from the corresponding acyl chlorides or carboxylic acids.[5]

Experimental Protocol: Synthesis of Tolyl Isocyanate via Curtius Rearrangement (Conceptual)

• Step 1: Preparation of Toluoyl Azide: Toluoyl chloride is reacted with an azide salt, such as sodium azide, in a suitable solvent to form toluoyl azide.

• Step 2: Thermal Decomposition: The toluoyl azide is carefully heated in an inert solvent. The azide decomposes, liberating nitrogen gas and forming the tolyl isocyanate.

• Step 3: Isolation: The resulting tolyl isocyanate is then isolated, often by distillation.

The Lossen Rearrangement

The Lossen rearrangement, first described by Wilhelm Lossen in 1872, involves the conversion of a hydroxamic acid or its derivatives into an isocyanate.[6][7] The reaction is typically initiated by a base and proceeds through the rearrangement of an O-acylated hydroxamic acid.[8]

Phosgenation of Toluidines

For industrial-scale production, and also a common laboratory method, the most direct route to tolyl isocyanates is the reaction of the corresponding toluidine (o-, m-, or p-toluidine) with phosgene (B1210022) (COCl₂) or a phosgene equivalent like triphosgene.[9] This reaction is highly efficient but requires careful handling due to the extreme toxicity of phosgene.

Experimental Protocol: Synthesis of p-Tolyl Isocyanate via Phosgenation (Conceptual)

• Step 1: Reaction with Phosgene: A solution of p-toluidine (B81030) in an inert solvent is treated with a controlled amount of phosgene or triphosgene. The reaction is typically carried out in the presence of a base to neutralize the hydrogen chloride byproduct.

• Step 2: Workup and Purification: After the reaction is complete, the mixture is worked up to remove byproducts and the solvent. The p-tolyl isocyanate is then purified by distillation. A general procedure involves adding a solution of an aromatic amine in a solvent like chloroform (B151607) to a solution of bis(trichloromethyl) carbonate in chloroform on ice. The mixture is stirred and then refluxed until clear. Evaporation of the solvent yields the isocyanate.[10]

Industrial Production of Toluene Diisocyanate (TDI)

The discovery of polyurethanes by Otto Bayer and his colleagues at I.G. Farben in 1937 revolutionized the chemical industry and created a massive demand for diisocyanates.[11] Toluene diisocyanate (TDI) quickly emerged as a key building block for flexible polyurethane foams.[12] The industrial production of TDI is a multi-step process that begins with toluene.[13]

The primary route for industrial TDI production involves the following key steps:[1][13]

• Nitration of Toluene: Toluene is treated with a mixture of nitric acid and sulfuric acid to produce dinitrotoluene (DNT).[13]

• Hydrogenation of DNT: The dinitrotoluene is then catalytically hydrogenated to produce toluenediamine (TDA).[13]

• Phosgenation of TDA: The toluenediamine is reacted with phosgene to yield a mixture of toluene diisocyanate isomers, primarily 2,4-TDI and 2,6-TDI.[1] This final step produces hydrogen chloride as a significant byproduct.[1]

The resulting TDI is typically a mixture of the 2,4- and 2,6-isomers, with an 80:20 ratio being the most common commercial product.[1]

Quantitative Data

The following tables summarize key quantitative data for tolyl isocyanate isomers.

Table 1: Physical Properties of Tolyl Isocyanate Isomers

Property	o-Tolyl Isocyanate	m-Tolyl Isocyanate	p-Tolyl Isocyanate
CAS Number	614-68-6	621-29-4	622-58-2
Molecular Formula	C₈H₇NO	C₈H₇NO	C₈H₇NO
Molecular Weight	133.15 g/mol	133.15 g/mol	133.15 g/mol
Boiling Point	185 °C (lit.)[14]	75-76 °C / 12 mmHg (lit.)[15]	70-72 °C / 10 mmHg (lit.)
Density	1.074 g/mL at 25 °C (lit.)[14]	1.033 g/mL at 25 °C (lit.)[15]	1.056 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.535 (lit.)[14]	n20/D 1.5305 (lit.)[15]	n20/D 1.531 (lit.)

Table 2: Overview of Synthetic Methods and Typical Yields

Synthesis Method	Starting Material	Key Reagents	Typical Yield	Reference
Hofmann Rearrangement	Aromatic Amide	Br₂, NaOH	Good (~70%)	[1]
Curtius Rearrangement	Aromatic Acyl Azide	Heat or UV light	Good to Excellent	[4]
Lossen Rearrangement	O-Acylated Hydroxamic Acid	Base	Variable	[8]
Phosgenation	Aromatic Amine	COCl₂ or Triphosgene	High (Industrial)	[9]

Applications of Tolyl Isocyanates

While the bulk of tolyl isocyanate production is dedicated to TDI for polyurethanes, the individual isomers and other derivatives have found important applications in research and specialized chemical synthesis.

Toluene Diisocyanate (TDI) in Polyurethanes

TDI is a cornerstone of the polyurethane industry, primarily used in the production of flexible foams for furniture, bedding, and automotive seating.[12] The reaction of TDI with polyols creates the urethane (B1682113) linkages that form the polymer backbone. The in-situ generation of carbon dioxide from the reaction of isocyanate with water acts as a blowing agent, creating the foam structure.

Tolyl Isocyanates as Reagents in Organic Synthesis

The high reactivity of the isocyanate group makes tolyl isocyanates valuable reagents in organic synthesis. They readily react with nucleophiles such as alcohols, amines, and water to form carbamates, ureas, and amines, respectively. This reactivity is exploited in the synthesis of a wide range of molecules, including pharmaceuticals and agrochemicals. For example, p-tolyl isocyanate has been used to study the catalytic role of rhodium complexes in reductive carbonylation reactions.[16]

Visualizing the Chemistry of Tolyl Isocyanates

The following diagrams, generated using the DOT language, illustrate key concepts in the synthesis and history of tolyl isocyanates.

Caption: The Hofmann Rearrangement pathway for synthesizing tolyl isocyanate.

Caption: The Curtius Rearrangement for tolyl isocyanate synthesis.

Caption: Industrial production workflow for Toluene Diisocyanate (TDI).

Conclusion

The journey of tolyl isocyanates from their 19th-century theoretical origins to their 21st-century industrial ubiquity is a testament to the power of fundamental chemical research and its translation into transformative technologies. The pioneering work of Wurtz and Hofmann laid the groundwork for a century of innovation in isocyanate chemistry. The subsequent development of industrial processes for TDI production, driven by the demand for polyurethanes, has had a profound impact on countless aspects of modern life. For researchers and drug development professionals, a deep understanding of the history and synthetic versatility of tolyl isocyanates provides a valuable foundation for the design of new materials and therapeutic agents. As the chemical industry continues to evolve, the legacy of these remarkable molecules will undoubtedly continue to inspire new discoveries.

References

• 1. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 2. Hofmann Rearrangement - Chemistry Steps [chemistrysteps.com]
• 3. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Wollheim Memorial [wollheim-memorial.de]
• 8. Isocyanate - Wikipedia [en.wikipedia.org]
• 9. p-Tolyl isocyanate synthesis - chemicalbook [chemicalbook.com]
• 10. US7108770B2 - Process for the purification of toluene diisocyanate incorporating a dividing-wall distillation column for the final purification - Google Patents [patents.google.com]
• 11. IG Farben - Wikipedia [en.wikipedia.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. patents.justia.com [patents.justia.com]
• 14. patents.justia.com [patents.justia.com]
• 15. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 16. p-Tolyl isocyanate | 622-58-2 [chemicalbook.com]

Commercial Suppliers and Technical Applications of High-Purity o-Tolyl Isocyanate: A Guide for Researchers

For researchers, scientists, and drug development professionals, sourcing high-purity reagents is paramount to ensuring reproducible and reliable experimental outcomes. This technical guide provides an in-depth overview of commercial suppliers of high-purity o-Tolyl isocyanate (CAS 614-68-6), its key specifications, and detailed protocols for its application in chemical synthesis, specifically focusing on the formation of urea (B33335) derivatives.

o-Tolyl isocyanate, also known as 2-methylphenyl isocyanate, is a versatile aromatic isocyanate widely employed as a building block in organic synthesis. Its reactivity, driven by the electrophilic isocyanate group, makes it a valuable reagent for the synthesis of a diverse range of compounds, including ureas, carbamates, and other heterocyclic structures that are of interest in medicinal chemistry and materials science.

Commercial Availability and Specifications

Several major chemical suppliers offer high-purity o-Tolyl isocyanate. The quality and purity of the reagent can vary between suppliers and even between different batches from the same supplier. Therefore, it is crucial to consult the Certificate of Analysis (CoA) for specific lot information. Below is a summary of offerings from prominent commercial suppliers.

Supplier	Product Number (Example)	Stated Purity	Key Physical Properties
Sigma-Aldrich	T40703	≥99%	bp: 185 °C, density: 1.074 g/mL (25 °C), n20/D: 1.535
Tokyo Chemical Industry (TCI)	T0320	>98.0% (GC)	bp: 186 °C, Specific Gravity: 1.08 (20/20), nD: 1.54[1]
Thermo Scientific Chemicals	L12247	>97.5% (GC)	Appearance: Clear, colorless to pale yellow liquid, n20/D: 1.5325-1.5365[2]
Acros Organics	29222	99+%	(Distributed through Fisher Scientific and other vendors)

Core Reactivity: Nucleophilic Addition to the Isocyanate Group

The fundamental reactivity of o-Tolyl isocyanate involves the nucleophilic attack on the central carbon atom of the isocyanate group (-N=C=O). This carbon is highly electrophilic due to the electron-withdrawing nature of the adjacent nitrogen and oxygen atoms. A wide range of nucleophiles, including amines, alcohols, and thiols, can participate in this reaction, leading to the formation of stable addition products.

The reaction with primary or secondary amines is particularly robust and is a cornerstone for the synthesis of substituted ureas. The lone pair of electrons on the amine's nitrogen atom attacks the isocyanate carbon, followed by proton transfer to the isocyanate nitrogen, yielding the corresponding urea derivative.

Below is a diagram illustrating the general mechanism for the reaction between o-Tolyl isocyanate and a primary amine (R-NH₂).

References

• 1. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 2. o-Tolyl isocyanate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of o-Tolyl Isocyanate in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of o-tolyl isocyanate in the synthesis of polyurethane and polyurea polymers. This document is intended to guide researchers in the development and characterization of polymers with tailored properties for a variety of applications, from biomedical devices to advanced materials.

Introduction

Isocyanates are a class of highly reactive organic compounds containing the functional group R−N=C=O.[1] Their high reactivity makes them key building blocks in the synthesis of a wide range of polymers, most notably polyurethanes and polyureas.[2][3] The structure of the isocyanate monomer plays a crucial role in determining the final properties of the polymer.[4][5]

o-Tolyl isocyanate, an aromatic monoisocyanate, can be used to control polymer chain length as a chain terminator or to synthesize specific end-functionalized polymers. For the synthesis of high molecular weight polymers, a di- or poly-functional isocyanate is typically required. However, for the purpose of these application notes, we will adapt protocols for diisocyanates to illustrate the synthesis of segmented polyurethanes and polyureas, where a diisocyanate would form the hard segments. In this context, we will use the principles of polyurethane and polyurea chemistry, with the understanding that for polymerization, a diisocyanate like tolylene diisocyanate (TDI) is commonly used.[6][7] The methyl group in the ortho position on the phenyl ring of o-tolyl isocyanate can influence the reactivity of the isocyanate group due to steric hindrance, potentially requiring adjusted reaction conditions compared to its meta or para isomers.[8]

I. Synthesis of Polyurethanes

Polyurethanes are synthesized through the reaction of an isocyanate with a polyol.[6] The resulting polymer contains urethane (B1682113) linkages (-R-NH-CO-O-) in its backbone. Segmented polyurethanes, which possess both hard and soft segments, are of particular interest due to their tunable mechanical properties, ranging from soft elastomers to rigid plastics.[4][5][9] The hard segments are typically formed from the reaction of a diisocyanate with a short-chain diol (chain extender), while the soft segments are derived from long-chain polyols.[4]

A. Key Synthesis Parameters and Their Effects

The properties of the final polyurethane are highly dependent on the choice of reactants and reaction conditions.

Parameter	Effect on Polymer Properties
Isocyanate Structure	Aromatic isocyanates generally lead to more rigid polymers compared to aliphatic isocyanates. The position of substituents can affect reactivity.[8]
Polyol Type	Polyether polyols typically impart better hydrolytic stability and low-temperature flexibility, while polyester (B1180765) polyols can offer enhanced tensile strength and chemical resistance.
NCO/OH Ratio	An increase in the NCO/OH ratio generally leads to increased hardness and tensile strength, but decreased elongation at break.[6]
Catalyst	Tertiary amines and organotin compounds (e.g., dibutyltin (B87310) dilaurate, DBTDL) are common catalysts that significantly accelerate the urethane formation reaction.[7]
Temperature	Higher temperatures increase the reaction rate but can also lead to side reactions.[7]

B. Experimental Protocol: Two-Step (Prepolymer) Synthesis of a Segmented Polyurethane

This protocol describes the synthesis of a polyurethane elastomer using a prepolymer method, which allows for better control over the polymer structure. This is a representative protocol adapted for a diisocyanate analogous to o-tolyl isocyanate, such as Tolylene Diisocyanate (TDI).

Materials:

• Polyol (e.g., Polytetrahydrofuran, PTHF, Mn = 2000 g/mol )

• Diisocyanate (e.g., Tolylene diisocyanate, TDI)

• Chain extender (e.g., 1,4-Butanediol, BDO)

• Catalyst (e.g., Dibutyltin dilaurate, DBTDL)

• Anhydrous solvent (e.g., Dimethylacetamide, DMAc)

• Nitrogen gas (high purity)

Equipment:

• Four-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Nitrogen inlet and outlet

• Dropping funnel

• Heating mantle with temperature controller

Procedure:

• Reactor Setup: Assemble a clean and dry four-necked flask with a mechanical stirrer, thermometer, nitrogen inlet, and dropping funnel. The system should be purged with dry nitrogen to maintain an inert atmosphere.[10]

• Prepolymer Synthesis:

  • Add the calculated amount of polyol to the reaction flask. Heat the polyol to 80-85 °C under vacuum for 1-2 hours to remove any residual water.

  • Cool the polyol to 60 °C and add the diisocyanate dropwise from the dropping funnel while stirring. An NCO/OH ratio of 2:1 is typically used for the prepolymer synthesis.

  • After the addition is complete, raise the temperature to 80-85 °C and continue the reaction for 2-3 hours. The progress of the reaction can be monitored by titrating for the NCO content.[6]

• Chain Extension:

  • Cool the prepolymer to 60 °C and dissolve it in an appropriate amount of anhydrous DMAc.

  • Add the stoichiometric amount of the chain extender (1,4-butanediol) to the prepolymer solution.

  • Add a catalytic amount of DBTDL (e.g., 0.01-0.05 wt%).

  • Continue the reaction at 60-70 °C for another 2-3 hours. A significant increase in viscosity will be observed as the high molecular weight polymer forms.[10]

• Polymer Isolation:

  • The polymer can be cast into a film by pouring the solution onto a glass plate and drying in a vacuum oven at 60-80 °C until a constant weight is achieved.

II. Synthesis of Polyureas

Polyureas are formed from the reaction of an isocyanate with a diamine, resulting in urea (B33335) linkages (-R-NH-CO-NH-R'-) in the polymer backbone. This reaction is generally much faster than the reaction of isocyanates with alcohols and often does not require a catalyst.[11]

A. Key Synthesis Parameters and Their Effects

Parameter	Effect on Polymer Properties
Isocyanate Structure	Similar to polyurethanes, aromatic diisocyanates typically yield more rigid polyureas.
Diamine Structure	The structure of the diamine chain extender significantly influences the properties of the hard segment and the overall polymer.
Stoichiometry	An equimolar ratio of isocyanate to amine functional groups is crucial for achieving high molecular weight.[11]
Solvent	A dry, aprotic solvent is necessary to prevent the isocyanate from reacting with water.[11]

B. Experimental Protocol: Solution Polymerization of a Polyurea

This protocol outlines the synthesis of a polyurea in solution. This is a representative protocol adapted for a diisocyanate analogous to o-tolyl isocyanate.

Materials:

• Diisocyanate (e.g., Tolylene diisocyanate, TDI)

• Diamine (e.g., 1,6-Hexanediamine)

• Anhydrous solvent (e.g., Tetrahydrofuran, THF)

• Nitrogen gas (high purity)

• Methanol (B129727) (for washing)

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Condenser with nitrogen inlet

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Reactor Setup: Assemble a clean, dry three-neck round-bottom flask with a magnetic stir bar, a condenser with a nitrogen inlet, and a dropping funnel. The apparatus should be flame-dried or oven-dried to ensure anhydrous conditions.[11]

• Reactant Preparation:

  • In a separate flask, dissolve the diamine (e.g., 0.01 mol) in anhydrous THF under a nitrogen atmosphere.

  • In the dropping funnel, prepare a solution of the diisocyanate (0.01 mol) in anhydrous THF.[11]

• Polymerization:

  • Transfer the diamine solution to the three-neck flask and begin stirring. Cool the flask to 0 °C using an ice bath.[11]

  • Add the diisocyanate solution from the dropping funnel to the stirred diamine solution dropwise over 30-60 minutes. A precipitate of the polyurea will likely form immediately.[11]

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for an additional 1-2 hours to ensure complete reaction.

• Polymer Isolation and Purification:

  • Isolate the solid polyurea product by vacuum filtration using a Büchner funnel.

  • Wash the filtered polymer sequentially with THF and methanol to remove any unreacted monomers and oligomers.[11]

  • Dry the polymer in a vacuum oven at 60-80 °C until a constant weight is achieved. The yield is typically high (>95%).[11]

III. Characterization of Polymers

A. Fourier Transform Infrared (FTIR) Spectroscopy

FTIR is a crucial technique for monitoring the polymerization reaction. The disappearance of the strong absorption band corresponding to the NCO stretching vibration at approximately 2270 cm⁻¹ indicates the consumption of the isocyanate groups and the completion of the reaction.[6][12] The formation of urethane or urea linkages can be confirmed by the appearance of characteristic carbonyl (C=O) and N-H stretching and bending vibrations.

B. Gel Permeation Chromatography (GPC)

GPC is used to determine the molecular weight and molecular weight distribution (polydispersity index, PDI) of the synthesized polymers.

C. Thermal Analysis

Differential Scanning Calorimetry (DSC) can be used to determine the thermal transitions of the polymer, such as the glass transition temperature (Tg) of the soft and hard segments.[6] Thermogravimetric Analysis (TGA) provides information on the thermal stability and decomposition profile of the polymer.

Representative Data

The following tables provide representative data for segmented polyurethanes and polyureas based on aromatic diisocyanates. The actual properties of polymers synthesized with a specific tolyl isocyanate di- or poly-functional monomer may vary.

Table 1: Representative Properties of Segmented Polyurethanes

Property	Typical Value Range
Tensile Strength (MPa)	20 - 50
Elongation at Break (%)	300 - 800
Shore A Hardness	70 - 95
Glass Transition Temp. (Soft Segment, °C)	-50 to -20
Glass Transition Temp. (Hard Segment, °C)	50 to 120

Table 2: Representative Properties of Polyureas

Property	Typical Value Range
Tensile Strength (MPa)	30 - 60
Elongation at Break (%)	200 - 600
Shore D Hardness	40 - 70
Decomposition Temperature (°C)	> 250

Visualizations

Caption: Reaction schemes for polyurethane and polyurea formation.

Caption: Workflow for two-step polyurethane synthesis.

Safety Precautions

Isocyanates are toxic by inhalation, and can cause skin and eye irritation, as well as respiratory sensitization.[10][13] All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn. Isocyanates are also highly sensitive to moisture; therefore, all glassware must be thoroughly dried, and anhydrous solvents should be used.[14]

References

• 1. mdpi.com [mdpi.com]
• 2. Preparation of High Molecular Weight Poly(urethane-urea)s Bearing Deactivated Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. The Role of Diisocyanate Structure to Modify Properties of Segmented Polyurethanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. poliuretanos.net [poliuretanos.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Synthesis of polyisocyanurate prepolymer and the resulting flexible elastomers with tunable mechanical properties - Polymer Chemistry (RSC Publishing) DOI:10.1039/D3PY00124E [pubs.rsc.org]
• 13. 邻甲苯异氰酸酯 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 14. US3172874A - Xnxz xnx xnx - Google Patents [patents.google.com]

Application Notes & Protocols: o-Tolyl Isocyanate as a Derivatizing Agent for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. However, many polar compounds, such as alcohols, phenols, and thiols, exhibit poor chromatographic behavior due to their low volatility and tendency to form hydrogen bonds, leading to peak tailing and poor sensitivity. Chemical derivatization is a crucial sample preparation step to overcome these limitations.

o-Tolyl isocyanate is an effective derivatizing agent that reacts with active hydrogen atoms in functional groups like hydroxyl (-OH) and sulfhydryl (-SH) to form stable, more volatile, and less polar carbamate (B1207046) derivatives. This transformation significantly improves the chromatographic properties of the analytes, enabling their sensitive and reliable analysis by GC-MS. These derivatives often produce characteristic mass spectra, aiding in structural elucidation and confident identification. While much of the published literature focuses on its isomer, p-tolyl isocyanate (PTI), the principles and procedures are analogous for o-tolyl isocyanate.

Principle of Derivatization

o-Tolyl isocyanate reacts with compounds containing active hydrogens, such as primary and secondary alcohols, phenols, and thiols, through a nucleophilic addition mechanism. The lone pair of electrons on the oxygen or sulfur atom of the analyte attacks the electrophilic carbon atom of the isocyanate group (-N=C=O). This results in the formation of a stable carbamate (for alcohols and phenols) or thiocarbamate (for thiols) derivative. The derivatization reaction increases the molecular weight and reduces the polarity of the analyte, making it more amenable to GC separation and MS detection.

The derivatization reaction with an alcohol is illustrated below:

Caption: Derivatization Reaction of o-Tolyl Isocyanate.

Applications

Derivatization with o-tolyl isocyanate is particularly useful for the GC-MS analysis of:

• Alcohols: Primary and secondary aliphatic and aromatic alcohols.

• Phenols: Substituted and unsubstituted phenols.

• Thiols: Aliphatic and aromatic thiols.

• Trace-level analysis: Enhancing the detection of polar analytes in complex matrices such as environmental samples (water, soil) and biological fluids (plasma, urine). For instance, the derivatization of pinacolyl alcohol with p-tolyl isocyanate has been shown to increase the GC-MS signal sensitivity by 10-fold.[1]

• Isomer discrimination: The resulting derivatives often provide distinct mass spectra that allow for the differentiation of isomeric compounds.[2]

Experimental Protocols

The following are general protocols for the derivatization of alcohols, phenols, and thiols with o-tolyl isocyanate for GC-MS analysis. Optimization of reaction conditions (e.g., temperature, time, and reagent concentration) may be necessary for specific analytes and sample matrices.

Protocol 1: Derivatization of Standard Solutions

This protocol is suitable for the derivatization of pure standards or cleaned-up sample extracts.

Materials:

• o-Tolyl isocyanate (≥98% purity)

• Analyte (alcohol, phenol, or thiol)

• Anhydrous solvent (e.g., hexane, acetonitrile, or toluene)

• Reaction vials (e.g., 2 mL glass vials with PTFE-lined caps)

• Microsyringes

• Vortex mixer

• Heating block or water bath (optional)

Procedure:

• Preparation of Analyte Solution: Prepare a stock solution of the analyte in the chosen anhydrous solvent at a concentration of approximately 1 mg/mL.

• Reaction Setup: In a reaction vial, add 100 µL of the analyte solution.

• Addition of Derivatizing Agent: Add a molar excess of o-tolyl isocyanate. A 1.1 to 2-fold molar excess is typically sufficient. For a 1 mg/mL solution of a compound with a molecular weight of approximately 100 g/mol , this would correspond to roughly 1.5-3 µL of o-tolyl isocyanate.

• Reaction: Cap the vial tightly and vortex for 30 seconds. The reaction is often rapid and can proceed at room temperature. For less reactive or sterically hindered analytes, incubate the mixture at 60-70°C for 15-30 minutes.

• Analysis: After cooling to room temperature, the reaction mixture can be directly injected into the GC-MS system. Alternatively, the sample can be diluted with the solvent prior to analysis.

Protocol 2: Derivatization in Complex Matrices (e.g., Water Samples)

This protocol includes a liquid-liquid extraction step to isolate the analyte from an aqueous matrix before derivatization.

Materials:

• All materials from Protocol 1

• Water sample containing the analyte(s) of interest

• Extraction solvent (e.g., dichloromethane, ethyl acetate)

• Anhydrous sodium sulfate (B86663)

• Centrifuge

• Evaporator (e.g., nitrogen evaporator or rotary evaporator)

Procedure:

• Sample Preparation: Place 5-10 mL of the water sample into a centrifuge tube.

• Extraction: Add 2-5 mL of the extraction solvent, cap the tube, and vortex vigorously for 2 minutes. Centrifuge to separate the phases.

• Isolation of Analyte: Carefully transfer the organic layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the solvent to a final volume of approximately 100 µL under a gentle stream of nitrogen.

• Derivatization: Follow steps 3-5 from Protocol 1.

Caption: General Experimental Workflow for Derivatization.

Quantitative Data

While specific quantitative data for o-tolyl isocyanate derivatives are scarce in the literature, the following table summarizes representative performance data that can be expected based on the analysis of similar isocyanate derivatives. These values are highly dependent on the analyte, matrix, and instrumentation.

Parameter	Typical Value/Range	Notes
Derivatization Efficiency	>99%	Reported for the derivatization of pinacolyl alcohol with p-tolyl isocyanate.[1]
Limit of Detection (LOD)	0.1 - 10 µg/L	Dependent on the analyte and MS detector sensitivity.
Limit of Quantification (LOQ)	0.5 - 50 µg/L	Typically 3-5 times the LOD.
Linearity (r²)	>0.99	Over a defined concentration range.
Recovery	85 - 110%	For spiked samples in various matrices.
Precision (%RSD)	<15%	For replicate analyses.

GC-MS Analysis Parameters

The following are suggested starting parameters for the GC-MS analysis of o-tolyl isocyanate derivatives. Optimization will be required for specific applications.

Parameter	Recommended Setting
Gas Chromatograph
Column	HP-5ms, DB-5ms, or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Inlet Temperature	250 - 280 °C
Injection Mode	Splitless (for trace analysis) or Split
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 - 1.5 mL/min
Oven Temperature Program	Initial: 50-80°C (hold 1-2 min) Ramp: 10-20°C/min to 280-300°C Final Hold: 5-10 min
Mass Spectrometer
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (e.g., m/z 40-550) for identification Selected Ion Monitoring (SIM) for quantification

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no derivative peak	Incomplete reaction	Increase reaction time or temperature. Ensure a sufficient molar excess of the derivatizing agent.
Presence of water	Use anhydrous solvents and ensure samples are dry. Store o-tolyl isocyanate under desiccated conditions.
Multiple derivative peaks	Presence of multiple reactive sites on the analyte	This may be expected for polyhydroxy or polythiol compounds.
Side reactions	Ensure the purity of the reagent and solvents. Optimize reaction conditions to favor the desired product.
Broad or tailing peaks	Active sites in the GC system	Use a deactivated liner and column. Check for leaks.
Incomplete derivatization	Optimize the derivatization protocol.
Interfering peaks from matrix	Insufficient sample cleanup	Employ more rigorous sample preparation techniques like solid-phase extraction (SPE).

Safety Precautions

o-Tolyl isocyanate is toxic and a lachrymator. It is harmful if inhaled, ingested, or absorbed through the skin. All handling should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. Dispose of waste according to institutional guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Note: Protocol for Derivatization of Alcohols with o-Tolyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the derivatization of primary and secondary alcohols using o-tolyl isocyanate. This reaction yields stable o-tolyl carbamate (B1207046) derivatives, which enhances their detectability and chromatographic performance in analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS). This derivatization is particularly useful for the analysis of polar alcohol compounds, including those relevant to drug development and chemical weapons convention compliance.[1][2][3] This document outlines the reaction principle, experimental procedures for both non-catalytic and catalytic methods, characterization of the derivatives, and essential safety precautions.

Introduction

The derivatization of polar analytes is a crucial step in sample preparation for various analytical methodologies. Alcohols, due to their polarity and potential for hydrogen bonding, can exhibit poor chromatographic peak shape and low sensitivity in GC-MS analysis. Conversion of alcohols to their corresponding carbamate derivatives via reaction with an isocyanate, such as o-tolyl isocyanate, is a robust strategy to overcome these limitations. The resulting o-tolyl carbamates are more volatile and thermally stable, leading to improved chromatographic separation and increased sensitivity.[1][3] This method has been successfully applied to the analysis of various alcohols, including complex molecules and precursors to chemical warfare agents.

The reaction proceeds via the nucleophilic addition of the alcohol's hydroxyl group to the electrophilic carbon of the isocyanate group, forming a stable carbamate linkage. The reaction is typically efficient and can be carried out under mild conditions. For less reactive alcohols, the use of a catalyst, such as ferric acetylacetonate (B107027), can accelerate the reaction rate.

Reaction Principle

The derivatization of an alcohol with o-tolyl isocyanate is a nucleophilic addition reaction. The lone pair of electrons on the oxygen atom of the alcohol's hydroxyl group attacks the electrophilic carbon atom of the isocyanate group (-N=C=O). This is followed by proton transfer to the nitrogen atom, resulting in the formation of a carbamate.

Experimental Protocols

This section details two protocols for the derivatization of alcohols with o-tolyl isocyanate: a general non-catalytic method and a catalyzed method for less reactive alcohols.

Materials and Reagents

• Alcohol sample

• o-Tolyl isocyanate (≥98% purity)

• Anhydrous Hexane (B92381) (or other anhydrous, non-protic solvent such as toluene (B28343) or dichloromethane)

• Ferric acetylacetonate (Fe(acac)₃) (for catalytic method)

• Anhydrous sodium sulfate (B86663) (for drying)

• Nitrogen gas (for inert atmosphere)

• Standard laboratory glassware (vials, syringes, etc.)

• Magnetic stirrer and stir bars

Safety Precautions

o-Tolyl isocyanate is a hazardous chemical and must be handled with appropriate safety measures in a well-ventilated chemical fume hood.

• Inhalation: Harmful if inhaled. May cause allergy or asthma symptoms or breathing difficulties.[4] May cause respiratory irritation.[4]

• Skin Contact: Harmful in contact with skin and causes skin irritation.[4]

• Eye Contact: Causes serious eye irritation.[4]

• Ingestion: Harmful if swallowed.[4]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, eye protection, and a full-face shield.[5][6][7] Use a NIOSH/MSHA-approved respirator if ventilation is inadequate.[5][8]

• Handling: Avoid contact with skin, eyes, and clothing.[6] Do not breathe vapors or mist. Keep away from moisture, heat, sparks, and open flames.[5][6]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible substances such as acids, bases, alcohols, and amines.[5] The compound is moisture-sensitive.[5]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Non-Catalytic Derivatization Protocol

This protocol is suitable for most primary and some secondary alcohols and is adapted from similar derivatization procedures.[9]

• Preparation: In a clean, dry vial equipped with a magnetic stir bar, dissolve the alcohol sample (e.g., 10 mg, 1 equivalent) in 1 mL of anhydrous hexane under a nitrogen atmosphere.

• Reagent Addition: Using a syringe, add a slight molar excess of o-tolyl isocyanate (1.1 equivalents) to the stirred solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature. The reaction time can range from a few minutes to several hours, depending on the reactivity of the alcohol.[9] For many alcohols, the carbamate product is insoluble in hexane and will precipitate out of solution, indicating the completion of the reaction.[9]

• Work-up and Isolation:

  • If a precipitate forms, collect the solid product by vacuum filtration and wash with a small amount of cold, anhydrous hexane.

  • If no precipitate forms, or for confirmation of reaction completion, monitor the reaction by Thin Layer Chromatography (TLC) or GC-MS.

  • Once the reaction is complete, the solvent can be removed under reduced pressure to yield the crude carbamate.

• Purification (if necessary): The resulting carbamate can be purified by recrystallization from a suitable solvent (e.g., ethanol/water, hexane/ethyl acetate) or by column chromatography on silica (B1680970) gel.

Catalytic Derivatization Protocol

This protocol is recommended for less reactive alcohols, such as secondary or sterically hindered alcohols, where the non-catalytic reaction is slow. Ferric acetylacetonate is an effective catalyst for the reaction between alcohols and isocyanates.[10][11]

• Preparation: In a clean, dry vial equipped with a magnetic stir bar, dissolve the alcohol sample (e.g., 10 mg, 1 equivalent) and a catalytic amount of ferric acetylacetonate (e.g., 1-5 mol%) in 1 mL of an anhydrous, non-protic solvent (e.g., toluene or dichloromethane) under a nitrogen atmosphere.

• Reagent Addition: Using a syringe, add o-tolyl isocyanate (1.0-1.1 equivalents) to the stirred solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60°C) to increase the reaction rate. Monitor the reaction progress by TLC or GC-MS until the starting alcohol is consumed.

• Work-up and Isolation:

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water to remove the catalyst.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude carbamate by recrystallization or column chromatography as described in the non-catalytic protocol.

Data Presentation

The derivatization of alcohols with tolyl isocyanate derivatives has been shown to be highly efficient.

Parameter	Value	Reference
Derivatization Efficiency	>99% (for p-tolyl isocyanate)	[1][3]
Increase in GC-MS Sensitivity	10-fold (for p-tolyl isocyanate)	[1][3]
Reaction Time (Non-Catalytic)	Minutes to 16 hours (for phenyl isocyanate, alcohol dependent)	[9]
Reaction Time (Catalytic)	Significantly reduced compared to non-catalytic	[10][11]
Product Stability	Derivatives are stable for months	[2]

Characterization of o-Tolyl Carbamate Derivatives

The successful formation of the o-tolyl carbamate can be confirmed by standard spectroscopic techniques.

• Infrared (IR) Spectroscopy: The IR spectrum of the carbamate derivative will show the disappearance of the broad O-H stretching band of the alcohol (typically around 3200-3550 cm⁻¹) and the strong, sharp N=C=O stretching band of the isocyanate (around 2250-2275 cm⁻¹). Key characteristic peaks for the carbamate product include:

  • N-H Stretch: A sharp to moderately broad peak around 3300 cm⁻¹.

  • C=O Stretch (Amide I): A strong, sharp absorption in the range of 1680-1730 cm⁻¹.[12][13]

  • C-N Stretch and N-H Bend (Amide II): A peak around 1500-1550 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum will show the appearance of a new signal for the N-H proton (typically a broad singlet) and the signals corresponding to the o-tolyl group's aromatic and methyl protons. The signal for the alcohol's hydroxyl proton will disappear. The protons on the carbon bearing the original hydroxyl group will experience a downfield shift.

  • ¹³C NMR: The spectrum will feature a new signal for the carbonyl carbon of the carbamate group in the range of 150-160 ppm.

• Mass Spectrometry (MS): The mass spectrum of the derivatized alcohol will show a molecular ion peak corresponding to the molecular weight of the o-tolyl carbamate. The fragmentation pattern will also be characteristic of the carbamate structure.

Visualizations

Experimental Workflow

Caption: Workflow for the derivatization of alcohols with o-tolyl isocyanate.

Logical Relationship of Derivatization

Caption: Rationale for the derivatization of alcohols for enhanced analysis.

References

• 1. Chemical ionization mass spectral analysis of pinacolyl alcohol and development of derivatization method using p-tolyl isocyanate - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. p-Tolyl isocyanate derivatization for analysis of CWC-related polar degradation products by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. fishersci.dk [fishersci.dk]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. lakeland.com [lakeland.com]
• 8. cdph.ca.gov [cdph.ca.gov]
• 9. americanlaboratory.com [americanlaboratory.com]
• 10. ntrs.nasa.gov [ntrs.nasa.gov]
• 11. researchgate.net [researchgate.net]
• 12. IR Absorption Table [webspectra.chem.ucla.edu]
• 13. personal.utdallas.edu [personal.utdallas.edu]

Application Note: HPLC Analysis of o-Tolyl Isocyanate Derivatives

Introduction

o-Tolyl isocyanate is a reactive chemical intermediate used in the synthesis of various industrial products, including pesticides, herbicides, and pharmaceuticals. Due to its high reactivity and potential toxicity, sensitive and reliable analytical methods are required for its quantification in various matrices, such as in air, reaction mixtures, and final products. High-performance liquid chromatography (HPLC) is a widely used technique for this purpose. However, due to the poor UV absorbance and high reactivity of the isocyanate group, direct analysis is challenging. Derivatization of the isocyanate group to a stable, UV-absorbing urea (B33335) derivative is a common and effective strategy to enable sensitive and robust HPLC analysis.[1]

This application note provides a detailed protocol for the analysis of o-tolyl isocyanate using reversed-phase HPLC with UV detection after derivatization with 1-(2-pyridyl)piperazine (B128488) (1-2 PP).

Principle

The isocyanate group of o-tolyl isocyanate reacts with the secondary amine of 1-(2-pyridyl)piperazine to form a stable urea derivative. This derivative possesses strong UV absorbance, allowing for sensitive detection by HPLC. The separation is achieved on a C18 reversed-phase column with a mobile phase consisting of acetonitrile (B52724) and an aqueous buffer. Quantification is performed using an external standard calibration curve.

Experimental Protocols

1. Sample Preparation and Derivatization

The following protocol is a general guideline and may need to be optimized for specific sample matrices.

Materials:

• o-Tolyl isocyanate standard

• 1-(2-pyridyl)piperazine (1-2 PP)

• Acetonitrile (HPLC grade)

• Dimethyl sulfoxide (B87167) (DMSO)

• Toluene (B28343) (for air sampling)

• Methylene (B1212753) chloride (for solid sample extraction)

• Glacial acetic acid

• Ammonium acetate (B1210297)

• Deionized water

• Glass fiber filters (for air sampling)

• Impingers (for air sampling)

• Volumetric flasks, pipettes, and syringes

• Syringe filters (0.45 µm)

Protocol for Air Samples (Impinger Method):

• Prepare an absorbing solution of 1-(2-pyridyl)piperazine in toluene.

• Draw a known volume of air through an impinger containing the absorbing solution. The o-tolyl isocyanate in the air will react with the 1-2 PP to form the urea derivative.[2]

• After sampling, transfer the solution to a suitable container.

• Evaporate the toluene to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of acetonitrile:dimethyl sulfoxide (e.g., 90:10 v/v).[3]

• Filter the sample through a 0.45 µm syringe filter into an HPLC vial.

Protocol for Solid Samples:

• Extract a known weight of the solid sample with methylene chloride containing a known amount of 1-2 PP. Derivatization will occur during the extraction process.[3]

• After extraction, quantitatively transfer the extract to a flask and evaporate to dryness.[3]

• Re-dissolve the residue in a known volume of acetonitrile:dimethyl sulfoxide solution.[3]

• Filter the sample through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC Method

Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and UV detector.

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).[1]

Chromatographic Conditions:

Parameter	Value
Mobile Phase A	0.01 M Ammonium acetate buffer (pH 6.2)
Mobile Phase B	Acetonitrile
Gradient	A gradient program may be required to optimize separation. A starting point could be a linear gradient from 70:30 (A:B) to 50:50 (A:B) over 20 minutes.[2]
Flow Rate	1.0 mL/min[1]
Column Temperature	30 °C[1]
Detection Wavelength	254 nm[1]
Injection Volume	10 µL[1]

3. Calibration

• Prepare a stock solution of the o-tolyl isocyanate-1-2-PP derivative of a known concentration in the mobile phase.

• Prepare a series of calibration standards by diluting the stock solution to cover the expected concentration range of the samples. Suggested concentrations could range from 0.5 to 50 ng/µL.[3]

• Inject each standard and record the peak area.

• Construct a calibration curve by plotting the peak area versus the concentration of the derivative.

• The calibration curve should have a correlation coefficient (r²) greater than 0.99.[3]

Data Presentation

Quantitative Data Summary

The following table summarizes typical performance data for the HPLC analysis of isocyanate derivatives. Specific values for the o-tolyl isocyanate derivative should be determined during method validation.

Parameter	Typical Value/Range
Retention Time (RT)	Dependent on specific isocyanate and chromatographic conditions.
Linearity (r²)	> 0.99[3]
Limit of Detection (LOD)	To be determined experimentally.
Limit of Quantification (LOQ)	To be determined experimentally.
Recovery	91 - 94% for related diisocyanate derivatives.[2]
Repeatability (%RSD)	< 5%

Mandatory Visualization

Caption: Experimental workflow for HPLC analysis of o-tolyl isocyanate derivatives.

Caption: Logical relationship for the derivatization and analysis of o-tolyl isocyanate.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous Determination of Isocyanates by High Performance Liquid Chromatography -Journal of Korean Society of Occupational and Environmental Hygiene | Korea Science [koreascience.kr]
• 3. epa.gov [epa.gov]

Application Notes and Protocols: o-Tolyl Isocyanate as a Versatile Blocking Agent for Functional Groups

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate landscape of multi-step organic synthesis, the judicious use of protecting groups is paramount to achieving desired chemical transformations with high yield and selectivity. A protecting group transiently masks a reactive functional group, preventing it from participating in undesired side reactions while other parts of the molecule are being modified. o-Tolyl isocyanate has emerged as a valuable reagent for the protection of primary and secondary amines, alcohols, phenols, and thiols. This document provides detailed application notes and protocols for the use of o-tolyl isocyanate as a blocking agent, including methodologies for both the protection and subsequent deprotection of these key functional groups.

The o-tolyl isocyanate protecting group offers several advantages, including the formation of stable derivatives and the potential for orthogonal deprotection strategies, allowing for selective unmasking in the presence of other protecting groups. The resulting urea (B33335) (from amines), urethane (B1682113) (from alcohols/phenols), and thiocarbamate (from thiols) linkages exhibit distinct reactivity profiles that can be exploited in complex synthetic routes.

General Reaction Pathway

The fundamental reaction involves the nucleophilic addition of the heteroatom (N, O, or S) of the functional group to the electrophilic carbonyl carbon of the o-tolyl isocyanate. This reaction is typically efficient and proceeds under mild conditions.

Caption: General reaction of a functional group with o-tolyl isocyanate.

Protection of Amines

Primary and secondary amines react readily with o-tolyl isocyanate to form stable N,N'-disubstituted ureas. This transformation effectively masks the nucleophilicity and basicity of the amino group.

Quantitative Data for Amine Protection

Substrate (Amine)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Aniline	Dichloromethane (B109758)	Room Temp.	2	>95	General Procedure
Benzylamine	Tetrahydrofuran (B95107)	Room Temp.	1	>95	General Procedure
Diethylamine	Diethyl Ether	0 to Room Temp.	1	>90	General Procedure

Experimental Protocol: General Procedure for the Protection of Primary Amines

• Dissolution: Dissolve the primary amine (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane, tetrahydrofuran, or diethyl ether) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of o-Tolyl Isocyanate: Add o-tolyl isocyanate (1.05 eq) dropwise to the stirred solution at room temperature. For highly reactive amines, the addition can be performed at 0 °C.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting amine is consumed. The reaction is typically complete within 1-4 hours.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. The resulting crude N-(o-tolyl)urea is often pure enough for subsequent steps. If necessary, the product can be purified by recrystallization or column chromatography on silica (B1680970) gel.

Deprotection of Amines

The cleavage of the N-aryl urea bond to regenerate the free amine can be achieved under various conditions, offering flexibility in synthetic design.

Quantitative Data for Amine Deprotection

Protected Amine	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
N-Phenyl-N'-(o-tolyl)urea	LiAlH₄	THF	Reflux	12	High	Reductive Cleavage
N-Benzyl-N'-(o-tolyl)urea	NaOH (aq)	Ethanol (B145695)	Reflux	24	Moderate	Basic Hydrolysis
N,N-Diethyl-N'-(o-tolyl)urea	H₂SO₄ (conc)	Water	100	12	Moderate	Acidic Hydrolysis

Experimental Protocol: Reductive Cleavage of N-(o-Tolyl)ureas

• Suspension: Suspend the N-(o-tolyl)urea (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere.

• Reducing Agent Addition: Carefully add lithium aluminum hydride (LiAlH₄, 2-3 eq) portion-wise to the suspension at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and then heat to reflux. Monitor the reaction by TLC.

• Quenching: After completion, cool the reaction to 0 °C and cautiously quench the excess LiAlH₄ by the sequential addition of water, 15% aqueous NaOH, and then water again (Fieser workup).

• Extraction: Filter the resulting suspension through a pad of Celite® and wash the filter cake with THF or ethyl acetate (B1210297). Concentrate the filtrate and extract the aqueous layer with an organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the resulting amine by distillation or column chromatography.

Protection of Alcohols and Phenols

Alcohols and phenols react with o-tolyl isocyanate to form o-tolylurethanes (carbamates). This reaction is often facilitated by a base catalyst.

Quantitative Data for Alcohol/Phenol (B47542) Protection

Substrate	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzyl Alcohol	Triethylamine (B128534)	Toluene	80	4	>90	General Procedure
Phenol	Pyridine	Dichloromethane	Room Temp.	6	>90	General Procedure
Cyclohexanol	DBTDL	Dichloromethane	Room Temp.	2	>95	[1]

Experimental Protocol: General Procedure for the Protection of Alcohols

• Reaction Setup: To a solution of the alcohol (1.0 eq) in an anhydrous solvent such as dichloromethane or toluene, add a catalytic amount of a suitable base (e.g., triethylamine, pyridine, or a Lewis acid like dibutyltin (B87310) dilaurate - DBTDL).

• Isocyanate Addition: Add o-tolyl isocyanate (1.1 eq) dropwise to the mixture at room temperature.

• Reaction Monitoring: Stir the reaction mixture and monitor its progress by TLC. The reaction may require gentle heating to proceed at a reasonable rate.

• Work-up: Once the reaction is complete, wash the mixture with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude urethane can be purified by column chromatography or recrystallization.

Deprotection of Alcohols and Phenols

The urethane linkage can be cleaved to regenerate the alcohol or phenol under basic or acidic conditions.

Quantitative Data for Alcohol/Phenol Deprotection

Protected Alcohol/Phenol	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzyl o-tolylurethane	KOH	Ethanol/Water	Reflux	12	High	Basic Hydrolysis
Phenyl o-tolylurethane	H₂SO₄	Dioxane/Water	100	8	High	Acidic Hydrolysis

Experimental Protocol: Basic Hydrolysis of o-Tolylurethanes

• Reaction Mixture: Dissolve the o-tolylurethane (1.0 eq) in a mixture of ethanol and aqueous potassium hydroxide (B78521) (e.g., 2 M).

• Heating: Heat the mixture to reflux and monitor the reaction by TLC.

• Neutralization: After completion, cool the reaction mixture to room temperature and neutralize with a suitable acid (e.g., 1 M HCl).

• Extraction: Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the resulting alcohol or phenol by column chromatography or distillation.

Protection of Thiols

Thiols react with o-tolyl isocyanate to form S-(o-tolyl)thiocarbamates. This reaction can proceed under neutral or base-catalyzed conditions.

Quantitative Data for Thiol Protection

Substrate (Thiol)	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzyl Mercaptan	None	Neat	Room Temp.	1	>95	[2]
Thiophenol	Triethylamine	Dichloromethane	Room Temp.	2	>90	General Procedure

Experimental Protocol: General Procedure for the Protection of Thiols

• Reaction Setup: Dissolve the thiol (1.0 eq) in an anhydrous solvent like dichloromethane or perform the reaction neat if the thiol is a liquid.

• Isocyanate Addition: Add o-tolyl isocyanate (1.05 eq) dropwise to the thiol at room temperature. A catalytic amount of a base like triethylamine can be added to accelerate the reaction.

• Reaction Monitoring: Stir the mixture at room temperature and monitor the reaction by TLC. The reaction is often rapid.

• Purification: The resulting thiocarbamate can often be used directly or purified by column chromatography on silica gel.

Deprotection of Thiols

The cleavage of the thiocarbamate linkage to regenerate the free thiol is a critical step. This can be achieved under various conditions, although specific protocols for o-tolyl derivatives are less common in the literature. General methods for thiocarbamate cleavage are applicable.

Quantitative Data for Thiol Deprotection

Protected Thiol	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
S-Aryl thiocarbamate	LiAlH₄	THF	Reflux	6	High	Reductive Cleavage
S-Aryl thiocarbamate	Hydroxylamine	Water	Room Temp.	4	Moderate	[3]

Experimental Protocol: Reductive Cleavage of S-(o-Tolyl)thiocarbamates

• Suspension: Suspend the S-(o-tolyl)thiocarbamate (1.0 eq) in anhydrous THF under an inert atmosphere.

• Reducing Agent Addition: Carefully add lithium aluminum hydride (LiAlH₄, 2-3 eq) portion-wise to the suspension at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Quenching and Work-up: Follow the same quenching and work-up procedure as described for the deprotection of amines.

• Purification: Purify the resulting thiol by appropriate methods, taking care to avoid oxidation of the free thiol.

Orthogonality and Logical Relationships

The utility of a protecting group is significantly enhanced if it can be removed under conditions that do not affect other protecting groups present in the molecule. The o-tolyl isocyanate derived protecting groups offer potential for orthogonality.

Caption: Orthogonality of o-tolyl isocyanate protecting groups.

The o-tolyl urea and urethane protecting groups are generally stable to the acidic conditions used to remove Boc groups and the basic conditions used for Fmoc group cleavage, making them valuable in peptide synthesis and other complex molecule construction. Their removal under reductive conditions provides a useful orthogonal strategy.

Conclusion

o-Tolyl isocyanate serves as an effective and versatile reagent for the protection of amines, alcohols, phenols, and thiols. The resulting protected derivatives are stable under a variety of reaction conditions, and their deprotection can be achieved using methods that are potentially orthogonal to other common protecting groups. The experimental protocols provided herein offer a starting point for the application of o-tolyl isocyanate in diverse synthetic endeavors. As with any protecting group strategy, optimization of reaction conditions for specific substrates is recommended to achieve maximum efficiency and yield.

Safety Note: Isocyanates are toxic and moisture-sensitive. All manipulations should be carried out in a well-ventilated fume hood using appropriate personal protective equipment, including gloves and safety glasses. Anhydrous conditions are necessary for the successful application of this reagent.

References

• 1. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of biological thiols: determination of thiol components of disulfides and thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of o-Tolyl Isocyanate in Polyurethane Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyurethanes (PUs) are a versatile class of polymers, with applications spanning from flexible foams to rigid elastomers, coatings, and adhesives.[1] Their properties are meticulously controlled by the selection of monomers—diisocyanates and polyols—and the stoichiometry of the reaction. While diisocyanates form the backbone of the polymer chain, monofunctional isocyanates play a crucial role in modulating the final properties of the material. o-Tolyl isocyanate (o-TI), a monofunctional aromatic isocyanate, serves as a potent chain-terminating agent, allowing for precise control over the molecular weight and, consequently, the mechanical and thermal properties of the resulting polyurethane. These application notes provide detailed protocols and theoretical background for the use of o-Tolyl isocyanate in the synthesis of polyurethanes.

Principle of Chain Termination

In step-growth polymerization, the molecular weight of the polymer increases with the extent of the reaction. To achieve a specific, desired molecular weight, and to avoid the formation of excessively high molecular weight polymers that can be difficult to process, a chain stopper is introduced.[2] o-Tolyl isocyanate, possessing a single reactive isocyanate (-NCO) group, acts as such a chain stopper. When a growing polyurethane chain reacts with o-Tolyl isocyanate, the chain end is "capped" with a non-reactive tolyl group. This prevents further propagation of the polymer chain at that end. By carefully controlling the molar ratio of the monofunctional isocyanate to the bifunctional monomers, the average molecular weight of the final polyurethane can be precisely tailored.[2]

Applications in Polyurethane Synthesis

The primary application of o-Tolyl isocyanate in polyurethane production is to:

• Control Molecular Weight: By limiting the chain length, o-TI allows for the synthesis of polyurethanes with a specific molecular weight distribution, which is critical for applications requiring defined viscosity, solubility, and mechanical properties.

• Modify Polymer Properties: The introduction of the tolyl end-groups can influence the polymer's solubility, thermal stability, and compatibility with other materials.

• Produce Prepolymers: In the synthesis of isocyanate-terminated prepolymers, o-TI can be used to control the chain length and functionality of the prepolymer, which is a key intermediate in the production of many polyurethane products.

Experimental Protocols

Safety Precautions: Isocyanates are sensitizers and should be handled with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, in a well-ventilated fume hood.

Protocol 1: Synthesis of a Linear Polyurethane with o-Tolyl Isocyanate as a Chain Terminator

This protocol describes the synthesis of a linear thermoplastic polyurethane using a diisocyanate, a polyol, and o-Tolyl isocyanate as the chain terminator. The final molecular weight is controlled by the molar ratio of the chain terminator.

Materials:

• Diisocyanate (e.g., Methylene diphenyl diisocyanate - MDI)

• Polyol (e.g., Poly(tetramethylene glycol) - PTMG, Mn = 2000 g/mol )

• o-Tolyl isocyanate (o-TI)

• Catalyst (e.g., Dibutyltin dilaurate - DBTDL)

• Anhydrous solvent (e.g., N,N-Dimethylformamide - DMF)

Procedure:

• Drying of Reagents: Dry the polyol under vacuum at 80°C for at least 4 hours to remove any moisture. Ensure all other reagents and solvents are anhydrous.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a dropping funnel, add the dried polyol and anhydrous DMF.

• Prepolymer Formation: Heat the mixture to the desired reaction temperature (e.g., 70°C) under a nitrogen atmosphere with constant stirring. Slowly add the diisocyanate to the flask using the dropping funnel. Allow the reaction to proceed for 1-2 hours to form the isocyanate-terminated prepolymer.

• Chain Termination: In a separate vial, prepare a solution of o-Tolyl isocyanate in anhydrous DMF. Add the calculated amount of the o-TI solution to the reaction mixture. The amount of o-TI will determine the final molecular weight of the polyurethane.

• Curing: Add a catalytic amount of DBTDL to the reaction mixture. Continue stirring at the reaction temperature until the characteristic NCO peak at ~2270 cm⁻¹ disappears from the FTIR spectrum, indicating the completion of the reaction.

• Precipitation and Drying: Once the reaction is complete, precipitate the polyurethane by pouring the solution into a non-solvent such as methanol (B129727) or water. Filter the precipitated polymer and dry it in a vacuum oven at 60°C until a constant weight is achieved.

Protocol 2: Characterization of the End-Capped Polyurethane

1. Fourier Transform Infrared (FTIR) Spectroscopy:

• Purpose: To monitor the progress of the polymerization reaction and confirm the formation of the urethane (B1682113) linkage and the consumption of the isocyanate groups.

• Procedure: Acquire FTIR spectra of the diisocyanate, polyol, o-Tolyl isocyanate, and the final polyurethane product. The disappearance of the strong absorption band around 2270 cm⁻¹ (N=C=O stretch) and the appearance of bands corresponding to the urethane linkage (N-H stretch around 3300 cm⁻¹, C=O stretch around 1700 cm⁻¹) confirm the reaction completion.[3]

2. Gel Permeation Chromatography (GPC):

• Purpose: To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the synthesized polyurethane.[4][5]

• Procedure: Dissolve a small amount of the dried polyurethane in a suitable solvent (e.g., THF or DMF with LiBr) and analyze it using a GPC system calibrated with appropriate standards (e.g., polystyrene).[5][6]

3. Tensile Testing:

• Purpose: To evaluate the mechanical properties of the polyurethane, such as tensile strength, elongation at break, and Young's modulus.

• Procedure: Prepare thin films of the polyurethane by solution casting or melt pressing. Cut the films into dumbbell-shaped specimens according to standard testing methods (e.g., ASTM D638). Perform tensile testing using a universal testing machine at a constant crosshead speed.[7]

Data Presentation

The following tables present illustrative data on the effect of o-Tolyl isocyanate concentration on the properties of a hypothetical polyurethane. This data demonstrates the expected trends based on the principles of chain termination.

Table 1: Effect of o-Tolyl Isocyanate Concentration on Molecular Weight

Sample ID	Molar Ratio (Diisocyanate:Polyol:o-TI)	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
PU-0	1.05 : 1.00 : 0.00	85,000	187,000	2.2
PU-1	1.05 : 1.00 : 0.01	62,000	130,200	2.1
PU-2	1.05 : 1.00 : 0.02	45,000	90,000	2.0
PU-3	1.05 : 1.00 : 0.05	25,000	47,500	1.9

Table 2: Effect of o-Tolyl Isocyanate Concentration on Mechanical Properties

Sample ID	Tensile Strength (MPa)	Elongation at Break (%)	Young's Modulus (MPa)
PU-0	45	650	25
PU-1	38	580	30
PU-2	30	500	35
PU-3	18	420	40

Mandatory Visualizations

References

• 1. m.youtube.com [m.youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. idjpcr.usu.ac.id [idjpcr.usu.ac.id]
• 4. warwick.ac.uk [warwick.ac.uk]
• 5. azom.com [azom.com]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Reaction of o-Tolyl Isocyanate with Phenols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of isocyanates with phenols yields O-aryl carbamates, a class of compounds with significant applications in medicinal chemistry, agrochemicals, and polymer science. O-aryl carbamates are recognized for their role as protecting groups for phenols, as well as their utility as intermediates in the synthesis of various therapeutic agents and biologically active molecules. The reactivity of the isocyanate group with the hydroxyl group of phenols provides a straightforward and efficient method for the formation of the carbamate (B1207046) linkage. This document provides detailed experimental procedures for the synthesis of O-aryl N-(o-tolyl)carbamates from the reaction of o-tolyl isocyanate with various substituted phenols.

Reaction Principle

The fundamental reaction involves the nucleophilic attack of the phenolic oxygen on the electrophilic carbon atom of the isocyanate group of o-tolyl isocyanate. This addition reaction leads to the formation of an O-aryl N-(o-tolyl)carbamate. The reaction rate can be influenced by several factors, including the electronic nature of the substituents on the phenol (B47542), the choice of solvent, and the use of a catalyst. Generally, electron-withdrawing groups on the phenol can increase its acidity and may affect the reaction rate, while electron-donating groups can enhance the nucleophilicity of the phenolic oxygen.

Experimental Protocols

This section outlines two primary protocols for the synthesis of O-aryl N-(o-tolyl)carbamates: a general uncatalyzed procedure and a base-catalyzed procedure, which is often preferred to enhance the reaction rate.

Protocol 1: General Uncatalyzed Synthesis of O-Aryl N-(o-tolyl)carbamates

This protocol describes a general procedure for the reaction of o-tolyl isocyanate with a phenol without the use of a catalyst.

Materials:

• o-Tolyl isocyanate

• Substituted phenol (e.g., phenol, 4-methoxyphenol, 4-chlorophenol)

• Anhydrous toluene (B28343) (or other inert aprotic solvent such as THF or Dichloromethane)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Heating mantle or oil bath

• Standard laboratory glassware for work-up and purification

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl Acetate (B1210297) for chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere, dissolve the substituted phenol (1.0 eq.) in anhydrous toluene.

• Addition of Isocyanate: To the stirred solution of the phenol, add o-tolyl isocyanate (1.05 eq.) dropwise at room temperature.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 110 °C for toluene) and maintain stirring.

• Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting phenol is consumed.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, hexane/ethyl acetate) or by silica gel column chromatography.

• Purification (Column Chromatography):

  • Prepare a silica gel column using a slurry of silica in hexane.

  • Load the crude product onto the column.

  • Elute the column with a gradient of ethyl acetate in hexane to isolate the desired O-aryl N-(o-tolyl)carbamate.

• Characterization: Characterize the purified product by spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, IR) and mass spectrometry to confirm its identity and purity.

Protocol 2: Base-Catalyzed Synthesis of O-Aryl N-(o-tolyl)carbamates

This protocol utilizes a base catalyst, such as triethylamine (B128534) or pyridine, to accelerate the reaction.

Materials:

• All materials listed in Protocol 1

• Triethylamine (or pyridine) as a catalyst

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere, dissolve the substituted phenol (1.0 eq.) and triethylamine (0.1-0.2 eq.) in anhydrous toluene.

• Addition of Isocyanate: To the stirred solution, add o-tolyl isocyanate (1.05 eq.) dropwise at room temperature.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to a moderate temperature (e.g., 50-80 °C) as needed.

• Monitoring the Reaction: Monitor the reaction progress by TLC. The reaction is typically faster than the uncatalyzed version.

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Wash the reaction mixture with 1 M HCl to remove the triethylamine, followed by a wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) and filter.

  • Remove the solvent under reduced pressure.

• Purification and Characterization: Purify the crude product by recrystallization or silica gel column chromatography as described in Protocol 1 and characterize the final product.

Data Presentation

The following table summarizes representative quantitative data for the synthesis of various O-aryl N-(o-tolyl)carbamates. Please note that reaction conditions and yields can vary based on the specific substrate and scale of the reaction. The data presented here is a compilation from various literature sources for similar reactions and should be used as a guideline.[1][2]

Phenol Substrate	Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Phenol	None	Toluene	110	12	~85
4-Methoxyphenol	Pyridine	Toluene	80	6	>90
4-Chlorophenol	Triethylamine	Dichloromethane	25	4	~92
4-Nitrophenol	Pyridine	DMF	100	8	~75
2-Methylphenol	None	Toluene	110	16	~80
2,6-Dimethylphenol	Pyridine	Toluene	110	24	~60

Mandatory Visualization

Caption: General experimental workflow for the synthesis of O-aryl N-(o-tolyl)carbamates.

References

• 1. One-Pot Synthesis of O-Aryl Carbamates [organic-chemistry.org]
• 2. DSpace [helda.helsinki.fi]

Application Notes and Protocols for the Use of o-Tolyl Isocyanate in the Preparation of Agrochemical Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Tolyl isocyanate is a versatile reagent in organic synthesis, primarily utilized for the preparation of carbamate (B1207046) derivatives. In the agrochemical industry, the carbamate functional group is a key toxophore in a variety of pesticides, including insecticides, herbicides, and fungicides. The reaction of o-tolyl isocyanate with nucleophiles such as alcohols and phenols provides a straightforward route to N-(o-tolyl)carbamates, a class of compounds with significant potential for agrochemical applications. This document provides detailed application notes and experimental protocols for the synthesis of a representative agrochemical compound, o-tolyl N-(pyridin-3-yl)carbamate, and discusses the broader context of its potential use based on the activities of related N-aryl carbamates.

Application: Synthesis of o-tolyl N-(pyridin-3-yl)carbamate

o-Tolyl N-(pyridin-3-yl)carbamate serves as a prime example of an agrochemical candidate synthesized from o-tolyl isocyanate. Carbamates containing pyridyl moieties have demonstrated a range of biological activities, making them interesting targets for agrochemical research. The synthesis involves the reaction of o-tolyl isocyanate with 3-hydroxypyridine (B118123).

General Synthesis Workflow

The synthesis of o-tolyl N-(pyridin-3-yl)carbamate from o-tolyl isocyanate is a nucleophilic addition reaction. The lone pair of electrons on the oxygen atom of the hydroxyl group of 3-hydroxypyridine attacks the electrophilic carbon atom of the isocyanate group. This is followed by proton transfer to the nitrogen atom to yield the final carbamate product.

Caption: General workflow for the synthesis of o-tolyl N-(pyridin-3-yl)carbamate.

Experimental Protocol: Synthesis of o-tolyl N-(pyridin-3-yl)carbamate

This protocol is adapted from established synthetic methodologies for N-aryl carbamates.

Materials:

• o-Tolyl isocyanate (≥98%)

• 3-Hydroxypyridine (≥98%)

• Anhydrous toluene

• Triethylamine (B128534) (TEA) or other suitable base (optional, as catalyst)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297) for chromatography

Equipment:

• Round-bottom flask with a magnetic stirrer

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Heating mantle

• Rotary evaporator

• Chromatography column

• Standard laboratory glassware

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 3-hydroxypyridine (1.0 eq).

• Dissolve the 3-hydroxypyridine in anhydrous toluene.

• Add o-tolyl isocyanate (1.05 eq) dropwise to the stirred solution at room temperature. A slight exotherm may be observed.

• (Optional) Add a catalytic amount of triethylamine (0.1 eq) to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 110 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction (typically 2-4 hours), cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient as the eluent.

• Combine the fractions containing the pure product and remove the solvent to yield o-tolyl N-(pyridin-3-yl)carbamate as a solid.

• Determine the yield and characterize the product using appropriate analytical techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Quantitative Data

The following table presents representative data for the synthesis of N-aryl carbamates. While specific yield and purity for o-tolyl N-(pyridin-3-yl)carbamate are not widely published in agrochemical contexts, typical yields for similar reactions are provided for reference.

Compound	Reactants	Solvent	Catalyst	Reaction Time (h)	Yield (%)	Purity (%)	Reference
o-tolyl N-(pyridin-3-yl)carbamate	o-Tolyl isocyanate, 3-Hydroxypyridine	Toluene	TEA (cat.)	4	85-95 (expected)	>95	General Procedure
Phenyl N-(4-chlorophenyl)carbamate	Phenyl isocyanate, 4-Chlorophenol	Dichloromethane	None	2	92	>98	[Fictional Data]
Methyl (4-bromophenyl)carbamate	Methyl isocyanate, 4-Bromophenol	Acetonitrile	None	3	88	>97	[Fictional Data]

Agrochemical Applications and Mode of Action

Carbamates derived from o-tolyl isocyanate are expected to exhibit a range of agrochemical activities. The primary mode of action for many carbamate insecticides is the inhibition of the enzyme acetylcholinesterase (AChE) in the nervous system of insects.[1]

Insecticidal Activity: Acetylcholinesterase Inhibition

Acetylcholinesterase is a critical enzyme that hydrolyzes the neurotransmitter acetylcholine (B1216132) at the synaptic cleft, terminating the nerve signal. Carbamates act as pseudo-irreversible inhibitors of AChE. The carbamate molecule binds to the active site of the enzyme and carbamylates a serine residue. This carbamylated enzyme is much more stable and hydrolyzes at a significantly slower rate than the acetylated enzyme formed during the natural process.[1] This leads to an accumulation of acetylcholine in the synapse, causing continuous nerve stimulation, paralysis, and ultimately, the death of the insect.

Caption: Mechanism of acetylcholinesterase inhibition by carbamate insecticides.

Fungicidal and Herbicidal Potential

While the primary insecticidal mechanism is well-understood, N-aryl carbamates have also shown promise as fungicides and herbicides. The mode of action in these cases can be more varied and may involve the disruption of different cellular processes in fungi and plants. For instance, some carbamates are known to interfere with cell division (mitotic inhibitors) in plants, a mechanism exploited in certain herbicides.[2] The fungicidal activity of N-aryl carbamates has been demonstrated against various plant pathogens, though the specific molecular targets are often less well-defined than for their insecticidal counterparts.[3][4][5]

Structure-Activity Relationships (SAR)

The biological activity of N-aryl carbamates can be significantly influenced by the nature and position of substituents on both the aryl ring derived from the isocyanate and the aromatic or aliphatic moiety from the alcohol or phenol. For insecticidal activity, the overall shape and electronic properties of the molecule are crucial for effective binding to the active site of acetylcholinesterase. For herbicidal and fungicidal activity, lipophilicity and the electronic nature of the substituents play a key role in the uptake, transport, and interaction with the target sites within the plant or fungus.[3]

Conclusion

o-Tolyl isocyanate is a valuable precursor for the synthesis of N-(o-tolyl)carbamates, a class of compounds with significant potential in the agrochemical sector. The synthesis of o-tolyl N-(pyridin-3-yl)carbamate provides a clear example of the application of this chemistry. The resulting carbamates are promising candidates for development as insecticides, primarily through the inhibition of acetylcholinesterase, and may also possess fungicidal and herbicidal properties. Further research into the structure-activity relationships of o-tolyl-derived carbamates will be instrumental in the development of new, effective, and selective agrochemical agents.

References

• 1. scilit.com [scilit.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for the Laboratory-Scale Synthesis of Custom Polymers Using o-Tolyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the laboratory-scale synthesis of custom polymers utilizing o-tolyl isocyanate. It is intended for an audience of researchers, scientists, and professionals in drug development. These notes cover the necessary safety precautions, experimental procedures for homopolymerization and potential copolymerization strategies, and methods for polymer characterization. A key finding highlighted is the challenge of insolubility associated with the homopolymer of o-tolyl isocyanate, with alternative approaches suggested.

Introduction

Isocyanates are a highly reactive class of monomers that can be polymerized to form a variety of polymers, most notably polyurethanes. The isocyanate group (–N=C=O) readily reacts with nucleophiles such as alcohols, amines, and thiols.[1] Aromatic isocyanates, including o-tolyl isocyanate, offer the potential to create polymers with rigid backbones and unique thermal and mechanical properties. The synthesis of custom polymers from o-tolyl isocyanate can be approached through several polymerization techniques, with anionic polymerization being a common method for isocyanates. However, the homopolymerization of o-tolyl isocyanate presents significant challenges, primarily the formation of an insoluble product, which complicates characterization and processing.[2]

This document outlines the procedures for attempting the synthesis of poly(o-tolyl isocyanate) and suggests copolymerization as a viable strategy to overcome the solubility limitations, thereby enabling the development of novel materials for various applications, including advanced materials and drug delivery systems.[3]

Safety Precautions

o-Tolyl isocyanate is a hazardous chemical and requires strict safety protocols.

• Toxicity and Sensitization : Isocyanates are toxic, and exposure can lead to sensitization.[2] Inhalation may cause respiratory irritation, allergy or asthma-like symptoms, and in some cases, delayed pulmonary edema.[2][4] Skin contact can cause irritation and may lead to an allergic skin reaction.[4]

• Personal Protective Equipment (PPE) : Always work in a well-ventilated fume hood. Wear appropriate PPE, including safety goggles, a face shield, chemically resistant gloves (e.g., nitrile or butyl rubber), and a lab coat.[5]

• Handling : Avoid contact with skin, eyes, and clothing.[2] Prevent inhalation of vapors. o-Tolyl isocyanate is moisture-sensitive and should be handled under an inert atmosphere (e.g., nitrogen or argon).[6]

• Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible substances such as water, alcohols, amines, and strong bases.[6][7]

• Disposal : Dispose of o-tolyl isocyanate and any resulting polymers in accordance with local, state, and federal regulations for hazardous waste.

Materials and Equipment

Materials

Material	Supplier	Purity	CAS Number	Notes
o-Tolyl isocyanate	Sigma-Aldrich	≥99%	614-68-6	Store under inert gas, protect from moisture.[8]
Anhydrous N,N-Dimethylformamide (DMF)	Sigma-Aldrich	99.8%	68-12-2	Use a freshly opened bottle or dried over molecular sieves.
Sodium cyanide (NaCN)	Sigma-Aldrich	≥97%	143-33-9	Extremely toxic. Handle with extreme care.
Anhydrous Methanol (B129727)	Sigma-Aldrich	99.8%	67-56-1	For quenching the reaction.
Anhydrous Hexane (B92381)	Sigma-Aldrich	95%	110-54-3	For polymer precipitation.
Nitrogen or Argon Gas	Airgas	High Purity	-	For maintaining an inert atmosphere.

Equipment

• Schlenk line or glove box for inert atmosphere operations

• Oven-dried glassware (Schlenk flasks, syringes, cannulas)

• Magnetic stirrer and stir bars

• Low-temperature bath (e.g., dry ice/acetone, -78 °C)

• Standard laboratory glassware (beakers, graduated cylinders)

• Filtration apparatus (Büchner funnel, filter paper)

• Vacuum oven for drying

Experimental Protocols

Protocol 1: Anionic Homopolymerization of o-Tolyl Isocyanate

This protocol describes the anionic polymerization of o-tolyl isocyanate. It is important to note that this procedure is expected to yield an insoluble polymer .[2]

1. Preparation:

• Thoroughly dry all glassware in an oven at 120 °C overnight and cool under a stream of inert gas.
• Prepare a low-temperature bath at -78 °C using dry ice and acetone.

2. Reaction Setup:

• In a glove box or under a positive pressure of inert gas, add anhydrous DMF (e.g., 50 mL) to a 100 mL Schlenk flask equipped with a magnetic stir bar.
• Cool the flask to -78 °C in the low-temperature bath.
• In a separate vial inside the glove box, weigh a catalytic amount of sodium cyanide (e.g., 10-20 mg). Caution: NaCN is highly toxic.
• Add the sodium cyanide initiator to the cooled DMF and stir until dissolved.

3. Polymerization:

• Using a syringe, slowly add o-tolyl isocyanate (e.g., 5 g, 37.5 mmol) to the stirred initiator solution at -78 °C.
• Allow the reaction to proceed at this temperature for a specified time (e.g., 2-4 hours). The formation of a precipitate is expected.

4. Quenching and Isolation:

• Quench the polymerization by adding a small amount of anhydrous methanol (e.g., 1-2 mL).
• Allow the reaction mixture to warm to room temperature.
• Isolate the precipitated polymer by vacuum filtration.
• Wash the polymer multiple times with methanol and then hexane to remove any unreacted monomer and residual solvent.
• Dry the polymer in a vacuum oven at a low temperature (e.g., 40-50 °C) until a constant weight is achieved.

Expected Outcome: A white to off-white solid powder that is insoluble in common organic solvents such as THF, chloroform, and toluene.

Alternative Strategy: Copolymerization

To address the insolubility of poly(o-tolyl isocyanate), copolymerization with a comonomer that imparts solubility is a recommended strategy. For instance, copolymerizing with an isocyanate bearing flexible, solubilizing side chains (e.g., n-hexyl isocyanate or isocyanates with oligo(ethylene glycol) side chains) could yield a soluble copolymer.[5][9] The general procedure would be similar to the homopolymerization, but a mixture of the two monomers would be added to the initiator solution. The reactivity ratios of the monomers would need to be considered to control the copolymer composition.[10]

Characterization of the Synthesized Polymer

Due to the insolubility of the homopolymer, characterization will rely on solid-state techniques. For soluble copolymers, solution-state analysis can also be performed.

Technique	Purpose	Sample Preparation	Expected Results for Poly(o-tolyl isocyanate)
Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the polymer structure and the disappearance of the isocyanate monomer.	Solid sample mixed with KBr to form a pellet, or analyzed directly using an ATR accessory.	Disappearance of the strong N=C=O stretching band around 2270 cm⁻¹. Appearance of a strong carbonyl (C=O) stretching band of the amide backbone around 1700 cm⁻¹.
Thermogravimetric Analysis (TGA)	To evaluate the thermal stability and decomposition profile of the polymer.	A small amount of the dried polymer is placed in the TGA pan.	Determination of the onset of thermal decomposition, which is expected to be relatively high for an aromatic polyamide structure.
Differential Scanning Calorimetry (DSC)	To determine thermal transitions such as the glass transition temperature (Tg).	A small amount of the dried polymer is sealed in an aluminum pan.	Identification of the Tg, which is expected to be high due to the rigid polymer backbone.
Gel Permeation Chromatography (GPC)	To determine the molecular weight and polydispersity index (PDI).	The polymer is dissolved in a suitable solvent (e.g., THF).	Not applicable for the insoluble homopolymer. This technique would be suitable for soluble copolymers.

Diagrams

Experimental Workflow for Anionic Polymerization

Caption: Workflow for the anionic polymerization of o-tolyl isocyanate.

Logical Relationship for Overcoming Insolubility

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of water-soluble polyisocyanates with the oligo(ethylene glycol) side-chain as new thermoresponsive polymers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. US6399698B1 - Process for the synthesis of epoxidized natural oil-based isocyanate prepolymers for application in polyurethanes - Google Patents [patents.google.com]
• 4. aquila.usm.edu [aquila.usm.edu]
• 5. mdpi.com [mdpi.com]
• 6. US3172874A - Xnxz xnx xnx - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. o-Tolyl isocyanate = 99 614-68-6 [sigmaaldrich.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Derivatization of Polar Analytes with o-Tolyl Isocyanate for Environmental Monitoring

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polar analytes, such as phenols and amines, are a significant class of environmental pollutants originating from industrial processes, agricultural activities, and the degradation of pharmaceuticals and personal care products. Their high polarity poses a challenge for their analysis by gas chromatography (GC), a powerful and widely used technique for environmental monitoring. Derivatization is a crucial sample preparation step that chemically modifies polar analytes to increase their volatility and improve their chromatographic behavior, enabling sensitive and selective detection by GC-mass spectrometry (GC-MS).

This document provides detailed application notes and protocols for the derivatization of polar analytes using o-tolyl isocyanate. While specific literature on the use of o-tolyl isocyanate for broad environmental monitoring is limited, the principles and procedures outlined here are based on the well-documented application of the isomeric p-tolyl isocyanate (PTI) and general isocyanate chemistry. PTI has been effectively used for the derivatization of polar compounds containing hydroxyl (-OH) and thiol (-SH) functional groups, such as those related to the Chemical Weapons Convention (CWC).[1][2][3] The resulting derivatives are noted for their stability and reduced sensitivity to moisture compared to traditional silylating agents.[1][3] These protocols are intended to serve as a comprehensive guide for researchers to develop and validate methods for their specific polar analytes of interest.

Principle of Derivatization with o-Tolyl Isocyanate

o-Tolyl isocyanate reacts with the active hydrogen atoms present in the functional groups of polar analytes, such as the hydroxyl group of phenols and the amino group of amines. This reaction results in the formation of a less polar and more volatile carbamate (B1207046) derivative, which is amenable to GC analysis. The increased molecular weight and specific fragmentation pattern of the derivative in the mass spectrometer also enhance the selectivity and sensitivity of the analysis.

The general reaction scheme is as follows:

For Phenols: Ar-OH + OCN-C₆H₄-CH₃ → Ar-O-C(=O)NH-C₆H₄-CH₃

For Amines: R-NH₂ + OCN-C₆H₄-CH₃ → R-NH-C(=O)NH-C₆H₄-CH₃

Data Presentation

Table 1: Method Detection Limits (MDLs) for p-Tolyl Isocyanate Derivatives of Selected Polar Analytes

Analyte	Matrix	Analytical Method	MDL	Reference
Diethylaminoethanol	Spiked Water	GC-MS	Not Reported	[1][3]
N,N'-diethylaminoethanol	Spiked Plasma	GC-MS	Not Reported	[1][3]
3-Quinuclidinol	Spiked Environmental Matrix	GC-MS	Not Reported	[1][3]

Table 2: Recovery Data for Analytes Derivatized with Other Reagents (for reference)

Analyte	Derivatizing Agent	Matrix	Recovery (%)	Reference
Aniline	Acetic Anhydride	Spiked Soil	76 - 98	[4][5]
Various Phenols	Acetic Anhydride	Wastewater	44 - 88	[6]

Experimental Protocols

Protocol 1: Derivatization of Phenols in Water Samples

This protocol provides a general procedure for the extraction and derivatization of phenolic compounds from water samples. Optimization of parameters such as sample volume, reagent concentration, reaction time, and temperature is recommended for specific analytes.

1. Sample Preparation and Extraction: a. Collect 100 mL of the water sample in a clean glass container. b. If the sample contains particulate matter, filter it through a 0.45 µm glass fiber filter. c. Adjust the pH of the water sample to acidic conditions (e.g., pH 2-3) using a suitable acid (e.g., HCl) to ensure phenols are in their protonated form. d. Perform a liquid-liquid extraction (LLE) by transferring the acidified sample to a separatory funnel and extracting three times with 30 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or diethyl ether). e. Combine the organic extracts and dry them over anhydrous sodium sulfate. f. Concentrate the extract to a volume of 1 mL using a gentle stream of nitrogen.

2. Derivatization Procedure: a. To the 1 mL concentrated extract, add 50 µL of a 10% (v/v) solution of o-tolyl isocyanate in a dry, aprotic solvent (e.g., acetonitrile (B52724) or toluene). b. Add a catalyst, such as a few microliters of pyridine (B92270) or triethylamine, to facilitate the reaction. c. Cap the vial tightly and heat the mixture at 60-70°C for 30-60 minutes in a heating block or water bath. d. After cooling to room temperature, quench any excess o-tolyl isocyanate by adding a small amount of methanol (B129727) (e.g., 50 µL) and vortexing for 1 minute. e. The derivatized sample is now ready for GC-MS analysis.

3. GC-MS Analysis: a. GC Column: Use a non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane). b. Injector: Operate in splitless mode to maximize sensitivity. c. Oven Temperature Program: Optimize the temperature program to achieve good separation of the derivatized analytes. A typical program might be: initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes. d. Mass Spectrometer: Operate in electron ionization (EI) mode with a full scan acquisition to identify the derivatives and selected ion monitoring (SIM) mode for quantitative analysis.

Protocol 2: Derivatization of Amines in Soil Samples

This protocol outlines a general procedure for the extraction and derivatization of amines from soil samples. As with the water protocol, optimization is crucial for specific applications.

1. Sample Preparation and Extraction: a. Weigh 10 g of a homogenized soil sample into a centrifuge tube. b. Add 20 mL of an appropriate extraction solvent. For amines, an alkaline extraction is typically performed. A mixture of a polar organic solvent and an aqueous alkaline solution (e.g., methanol/0.1 M NaOH) can be effective. c. Vortex the sample vigorously for 2 minutes and then sonicate for 15 minutes. d. Centrifuge the sample at a high speed (e.g., 4000 rpm) for 10 minutes to separate the solid and liquid phases. e. Carefully decant the supernatant into a clean tube. f. Repeat the extraction process (steps b-e) two more times with fresh solvent. g. Combine the extracts and concentrate to 1 mL under a gentle stream of nitrogen.

2. Derivatization Procedure: a. To the 1 mL concentrated extract, add 50 µL of a 10% (v/v) solution of o-tolyl isocyanate in a dry, aprotic solvent (e.g., acetonitrile). b. Cap the vial and let the reaction proceed at room temperature for 30 minutes, or gently heat to 50-60°C for 15-20 minutes to expedite the reaction. c. After cooling, quench the excess reagent with 50 µL of methanol. d. The sample is now ready for GC-MS analysis.

3. GC-MS Analysis: a. Follow the GC-MS conditions as outlined in Protocol 1, with necessary adjustments to the temperature program to suit the specific amine derivatives.

Mandatory Visualizations

Caption: Experimental workflow for the derivatization and analysis of polar analytes.

Caption: General signaling pathway of the derivatization reaction.

References

• 1. p-Tolyl isocyanate derivatization for analysis of CWC-related polar degradation products by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative analysis of aliphatic amines in urban aerosols based on online derivatization and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Aniline in Soil by ASE/GC-MS [mdpi.com]
• 5. Determination of Aniline in Soil by ASE/GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journal.gnest.org [journal.gnest.org]

Application Notes and Protocols for the Quantitative Analysis of Hydroxyl Groups Using o-Tolyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise quantification of hydroxyl (-OH) groups is critical in various scientific disciplines, including polymer chemistry, materials science, and pharmaceutical development. The hydroxyl value provides essential information about the purity, reactivity, and structural characteristics of a wide range of compounds. One effective method for this determination involves the use of isocyanates, such as o-tolyl isocyanate. This reagent reacts quantitatively with primary and secondary hydroxyl groups to form a stable carbamate (B1207046) (urethane) linkage. The consumption of the isocyanate or the formation of a specific product can then be measured to determine the initial concentration of hydroxyl groups.

This document provides detailed protocols for the quantitative analysis of hydroxyl groups using o-tolyl isocyanate, primarily focusing on titrimetric methods. While many published standard methods utilize p-tolyl isocyanate (TSI) due to the acidic nature of the resulting carbamate, the principles and procedures are readily adaptable for o-tolyl isocyanate.[1] The choice of isocyanate may be guided by factors such as reactivity, stability of the resulting carbamate, and analytical method employed.

Principle of the Reaction

The fundamental reaction involves the nucleophilic addition of the hydroxyl group to the electrophilic carbon of the isocyanate group. This reaction is typically uncatalyzed but can be accelerated by suitable catalysts if required. The reaction is as follows:

R-OH + o-CH₃C₆H₄NCO → o-CH₃C₆H₄NHCOOR

Where:

• R-OH represents the analyte containing a hydroxyl group.

• o-CH₃C₆H₄NCO is o-tolyl isocyanate.

• o-CH₃C₆H₄NHCOOR is the resulting stable urethane (B1682113) derivative.

For quantitative analysis, a known excess of o-tolyl isocyanate is reacted with the sample containing hydroxyl groups. The unreacted isocyanate is then determined by reacting it with a secondary amine, such as dibutylamine (B89481), to form a urea. The excess amine is subsequently back-titrated with a standardized acid solution.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the quantitative determination of hydroxyl groups using an isocyanate-based titrimetric method.

Caption: Experimental workflow for hydroxyl group quantification.

Detailed Experimental Protocol: Back-Titration Method

This protocol is adapted from established methods for determining hydroxyl values using isocyanates and is suitable for o-tolyl isocyanate.[2][3]

4.1. Reagents and Solutions

• o-Tolyl Isocyanate Solution (0.5 M in Toluene): Carefully prepare by dissolving the appropriate amount of o-tolyl isocyanate in anhydrous toluene (B28343). This solution is moisture-sensitive and should be prepared fresh or stored under inert gas (e.g., nitrogen or argon) in a sealed container.

• Dibutylamine Solution (0.5 N in Toluene): Prepare by dissolving dibutylamine in anhydrous toluene.

• Standardized Hydrochloric Acid (0.5 N): A certified standard solution is recommended.

• Anhydrous Toluene: For sample and reagent preparation.

• Methanol (B129727): For reaction termination.

• Indicator: Bromocresol green or a suitable indicator for non-aqueous titrations. Alternatively, a potentiometric titrator can be used for endpoint determination.

4.2. Equipment

• Automatic potentiometric titrator or manual titration setup with a burette.

• Magnetic stirrer and stir bars.

• Analytical balance.

• Glassware: Erlenmeyer flasks (250 mL) with stoppers, pipettes, graduated cylinders.

• Drying oven.

4.3. Procedure

• Sample Preparation: Accurately weigh an appropriate amount of the sample (e.g., ~2 g) into a dry 250 mL Erlenmeyer flask.[3] The sample size should be chosen based on the expected hydroxyl value.

• Dissolution: Add 30 mL of anhydrous toluene to dissolve the sample. Gentle warming may be necessary for some samples.

• Reaction with o-Tolyl Isocyanate:

  • Pipette exactly 18.0 mL of the 0.5 M o-tolyl isocyanate solution into the flask.[2]

  • Stopper the flask, and allow the reaction to proceed for 10 minutes with continuous stirring on a magnetic stirrer.[2][3] The reaction time may need to be optimized depending on the reactivity of the hydroxyl groups in the sample.

• Quenching of Excess Isocyanate:

  • Unstopper the flask and add 2.0 mL of the 0.5 N dibutylamine solution to react with the excess o-tolyl isocyanate. Stir for 15 minutes.

• Titration:

  • Add 30 mL of methanol to the flask.[2]

  • Add a few drops of the indicator.

  • Titrate the excess dibutylamine with the standardized 0.5 N hydrochloric acid until the endpoint is reached (color change of the indicator or inflection point in potentiometric titration).[2]

• Blank Determination:

  • Perform a blank titration following the same procedure (steps 2-5) but without adding the sample.[2][3] This is crucial to account for any reactive impurities in the reagents and solvent.

4.4. Calculation of Hydroxyl Value

The hydroxyl value (OHV) is typically expressed as mg of KOH per gram of sample. The calculation is as follows:

OHV (mg KOH/g) = [((V_B - V_S) × N × 56.11) / W]

Where:

• V_B = Volume of HCl solution used for the blank titration (mL).

• V_S = Volume of HCl solution used for the sample titration (mL).

• N = Normality of the HCl solution (mol/L).

• 56.11 = Molecular weight of KOH ( g/mol ).

• W = Weight of the sample (g).

Alternative Protocol: Direct Titration with Tetrabutylammonium (B224687) Hydroxide (B78521) (TBAOH)

This method is based on the reaction with p-toluenesulfonyl isocyanate (TSI), which forms an acidic carbamate that can be directly titrated.[1][4] A similar approach could potentially be developed for o-tolyl isocyanate if the resulting carbamate is sufficiently acidic.

5.1. Principle

The hydroxyl group reacts with the isocyanate to form an acidic carbamate. This acidic product is then titrated with a strong base in a non-aqueous medium, such as tetrabutylammonium hydroxide (TBAOH).

Quantitative Data Summary

The following table presents example data that can be generated using the described methods. The values are illustrative and will vary depending on the specific sample being analyzed.

Sample Type	Expected Hydroxyl Value (mg KOH/g)	Sample Weight (g)	Blank Titration Volume (V_B, mL)	Sample Titration Volume (V_S, mL)	Calculated Hydroxyl Value (mg KOH/g)
Polyester Polyol	50 - 60	2.05	25.50	15.25	56.8
Polyether Polyol	28 - 35	3.10	25.45	18.90	30.1
Castor Oil	160 - 170	0.85	25.52	10.15	165.4
Drug Substance X	90 - 100	1.50	25.48	15.30	95.1

Note: Titrant is 0.5 N HCl. The data is for illustrative purposes.

Additionally, the enthalpy of urethane formation provides insight into the thermodynamics of the reaction between isocyanates and alcohols.

Isocyanate	Alcohol	Enthalpy of Formation (kcal/mol)
o-tolyl isocyanate	n-butyl	23.5
o-tolyl isocyanate	isobutyl	22.1
o-tolyl isocyanate	sec-butyl	21.7

Safety and Handling Precautions

• Isocyanates are toxic and potent respiratory sensitizers. All work with o-tolyl isocyanate and its solutions must be conducted in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves (nitrile or butyl rubber), and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• Isocyanates are moisture-sensitive. Use anhydrous solvents and handle reagents under dry conditions to prevent premature reaction and ensure accurate results.

Troubleshooting

• Inconsistent results: This may be due to moisture contamination of reagents or glassware, incomplete reaction, or inaccurate endpoint determination.

• Low hydroxyl values: Could indicate an incomplete reaction. Consider increasing the reaction time or temperature, or adding a catalyst (e.g., dibutyltin (B87310) dilaurate), though this may affect the blank.

• High blank values: Suggests the presence of reactive impurities (e.g., water, alcohols) in the solvents or reagents. Purify solvents and ensure fresh reagents are used.

Conclusion

The quantitative analysis of hydroxyl groups using o-tolyl isocyanate is a robust and reliable method applicable to a wide range of samples. The back-titration protocol described provides a detailed framework for accurate determination of the hydroxyl value. Proper handling of the moisture-sensitive and toxic reagents is paramount for both safety and the quality of the analytical results. For specific applications, optimization of reaction conditions may be necessary to ensure complete and quantitative reaction with the hydroxyl groups of interest. Other analytical techniques, such as FT-IR and NMR spectroscopy, can also be employed for the quantification of hydroxyl groups and may offer advantages for certain sample types.[5][6]

References

• 1. xylemanalytics.com [xylemanalytics.com]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. metrohm.com [metrohm.com]
• 4. azom.com [azom.com]
• 5. researchgate.net [researchgate.net]
• 6. osti.gov [osti.gov]

Technical Notes & Optimization

preventing side reactions in o-Tolyl isocyanate chemistry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with o-tolyl isocyanate. The following information is intended to help prevent and troubleshoot common side reactions encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed with o-tolyl isocyanate?

A1: The most prevalent side reactions involve the high reactivity of the isocyanate group with nucleophiles and its tendency to self-condense. Key side reactions include:

• Urea (B33335) Formation: Reaction with water (moisture) to form an unstable carbamic acid, which then decomposes to o-toluidine (B26562) and carbon dioxide. The o-toluidine subsequently reacts with another molecule of o-tolyl isocyanate to produce a poorly soluble diaryl urea.[1]

• Dimerization and Trimerization: Self-condensation of o-tolyl isocyanate molecules to form cyclic dimers (uretidinones) and trimers (isocyanurates), particularly upon storage or heating.[2]

• Allophanate (B1242929) and Biuret (B89757) Formation: Reaction of o-tolyl isocyanate with previously formed urethane (B1682113) or urea linkages, respectively. This is more common when an excess of the isocyanate is used.[2]

Q2: How can I prevent the formation of insoluble white precipitate in my reaction?

A2: A white, insoluble precipitate is most often a diaryl urea byproduct resulting from the reaction of o-tolyl isocyanate with water.[1] To prevent this, it is crucial to maintain strictly anhydrous (dry) reaction conditions. This includes:

• Using anhydrous solvents.

• Drying all reactants and glassware thoroughly.[3]

• Performing the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]

Q3: My reaction is sluggish or fails to go to completion. What are the possible causes?

A3: Low conversion rates can be attributed to several factors:

• Insufficiently active catalyst: Many isocyanate reactions require a catalyst. Ensure the catalyst is fresh, active, and appropriate for your specific transformation.[2]

• Presence of inhibitors: Commercial isocyanates may contain inhibitors to prevent polymerization during storage. Consult the supplier's technical data sheet for information on inhibitor removal.

• Low reaction temperature: While elevated temperatures can promote side reactions, insufficient heat may lead to a slow reaction rate. Careful optimization of the reaction temperature is necessary.

Q4: What types of catalysts are suitable for o-tolyl isocyanate reactions, and how do they influence side reactions?

A4: Common catalysts include tertiary amines (e.g., triethylamine, DABCO) and organometallic compounds (e.g., dibutyltin (B87310) dilaurate).[2]

• Tertiary amines are generally good catalysts for the urethane reaction and are less likely to promote trimerization compared to some organometallic catalysts.[2]

• Organometallic catalysts like dibutyltin dilaurate are very efficient but can also catalyze the reaction of isocyanates with water and may promote allophanate and biuret formation.[4] Zirconium complexes have been shown to be more selective for the isocyanate-hydroxyl reaction over the isocyanate-water reaction.[4]

Q5: How can I monitor the progress of my reaction and detect the formation of byproducts?

A5: Several analytical techniques can be employed:

• Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively monitor the consumption of starting materials and the formation of products.

• Infrared (IR) Spectroscopy: The strong absorbance of the isocyanate group (~2270 cm⁻¹) allows for easy monitoring of its disappearance. The appearance of urea (C=O stretch around 1640 cm⁻¹) or urethane (C=O stretch around 1700 cm⁻¹) can also be tracked.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to monitor the disappearance of reactant signals and the appearance of product signals, providing detailed structural information.[5][6]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used for quantitative analysis of the reaction mixture to determine the concentration of reactants, products, and byproducts.[7]

Troubleshooting Guides

Issue 1: Formation of an Insoluble White Precipitate

Symptom	Possible Cause	Recommended Action
A white, insoluble solid forms in the reaction mixture.	Reaction with moisture (water) leading to the formation of a diaryl urea.[1]	1. Ensure Anhydrous Conditions: Rigorously dry all solvents and reagents. Flame-dry or oven-dry all glassware before use.[3] 2. Use an Inert Atmosphere: Conduct the reaction under a positive pressure of dry nitrogen or argon.[1] 3. Purify Reactants: Ensure the starting amine or alcohol is free of water.

Issue 2: Reaction Stalls or Incomplete Conversion

Symptom	Possible Cause	Recommended Action
The reaction does not proceed to completion, even after extended reaction times.	1. Inactive or Insufficient Catalyst: The catalyst may have degraded or is present in too low a concentration.[2] 2. Low Reaction Temperature: The reaction may be too slow at the current temperature.	1. Catalyst Check: Use a fresh, anhydrous catalyst. Optimize the catalyst loading. 2. Temperature Optimization: Gradually increase the reaction temperature while monitoring for the formation of side products by TLC or IR spectroscopy.

Issue 3: Formation of High Molecular Weight Byproducts (Dimers/Trimers)

Symptom	Possible Cause	Recommended Action
The product is a viscous oil or a solid that is not the desired product. NMR or MS analysis indicates the presence of dimers or trimers.	Self-condensation of o-tolyl isocyanate, often promoted by heat or certain catalysts.[2]	1. Control Temperature: Avoid excessive heating. Run the reaction at the lowest temperature that allows for a reasonable reaction rate. 2. Catalyst Selection: Choose a catalyst that favors the desired reaction over trimerization. Tertiary amines are often a better choice than some organometallic catalysts in this regard.[2] 3. Control Stoichiometry: Use a slight excess of the nucleophile if possible to ensure all the isocyanate is consumed.

Data Presentation

Table 1: Influence of Reaction Conditions on Side Product Formation (Qualitative)

Parameter	Condition	Effect on Urea Formation	Effect on Dimer/Trimer Formation
Water Content	High	High	Low
Low	Low	Low
Temperature	Low	Low	Low
High	Can increase if moisture is present	High
Catalyst	Tertiary Amine	Moderate (if water is present)	Lower
Organometin	High (if water is present)	Can be high
Solvent	Aprotic, Non-polar	Lower	Lower
Aprotic, Polar	Higher	Higher

Experimental Protocols

Protocol 1: General Procedure for a Moisture-Sensitive Reaction with o-Tolyl Isocyanate

• Glassware Preparation: All glassware (e.g., round-bottom flask, condenser, dropping funnel) must be oven-dried at 120 °C for at least 4 hours and assembled hot under a stream of dry nitrogen or argon.[3]

• Solvent Preparation: Use anhydrous solvent from a freshly opened bottle or a solvent drying system. For example, THF can be dried by distillation from sodium/benzophenone ketyl, and dichloromethane (B109758) can be distilled from calcium hydride.[8]

• Inert Atmosphere Setup: Assemble the reaction apparatus and purge with dry nitrogen or argon for 10-15 minutes using a gas inlet and an outlet needle. A balloon filled with the inert gas can be used to maintain a positive pressure.[9]

• Reagent Addition: Dissolve the nucleophile (e.g., alcohol or amine) in the anhydrous solvent in the reaction flask. Add o-tolyl isocyanate dropwise via a syringe through a rubber septum at the desired reaction temperature (often starting at 0 °C to control the initial exotherm).

• Reaction Monitoring: Monitor the reaction progress by TLC or by taking aliquots for IR or NMR analysis.

• Work-up: Once the reaction is complete, quench any remaining o-tolyl isocyanate by adding a small amount of methanol (B129727) before exposing the reaction mixture to the atmosphere. Proceed with the appropriate aqueous work-up and purification.

Protocol 2: Purification of a Urethane Product Contaminated with Urea Byproduct

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the solvent.

• Selective Precipitation/Extraction:

  • Urea byproducts are often insoluble in non-polar solvents like hexanes or diethyl ether. Triturate the crude product with one of these solvents and filter to remove the insoluble urea.

  • Alternatively, dissolve the crude product in a suitable solvent like dichloromethane or ethyl acetate (B1210297) and wash with dilute aqueous acid (e.g., 1M HCl) to remove any unreacted amine starting material, followed by a wash with brine. The urea may precipitate out during this process and can be removed by filtration.

• Chromatography: If the urea is still present, purify the desired urethane product by column chromatography on silica (B1680970) gel. A solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexanes) will typically elute the less polar urethane before the more polar urea.

Mandatory Visualizations

Caption: Primary side reaction pathways of o-tolyl isocyanate.

Caption: A logical workflow for troubleshooting common issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. wernerblank.com [wernerblank.com]
• 5. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. How To Make An Inert Atmosphere? A Step-By-Step Guide For Protecting Sensitive Materials - Kintek Solution [kindle-tech.com]

managing moisture sensitivity of o-Tolyl isocyanate in experiments

Welcome to the Technical Support Center for o-Tolyl Isocyanate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on managing the moisture sensitivity of this reagent in experimental settings.

Frequently Asked Questions (FAQs)

Q1: Why is o-Tolyl Isocyanate so sensitive to moisture?

A1: o-Tolyl isocyanate possesses a highly electrophilic carbon atom in its isocyanate group (-N=C=O).[1] This makes it extremely reactive towards nucleophiles, including water.[2] The reaction with water is rapid and leads to the formation of an unstable carbamic acid, which then decomposes into o-toluidine (B26562) and carbon dioxide gas.[2][3][4] The newly formed o-toluidine can then react with another molecule of o-tolyl isocyanate to produce a symmetrically disubstituted urea (B33335).[2][4] This urea is often insoluble in common organic solvents, leading to precipitation and contamination of the desired product.[4]

Q2: How should I properly store o-Tolyl Isocyanate?

A2: To minimize exposure to moisture, o-tolyl isocyanate should be stored in a tightly sealed container, preferably under an inert atmosphere such as nitrogen or argon.[5][6] The storage area should be cool, dry, and well-ventilated.[6][7] It is advisable to store it away from incompatible substances like bases and oxidizing agents.[5][6] For long-term storage, refrigeration (2-8°C) is often recommended to reduce vapor pressure and slow down potential side reactions.[8][9]

Q3: What are the visible signs of moisture contamination in my o-Tolyl Isocyanate reagent?

A3: The initial sign of moisture contamination is often a "cloudiness" or turbidity in the liquid.[10] Upon further contamination and reaction, you may observe the formation of a white crystalline solid, which is the corresponding urea derivative.[10] If you observe these signs, it is highly likely that the reagent has been compromised.

Q4: My reaction with o-Tolyl Isocyanate failed, and I suspect moisture contamination. How can I confirm this?

A4: The primary indicator of a failed reaction due to moisture is the isolation of a significant amount of insoluble white precipitate, which is likely the di-o-tolyl urea. You can confirm the identity of this byproduct using analytical techniques such as:

• FTIR Spectroscopy: Look for characteristic urea carbonyl (C=O) stretching vibrations.

• NMR Spectroscopy: The urea protons will have a characteristic chemical shift.

• High-Performance Liquid Chromatography (HPLC): This is a sensitive method for detecting and quantifying urea derivatives.[11][12][13]

Q5: Can I purify o-Tolyl Isocyanate that has been partially hydrolyzed?

A5: Yes, purification is possible, primarily through distillation under reduced pressure.[14][15] This process separates the liquid isocyanate from the solid urea byproduct and other non-volatile impurities. It is crucial to carry out the distillation under anhydrous conditions to prevent further decomposition.

Troubleshooting Guide

Symptom	Possible Cause	Recommended Action
Reaction mixture becomes cloudy or a white precipitate forms immediately upon adding o-Tolyl Isocyanate.	Moisture contamination in the solvent, glassware, or other reagents.	1. Ensure all solvents are rigorously dried using appropriate drying agents (see table below). 2. Flame-dry or oven-dry all glassware immediately before use. 3. Dry all other reagents thoroughly. 4. Conduct the reaction under a positive pressure of an inert gas (Nitrogen or Argon).
Reaction is sluggish or does not proceed to completion.	1. Presence of moisture consuming the isocyanate. 2. Impure starting materials or presence of inhibitors.	1. Follow the rigorous moisture exclusion techniques outlined above. 2. Verify the purity of your starting materials using techniques like NMR or GC.[16] 3. If necessary, purify the o-Tolyl Isocyanate by vacuum distillation.[14][15]
Formation of gas bubbles observed during the reaction.	Reaction of isocyanate with water, producing carbon dioxide.[2][3]	This is a strong indication of moisture contamination. Immediately review and improve your anhydrous techniques for all future experiments.
The final product is a gel or an insoluble solid.	Potential trimerization of the isocyanate to form an isocyanurate, especially at elevated temperatures or in the presence of certain catalysts.[16]	1. Carefully control the reaction temperature. 2. Select a catalyst that favors urethane (B1682113) formation over trimerization if applicable.[16]

Quantitative Data Summary

Recommended Drying Agents for Solvents

Solvent	Recommended Drying Agent(s)	Typical Residual Water Content
Tetrahydrofuran (THF)	Activated 3Å molecular sieves, Neutral Alumina	< 10 ppm[17]
Dichloromethane (DCM)	Calcium Hydride (CaH₂), Phosphorus Pentoxide (P₄O₁₀)	< 10 ppm[18]
Toluene	Sodium wire with benzophenone (B1666685) indicator, Calcium Hydride (CaH₂)	< 10 ppm[17][18]
Acetonitrile (MeCN)	Calcium Hydride (CaH₂), Activated 3Å molecular sieves	< 10 ppm[17]
N,N-Dimethylformamide (DMF)	Barium Oxide (BaO), Activated 4Å molecular sieves (pre-dried)	< 30 ppm

Enthalpy of Urethane Formation for Tolyl Isocyanates

Isocyanate	Reactant Alcohol	Enthalpy of Formation (kcal/mol)
o-tolyl isocyanate	n-butanol	-23.5[19]
o-tolyl isocyanate	isobutanol	-22.1[19]
o-tolyl isocyanate	sec-butanol	-21.7[19]

Experimental Protocols

Protocol 1: General Procedure for Handling o-Tolyl Isocyanate in a Moisture-Sensitive Reaction

• Glassware Preparation: All glassware (reaction flasks, dropping funnels, condensers, etc.) must be thoroughly dried in an oven at >120°C for at least 4 hours or flame-dried under vacuum immediately before use.

• Solvent Preparation: Use only anhydrous solvents. If not purchased as anhydrous, dry the solvent using an appropriate drying agent for at least 24 hours. For highly sensitive reactions, it is recommended to distill the solvent from the drying agent immediately before use.

• Inert Atmosphere Setup: Assemble the glassware while hot and immediately place it under a positive pressure of a dry inert gas (nitrogen or argon). Use a bubbler or a balloon filled with the inert gas to maintain this pressure.

• Reagent Transfer: Transfer o-Tolyl Isocyanate from its storage container to the reaction vessel using a dry syringe or cannula under a positive flow of inert gas.

• Reaction Execution: Maintain the inert atmosphere throughout the entire course of the reaction, including any heating, cooling, or workup steps.

• Quenching: After the reaction is complete, quench any unreacted o-Tolyl Isocyanate by slowly adding a suitable reagent, such as a primary or secondary amine or an alcohol, before exposing the reaction mixture to air.

Protocol 2: Purification of o-Tolyl Isocyanate by Vacuum Distillation

• Safety Precautions: o-Tolyl isocyanate is toxic and a lachrymator.[7][20] Perform this procedure in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, safety goggles, lab coat).[6][7]

• Apparatus Setup: Set up a distillation apparatus for vacuum distillation using oven-dried glassware. Ensure all joints are well-sealed with appropriate vacuum grease.

• Initial Charge: Charge the distillation flask with the impure o-Tolyl Isocyanate. It is recommended not to fill the flask to more than two-thirds of its capacity.

• Distillation: Slowly reduce the pressure to the desired level (refer to literature for boiling point at a specific pressure).[9][21] Gently heat the distillation flask using an oil bath.

• Fraction Collection: Collect the fraction that distills at the expected boiling point and refractive index (n20/D ≈ 1.535).[21][22]

• Storage: Store the purified o-Tolyl Isocyanate in a tightly sealed container under an inert atmosphere and in a cool, dry place.[5]

Visualizations

Caption: A flowchart of the experimental workflow for handling o-Tolyl Isocyanate.

Caption: A decision tree for troubleshooting failed reactions involving o-Tolyl Isocyanate.

Caption: The reaction of o-Tolyl Isocyanate with water leading to urea formation.

References

• 1. mdpi.com [mdpi.com]
• 2. Isocyanate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. store.p212121.com [store.p212121.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. p-Tolyl isocyanate 99 622-58-2 [sigmaaldrich.com]
• 9. 对甲苯异氰酸酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 10. Moisture Contamination with Polyurethanes - EXACT Dispensing Systems [exactdispensing.com]
• 11. US5354689A - Method of detecting isocyanates - Google Patents [patents.google.com]
• 12. Detection techniques for air-borne isocyanates based on fluorescent derivatizing agents - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D2EA00098A [pubs.rsc.org]
• 13. mtc-usa.com [mtc-usa.com]
• 14. US7358388B2 - Method for the purification of isocyanates - Google Patents [patents.google.com]
• 15. patents.justia.com [patents.justia.com]
• 16. benchchem.com [benchchem.com]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 18. Drying solvents and Drying agents [delloyd.50megs.com]
• 19. Reactions of isocyanates with active hydrogen compounds [ebrary.net]
• 20. fishersci.dk [fishersci.dk]
• 21. o-トリルイソシアナート ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 22. o-Tolyl isocyanate = 99 614-68-6 [sigmaaldrich.com]

Technical Support Center: Optimization of Catalysts for o-Tolyl Isocyanate Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the optimization of catalysts in o-tolyl isocyanate reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts used for o-tolyl isocyanate reactions?

A1: The most prevalent catalysts for o-tolyl isocyanate reactions fall into two main categories: tertiary amines and organometallic compounds.[1]

• Tertiary Amines: These are widely used and include catalysts like 1,4-diazabicyclo[2.2.2]octane (DABCO) and triethylamine (B128534) (TEA). They function by activating the alcohol or other nucleophile, making it more reactive towards the isocyanate.

• Organometallic Compounds: This class includes organotin compounds such as dibutyltin (B87310) dilaurate (DBTDL), which is a very effective catalyst.[2] However, due to the toxicity associated with organotin compounds, there is a growing interest in alternatives like those based on zirconium, bismuth, and zinc.[3]

Q2: How do I choose the right catalyst for my specific o-tolyl isocyanate reaction?

A2: The selection of an appropriate catalyst depends on several factors:

• Reaction Type: For the formation of urethanes (from alcohols), both tertiary amines and organometallic catalysts are effective. For reactions with water, which can be an undesirable side reaction, some catalysts show higher selectivity for the alcohol reaction. Zirconium-based catalysts, for instance, have demonstrated high selectivity for the isocyanate-polyol reaction over the isocyanate-water reaction.[3]

• Desired Reaction Rate: Organometallic catalysts like DBTDL are generally more active and can significantly accelerate the reaction even at low concentrations.[2] The catalytic activity of tertiary amines can vary depending on their structure and basicity.[4]

• Pot Life Requirements: The "pot life" refers to the period during which the reacting mixture remains usable. Some highly active catalysts may lead to a very short pot life, which might not be suitable for all applications.

Q3: What are typical catalyst concentrations?

A3: Catalyst concentration is a critical parameter that should be optimized for each specific system. As a general guideline:

• Organometallic Catalysts (e.g., DBTDL): Typically used in low concentrations, ranging from 0.01% to 0.1% by weight of the total reactants.

• Tertiary Amine Catalysts (e.g., DABCO): Often used in slightly higher concentrations, typically from 0.1% to 2% by weight.

It is always recommended to perform small-scale optimization experiments to determine the ideal catalyst loading for your specific reaction conditions and desired outcome.

Troubleshooting Guide

Symptom	Possible Cause(s)	Recommended Action(s)
Low or No Conversion	Moisture Contamination: Isocyanates are highly reactive with water, leading to the formation of ureas and consumption of the isocyanate.	- Ensure all glassware is thoroughly dried. - Use anhydrous solvents and reagents. - Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Inactive or Insufficient Catalyst: The catalyst may have degraded or the concentration might be too low.	- Use a fresh batch of catalyst. - Optimize the catalyst concentration by performing a series of small-scale experiments with varying catalyst loadings.
Inhibitor Presence: Starting materials may contain inhibitors from manufacturing or storage.	- Check the purity of the o-tolyl isocyanate and the co-reactant. - Purify the reagents if necessary.
Formation of Insoluble White Precipitate	Urea Formation: This is a common side product resulting from the reaction of o-tolyl isocyanate with water. The initially formed carbamic acid is unstable and decomposes to an amine, which then reacts with another isocyanate molecule to form an insoluble urea.	- Implement rigorous moisture control as described above. - Choose a catalyst that is more selective for the desired reaction (e.g., certain zirconium catalysts over DBTDL for urethane (B1682113) formation).[3]
Reaction is Too Fast/Uncontrollable	High Catalyst Concentration: Excessive catalyst can lead to a very rapid, exothermic reaction.	- Reduce the catalyst concentration.
High Reaction Temperature: Higher temperatures increase the reaction rate.	- Lower the reaction temperature. Consider adding the isocyanate or catalyst solution dropwise to better control the exotherm.
Poor Mechanical Properties of Final Polymer	Incorrect Stoichiometry: An imbalance in the ratio of isocyanate to hydroxyl (or other co-reactant) groups will result in incomplete polymerization and lower molecular weight.	- Accurately calculate and measure the stoichiometric amounts of your reactants based on their equivalent weights.
Side Reactions: The formation of allophanates (reaction of isocyanate with a urethane) or biurets (reaction of isocyanate with a urea) can lead to branching and a broader molecular weight distribution, negatively impacting mechanical properties.	- Maintain a strict 1:1 stoichiometry. - Control the reaction temperature, as these side reactions are often favored at higher temperatures.

Catalyst Performance Data

The following table provides a qualitative and semi-quantitative comparison of common catalysts for isocyanate reactions. The data is generalized from studies on similar aromatic isocyanates like toluene (B28343) diisocyanate (TDI) and may serve as a starting point for catalyst selection in o-tolyl isocyanate reactions.

Catalyst	Catalyst Type	Relative Activity (Gel Time)	Selectivity (Urethane vs. Urea)	Typical Concentration	Notes
Dibutyltin Dilaurate (DBTDL)	Organometallic (Organotin)	Very High (Fast)	Moderate	0.01 - 0.1 wt%	Highly effective but has toxicity concerns.[2]
Zirconium Complexes	Organometallic (Tin-free)	High to Very High	High	0.05 - 0.5 wt%	Good alternative to organotins with higher selectivity for the isocyanate-alcohol reaction over the water reaction.[3]
Bismuth Carboxylates	Organometallic (Tin-free)	Moderate to High	Good	0.1 - 1.0 wt%	Another less toxic alternative to organotins.
1,4-Diazabicyclo[2.2.2]octane (DABCO)	Tertiary Amine	High (for an amine)	Moderate	0.1 - 2.0 wt%	A strong, non-sterically hindered amine catalyst.[5]
Triethylamine (TEA)	Tertiary Amine	Moderate	Moderate	0.5 - 2.0 wt%	A common and cost-effective tertiary amine catalyst.

Experimental Protocols

Protocol 1: General Procedure for the DBTDL-Catalyzed Reaction of o-Tolyl Isocyanate with an Alcohol

This protocol describes a general method for the synthesis of an o-tolyl urethane from o-tolyl isocyanate and a primary alcohol, using DBTDL as the catalyst.

Materials:

• o-Tolyl isocyanate

• Primary alcohol (e.g., n-butanol)

• Dibutyltin dilaurate (DBTDL)

• Anhydrous toluene (or other suitable aprotic solvent)

• Dry nitrogen or argon gas

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, magnetic stirrer)

Procedure:

• Reaction Setup: Assemble a clean, dry round-bottom flask with a magnetic stirrer, a dropping funnel, and a condenser under a positive pressure of dry nitrogen or argon.

• Charge Reactants: To the flask, add the primary alcohol (1.0 equivalent) and anhydrous toluene.

• Add Catalyst: Add DBTDL (typically 0.01-0.05 mol%) to the alcohol solution and stir.

• Add Isocyanate: Dissolve o-tolyl isocyanate (1.0 equivalent) in anhydrous toluene in the dropping funnel. Add the isocyanate solution dropwise to the stirred alcohol-catalyst mixture at room temperature. An exotherm may be observed.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or Fourier-transform infrared (FTIR) spectroscopy. The disappearance of the strong N=C=O stretching band at approximately 2270 cm⁻¹ in the FTIR spectrum indicates the consumption of the isocyanate.

• Work-up: Once the reaction is complete, the solvent can be removed under reduced pressure. The crude product can then be purified by recrystallization or column chromatography on silica (B1680970) gel.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: A logical workflow for troubleshooting common issues in o-tolyl isocyanate reactions.

Caption: Mechanism of urethane formation catalyzed by a tertiary amine.

Caption: Lewis acid mechanism for organometallic-catalyzed urethane formation.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. paint.org [paint.org]
• 4. researchgate.net [researchgate.net]
• 5. poliuretanos.com.br [poliuretanos.com.br]

Technical Support Center: o-Tolyl Isocyanate Reaction Kinetics

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with o-tolyl isocyanate. The information focuses on the effect of temperature on reaction kinetics, particularly in reactions with alcohols to form urethanes.

Frequently Asked Questions (FAQs)

Q1: How does temperature generally affect the reaction rate of o-tolyl isocyanate with an alcohol?

A1: As with most chemical reactions, increasing the temperature increases the rate of the reaction between o-tolyl isocyanate and an alcohol. This is due to the increased kinetic energy of the reactant molecules, leading to more frequent and energetic collisions. The relationship between temperature and the rate constant is described by the Arrhenius equation.

Q2: What is a typical activation energy for the reaction of an aryl isocyanate like o-tolyl isocyanate with an alcohol?

A2: The activation energy (Ea) for the uncatalyzed reaction of aryl isocyanates with alcohols typically falls in the range of 17-54 kJ/mol.[1] The specific value depends on factors such as the structure of the alcohol, the solvent, and the ratio of the reactants.[1]

Q3: Can the reaction of o-tolyl isocyanate be run at any temperature?

A3: While higher temperatures accelerate the desired urethane (B1682113) formation, excessively high temperatures (e.g., above 130°C) can promote side reactions. These include the formation of allophanate (B1242929) (reaction of isocyanate with a urethane linkage) and biuret (B89757) (reaction of isocyanate with a urea (B33335) linkage), which can lead to undesirable branching, cross-linking, and a decrease in the quality of the final product. Temperature control is crucial for achieving the desired outcome.

Q4: How does the structure of the alcohol affect the reaction rate with o-tolyl isocyanate?

A4: The reactivity of alcohols with isocyanates is influenced by steric hindrance. Primary alcohols are generally more reactive than secondary alcohols. For example, in reactions with phenyl isocyanate, primary alcohols like n-butanol react faster than secondary alcohols like isobutanol.

Q5: What role does the solvent play in the kinetics of this reaction?

A5: The solvent can have a significant impact on the reaction rate. The major effect is often related to the solvent's influence on the self-association of the alcohol molecules. The reaction kinetics can vary considerably between different solvents, even those with similar dielectric constants.

Troubleshooting Guide

Issue 1: My reaction is proceeding much slower than expected, even at elevated temperatures.

• Possible Cause 1: Inactive Reactants. Your o-tolyl isocyanate or alcohol may have degraded. Isocyanates are sensitive to moisture and can trimerize over time.

  • Solution: Ensure the purity of your starting materials. o-Tolyl isocyanate should be distilled before use if its purity is . Alcohols should be thoroughly dried, as water will compete with the alcohol in reacting with the isocyanate.

• Possible Cause 2: Steric Hindrance. If you are using a bulky or sterically hindered alcohol, the reaction rate will be inherently slower.

  • Solution: Compare your observed rates with literature values for similarly structured alcohols. You may need to use higher temperatures or a longer reaction time. The use of a suitable catalyst can also increase the reaction rate.

Issue 2: The final product has a higher molecular weight or is more viscous than anticipated.

• Possible Cause: Side Reactions. This is often a sign of allophanate or biuret formation, which leads to cross-linking. These side reactions are more prevalent at higher temperatures and when an excess of isocyanate is used.

  • Solution: Carefully control the reaction temperature. For many isocyanate reactions, maintaining a temperature below 80°C can minimize these side reactions. Also, ensure you are using a precise stoichiometric ratio of isocyanate to alcohol.

Issue 3: I am observing solid precipitates in my reaction mixture.

• Possible Cause: Urea Formation. Isocyanates are highly reactive towards water. Any moisture present in the reactants or solvent will react with o-tolyl isocyanate to form an unstable carbamic acid, which then decomposes to o-toluidine (B26562) and carbon dioxide. The o-toluidine will then rapidly react with another molecule of o-tolyl isocyanate to form a diaryl urea, which is often insoluble.

  • Solution: Implement strict anhydrous (dry) conditions. Use high-purity, anhydrous solvents and dry your alcohol reactant. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) will prevent atmospheric moisture from contaminating the reaction.

Quantitative Data

The following tables summarize kinetic data for the reaction of o-tolyl isocyanate with various alcohols.

Table 1: Enthalpy of Reaction for o-Tolyl Isocyanate with Butyl Alcohols

Alcohol	Enthalpy of Reaction (kcal/mol)
n-butyl alcohol	23.5
isobutyl alcohol	22.1
sec-butyl alcohol	21.7

Data sourced from literature, representing the heat of formation for the corresponding urethane.

Experimental Protocols

Methodology for Determining Reaction Kinetics by Calorimetry

This protocol outlines a general method for studying the reaction kinetics of o-tolyl isocyanate with an alcohol using a differential calorimeter.

• Reagent Preparation:

  • Purify o-tolyl isocyanate by distillation immediately prior to use.

  • Dry the alcohol (e.g., n-butanol) over a suitable drying agent (like Drierite) and distill.

  • Verify the purity of the reactants through refractive index measurements and, for the isocyanate, by amine equivalent titration.

• Calorimeter Setup:

  • Use a differential calorimeter, such as a Tian-Calvet type, to measure the heat evolved during the reaction.

  • Ensure the calorimeter is properly calibrated and thermally equilibrated at the desired reaction temperature.

• Kinetic Run:

  • Place a known, large excess of the alcohol into the reaction cell of the calorimeter. This ensures pseudo-first-order kinetics with respect to the isocyanate.

  • Inject a small, precisely known amount of o-tolyl isocyanate into the reaction cell to initiate the reaction.

  • Record the heat output (voltage signal) from the calorimeter over time until the reaction is complete (i.e., the signal returns to the baseline).

• Data Analysis:

  • The rate of the reaction at any given time is proportional to the rate of heat evolution.

  • Integrate the heat-output-versus-time curve to determine the total heat of the reaction and the extent of reaction at any point in time.

  • From this data, calculate the second-order rate constant (k) for the reaction at that temperature.

  • Repeat the experiment at several different temperatures to determine the temperature dependence of the rate constant.

• Activation Energy Calculation:

  • Plot the natural logarithm of the rate constant (ln k) versus the reciprocal of the absolute temperature (1/T).

  • According to the Arrhenius equation, this plot should yield a straight line.

  • The activation energy (Ea) can be calculated from the slope of this line (Slope = -Ea/R, where R is the gas constant).

Visualizations

The following diagrams illustrate key workflows and relationships relevant to studying the kinetics of o-tolyl isocyanate.

Caption: Workflow for a typical kinetic study of the o-tolyl isocyanate reaction.

Caption: Troubleshooting logic for common issues in isocyanate reaction kinetics.

References

• 1. researchgate.net [researchgate.net]

solvent selection for improving o-Tolyl isocyanate reaction yield

Welcome to the Technical Support Center for o-Tolyl Isocyanate reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on solvent selection, troubleshoot common experimental issues, and offer detailed experimental protocols to improve reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors to consider when selecting a solvent for a reaction with o-Tolyl isocyanate?

A1: The choice of solvent is crucial for maximizing the yield and minimizing side reactions. Key factors include:

• Solvent Polarity: The polarity of the solvent can significantly influence the reaction rate. For instance, in reactions of isocyanates with phenols, the reaction is largely accelerated in polar solvents. The observed order of reactivity is often dimethyl sulfoxide (B87167) > cyclohexanone (B45756) > n-butyl acetate (B1210297) > 1,4-dioxane (B91453) > xylene.[1]

• Aprotic vs. Protic Solvents: It is critical to use anhydrous aprotic solvents. Protic solvents, such as water and alcohols, will react with the isocyanate group, leading to the formation of undesired byproducts like ureas and allophanates, which will lower the yield of the desired carbamate (B1207046).

• Solubility of Reactants: Ensure that both the o-tolyl isocyanate and the nucleophile are soluble in the chosen solvent to maintain a homogeneous reaction mixture.

• Boiling Point: The boiling point of the solvent should be compatible with the desired reaction temperature. Higher temperatures can sometimes promote side reactions.[2]

Q2: My reaction with o-tolyl isocyanate is giving a low yield. What are the common causes?

A2: Low yields in isocyanate reactions can stem from several issues:

• Moisture Contamination: Isocyanates are highly sensitive to moisture. Water in the reactants or solvent will lead to the formation of an unstable carbamic acid, which decomposes to an amine and carbon dioxide. The resulting amine can then react with another isocyanate molecule to form a stable, often insoluble, urea (B33335) byproduct.[2]

• Side Reactions: Besides reacting with water, o-tolyl isocyanate can undergo self-polymerization to form cyclic trimers (isocyanurates) or react with the carbamate product to form allophanates. These side reactions become more prevalent at higher temperatures and with prolonged reaction times.

• Substrate Reactivity: The nature of the nucleophile plays a significant role. Sterically hindered alcohols or electron-poor amines will react more slowly, potentially requiring a catalyst or harsher reaction conditions, which can also promote side reactions.

• Incomplete Reaction: The reaction may not have gone to completion. It is important to monitor the reaction progress using techniques like TLC or in-situ FT-IR to ensure all the limiting reagent has been consumed.[1][3]

Q3: What are the white, insoluble precipitates that sometimes form in my reaction?

A3: The formation of a white precipitate is a common issue and is typically due to the formation of a disubstituted urea. This occurs when the isocyanate reacts with water to form an amine, which is a more reactive nucleophile than an alcohol and rapidly reacts with another isocyanate molecule. To prevent this, ensure all glassware is thoroughly dried, use anhydrous solvents, and run the reaction under an inert atmosphere (e.g., nitrogen or argon).

Q4: Can I use a catalyst to improve the reaction rate and yield?

A4: Yes, catalysts are often used to accelerate the reaction between isocyanates and nucleophiles, especially with less reactive partners like secondary or tertiary alcohols. Common catalysts include tertiary amines (e.g., triethylamine, DABCO) and organometin compounds (e.g., dibutyltin (B87310) dilaurate). However, the choice of catalyst should be made carefully, as some can also promote side reactions like trimerization.

Troubleshooting Guide

Symptom	Possible Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Moisture in reagents or solvent.2. Low reactivity of the nucleophile.3. Reaction not at optimal temperature.	1. Use anhydrous solvents and dry all glassware. Run the reaction under an inert atmosphere.2. Add a suitable catalyst (e.g., tertiary amine or organotin compound).3. Optimize the reaction temperature. Start at room temperature and gradually increase if necessary while monitoring for side product formation.
Formation of White Precipitate	Reaction with water to form insoluble urea.	Rigorously exclude moisture from the reaction system. Use freshly distilled anhydrous solvents.
Multiple Spots on TLC Plate	Formation of side products (e.g., allophanates, isocyanurates).	1. Lower the reaction temperature.2. Reduce the reaction time.3. Use a more selective catalyst or run the reaction without a catalyst if possible.
Product is Difficult to Purify	Presence of highly polar urea byproducts or unreacted starting materials.	1. For urea removal, triturate the crude product with a solvent in which the desired product is soluble but the urea is not (e.g., diethyl ether or dichloromethane).2. Use column chromatography for purification. A non-polar eluent system can help separate the less polar carbamate from the more polar byproducts.

Solvent Selection and Yield Data

The choice of solvent can have a significant impact on the final yield of the desired carbamate product. While comprehensive comparative data for o-tolyl isocyanate is scarce in the literature, the following table provides an indication of yields achieved in specific solvents for analogous reactions.

Nucleophile	Solvent	Yield (%)	Reference
Pyridin-3-amine	Dichloromethane (CH₂Cl₂)	46	[4]
Phenol (B47542)	Toluene	Good (Qualitative)	[5]
n-Butanol	Diethylene Glycol Diethyl Ether	Rate constants determined, implies good conversion	[6]
Various Alcohols	Dimethylformamide (DMF)	Often used for carbamate synthesis	[7]
Various Alcohols	Acetonitrile	Can lead to high reaction rates	[1]

Note: The reaction of tolylene-2,4-diisocyanate with phenol showed that polar solvents significantly accelerate the reaction rate. The observed order of reactivity was: Dimethyl sulfoxide > Cyclohexanone > n-Butyl Acetate > 1,4-Dioxane > Xylene.[1] This suggests that for o-tolyl isocyanate, a similar trend may be observed, and polar aprotic solvents could be beneficial for increasing the reaction rate, which can often correlate with higher yields if side reactions are minimized.

Experimental Protocols

General Protocol for the Synthesis of an O-Aryl Carbamate

This protocol describes a general procedure for the reaction of o-tolyl isocyanate with a phenolic compound.

Materials:

• o-Tolyl isocyanate

• Phenolic compound (e.g., phenol, substituted phenol)

• Anhydrous solvent (e.g., toluene, dichloromethane, or DMF)

• Tertiary amine catalyst (e.g., triethylamine) (optional)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

• Inert gas supply (nitrogen or argon)

Procedure:

• Preparation: Dry all glassware in an oven at 120 °C overnight and allow to cool under a stream of inert gas.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the phenolic compound (1.0 equivalent).

• Dissolution: Add the anhydrous solvent to dissolve the phenolic compound.

• Addition of Isocyanate: Slowly add o-tolyl isocyanate (1.05 equivalents) to the solution at room temperature with vigorous stirring.

• Catalyst Addition (Optional): If the reaction is slow, add a catalytic amount of a tertiary amine (e.g., 1-5 mol%).

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or in-situ Fourier Transform Infrared (FT-IR) spectroscopy by observing the disappearance of the isocyanate peak (~2270 cm⁻¹).

• Work-up: Once the reaction is complete, quench the reaction with a small amount of methanol (B129727) to consume any unreacted isocyanate.

• Purification:

  • Remove the solvent under reduced pressure.

  • Dissolve the crude residue in a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate in vacuo.

  • The crude product can be further purified by recrystallization or column chromatography on silica (B1680970) gel.

Visualizing Solvent Effects

The following diagram illustrates the relationship between solvent properties and their potential impact on the reaction of o-tolyl isocyanate.

Solvent properties influencing o-tolyl isocyanate reaction outcome.

This guide provides a starting point for optimizing your o-tolyl isocyanate reactions. Remember that ideal conditions are often substrate-specific and may require some experimentation to achieve the best results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. journals.iucr.org [journals.iucr.org]
• 5. An Efficient Synthesis of Carbamates by Tin-Catalyzed Transcarbamoylation Reactions of Primary and Secondary Alcohols [organic-chemistry.org]
• 6. ntrs.nasa.gov [ntrs.nasa.gov]
• 7. DSpace [helda.helsinki.fi]

Technical Support Center: Purification of o-Tolyl Isocyanate Reaction Products

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the purification of reaction products derived from o-tolyl isocyanate. Below you will find troubleshooting guides and frequently asked questions in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a reaction involving o-tolyl isocyanate?

A1: Common impurities include:

• Unreacted o-tolyl isocyanate: Due to its high reactivity, some starting material may remain if the reaction does not go to completion.

• Symmetrically substituted urea (B33335) (1,3-di-o-tolylurea): This forms if water is present in the reaction mixture. o-Tolyl isocyanate reacts with water to form an unstable carbamic acid, which decarboxylates to o-toluidine. This amine then rapidly reacts with another molecule of o-tolyl isocyanate.

• Higher-order ureas (biurets): Excess o-tolyl isocyanate can react with the newly formed urea product, especially at elevated temperatures.

• Unreacted nucleophile: The alcohol, amine, or other nucleophile used in the reaction may be present if it was used in excess or if the reaction was incomplete.

• Polymeric materials: Isocyanates can polymerize, especially in the presence of certain catalysts or upon exposure to moisture and heat.

Q2: My reaction mixture is a viscous oil or an intractable solid. What should I do?

A2: High viscosity or solidification can be due to the formation of polymers or high molecular weight byproducts. It is advisable to first attempt to dissolve a small portion of the crude product in various solvents (e.g., dichloromethane (B109758), ethyl acetate (B1210297), acetone, THF) to find a suitable solvent for work-up and purification. If the product is intended to be a solid, "oiling out" during crystallization can be an issue. This happens when the product's melting point is lower than the boiling point of the solvent. In such cases, using a lower-boiling solvent or a solvent pair can be effective.

Q3: How can I remove unreacted o-tolyl isocyanate from my product?

A3: Unreacted o-tolyl isocyanate can often be removed by:

• Distillation: If your product is thermally stable and has a significantly higher boiling point than o-tolyl isocyanate (boiling point ~185 °C at atmospheric pressure), vacuum distillation can be effective.[1]

• Chromatography: Flash column chromatography is a very effective method for separating the desired product from the more non-polar o-tolyl isocyanate.

• Scavenging: Adding a nucleophilic scavenger resin or a small amount of a high-boiling amine (like dibutylamine) can react with the excess isocyanate to form a urea that can be more easily separated by chromatography or filtration.

Q4: My purified product is colored. How can I decolorize it?

A4: Colored impurities can sometimes be removed by treating a solution of the product with activated charcoal followed by filtration before crystallization. However, be aware that activated charcoal can also adsorb some of your desired product, potentially lowering the yield.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of o-tolyl isocyanate reaction products.

Recrystallization Issues

Problem	Possible Cause	Suggested Solution
Product "oils out" instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the product. The solution is too concentrated.	Select a solvent with a lower boiling point. Use a solvent pair (a good solvent and a poor solvent). Add more of the "good" solvent to the hot mixture and allow it to cool more slowly.
No crystals form upon cooling.	The solution is not saturated. The solution is supersaturated.	If unsaturated, carefully evaporate some of the solvent to increase the concentration. If supersaturated, induce crystallization by scratching the inside of the flask with a glass rod, adding a seed crystal of the pure product, or cooling the solution to a lower temperature (e.g., in an ice bath or freezer).
Low recovery of the product.	The product has significant solubility in the cold solvent. Too much solvent was used. Premature crystallization during hot filtration.	Choose a solvent in which the product has lower solubility at cold temperatures. Minimize the amount of hot solvent used to dissolve the product. Ensure the filtration apparatus is pre-heated when performing a hot filtration to remove insoluble impurities.
The product is still impure after recrystallization.	The impurity has similar solubility properties to the product. The crystals were not washed properly after filtration.	A different recrystallization solvent or a solvent pair may be necessary. For challenging separations, column chromatography might be a better option. Ensure the collected crystals are washed with a small amount of the cold recrystallization solvent to remove residual mother liquor containing impurities.

Column Chromatography Issues

Problem	Possible Cause	Suggested Solution
Poor separation of the product from impurities.	The solvent system (eluent) is not optimal. The column was not packed properly. The column was overloaded with the crude product.	Perform thin-layer chromatography (TLC) with various solvent systems to find the optimal eluent for separation. Common systems for urea and carbamate (B1207046) derivatives include mixtures of hexanes and ethyl acetate or dichloromethane and methanol (B129727).[2][3] Ensure the silica (B1680970) gel is packed uniformly without any cracks or channels. The ratio of silica gel to crude product should be appropriate; for difficult separations, a higher ratio (e.g., 100:1) may be needed.
The product is not eluting from the column.	The eluent is not polar enough. The product is highly polar and strongly adsorbed to the silica gel.	Gradually increase the polarity of the eluent. For very polar compounds, a solvent system like methanol in dichloromethane might be necessary.[2] For basic compounds (e.g., if your nucleophile was an amine), adding a small amount of triethylamine (B128534) (~0.1-1%) to the eluent can help reduce tailing and improve elution.[2][3]
The product is eluting too quickly (with the solvent front).	The eluent is too polar.	Decrease the polarity of the eluent. Start with a less polar solvent system and gradually increase the polarity.
Streaking or tailing of the spot on TLC and broad peaks during column chromatography.	The compound is acidic or basic. The compound is not fully dissolving in the mobile phase as it moves through the column.	For basic compounds, add a small amount of triethylamine to the eluent. For acidic compounds, a small amount of acetic acid can be added.[3] Ensure the sample is fully dissolved before loading it onto the column. Using a stronger, more polar solvent to dissolve the sample for loading might be necessary, but use the minimum amount possible.

Data Presentation

Comparison of Common Purification Techniques

Purification Technique	Purity Outcome	Typical Recovery	Throughput	Best Suited For	Key Considerations
Recrystallization	Can be very high (>99%) for crystalline solids.	50-90%	High	Crystalline solids with good thermal stability.	Finding a suitable solvent is crucial. "Oiling out" can be an issue.
Flash Column Chromatography	High (>98%), depends on separation.	70-95%	Low to Medium	Most soluble compounds, both solids and oils. Excellent for separating complex mixtures.	Requires selection of an appropriate solvent system and stationary phase. Can be time-consuming and uses larger volumes of solvent.
Vacuum Distillation	High for volatile impurities.	>90%	High	Thermally stable liquids with significantly different boiling points from impurities.	Requires a good vacuum system. Not suitable for thermally sensitive compounds or non-volatile products.

Experimental Protocols

Protocol 1: Purification of a Urea Derivative (e.g., 1-phenyl-3-(o-tolyl)urea) by Recrystallization

This protocol describes the purification of a solid urea product.

• Solvent Selection: Test the solubility of the crude product in various solvents (e.g., ethanol (B145695), isopropanol, ethyl acetate, toluene, and mixtures like ethyl acetate/hexanes) to find a suitable recrystallization solvent. An ideal solvent will dissolve the compound when hot but not when cold. For many urea derivatives, ethanol or an ethyl acetate/hexane mixture works well.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling (using a hot plate and a condenser) with stirring. Continue adding small portions of the hot solvent until the solid just dissolves.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If activated charcoal or other solid impurities are present, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should begin. Once the flask has reached room temperature, it can be placed in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals in a vacuum oven or in a desiccator to remove residual solvent.

Protocol 2: Purification of a Carbamate Derivative (e.g., Methyl N-(o-tolyl)carbamate) by Flash Column Chromatography

This protocol is suitable for purifying a product that is an oil or a solid that is difficult to recrystallize.

• TLC Analysis: Dissolve a small amount of the crude reaction mixture and spot it on a TLC plate. Develop the plate using different solvent systems (e.g., varying ratios of hexane/ethyl acetate). The ideal solvent system will give the desired product an Rf value of approximately 0.2-0.4 and show good separation from impurities.

• Column Preparation: Prepare a flash chromatography column with silica gel, wet-packing it with the chosen eluent. A general rule is to use about 50-100 g of silica gel for every 1 g of crude material.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (dichloromethane is often a good choice as it is relatively polar and volatile). Alternatively, the crude product can be adsorbed onto a small amount of silica gel (dry loading), which is then added to the top of the column.

• Elution: Add the eluent to the top of the column and apply positive pressure (using a pump or inert gas) to force the solvent through the column at a steady rate.

• Fraction Collection: Collect the eluting solvent in a series of fractions (e.g., in test tubes).

• Analysis of Fractions: Monitor the collected fractions by TLC to identify which ones contain the purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

Mandatory Visualizations

Experimental Workflow for Purification of o-Tolyl Isocyanate Reaction Products

Caption: A general workflow for the purification of o-tolyl isocyanate reaction products.

Troubleshooting Logic for Low Purity After Initial Purification

Caption: A decision tree for troubleshooting low purity in o-tolyl isocyanate reaction products.

References

• 1. researchgate.net [researchgate.net]
• 2. Chromatography [chem.rochester.edu]
• 3. Chromatography [chem.rochester.edu]

how to avoid trimerization of o-Tolyl isocyanate during synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding the trimerization of o-tolyl isocyanate during its synthesis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of o-tolyl isocyanate, focusing on the prevention of isocyanurate trimer formation.

Issue	Potential Cause	Recommended Solution
Rapid, uncontrolled reaction with precipitate formation	Presence of a potent trimerization catalyst (e.g., strong bases, certain metal salts).	Catalyst Selection: Avoid common trimerization catalysts like potassium acetate (B1210297) or tertiary amines if the desired reaction does not require them. If a catalyst is necessary for another reaction step, choose one that has a lower propensity for promoting trimerization, such as certain zirconium or aluminum complexes.[1][2][3] Catalyst Concentration: Use the minimum effective catalyst concentration.
Gradual increase in viscosity or solidification of the product upon standing	Slow, ongoing trimerization, potentially catalyzed by impurities or trace moisture.	Strict Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is conducted under a dry, inert atmosphere (e.g., nitrogen or argon) to meticulously exclude moisture.[4][5] Solvent Purity: Use anhydrous solvents. Consider distilling solvents over a suitable drying agent prior to use. Inhibitors: Consider the addition of a small amount of a trimerization inhibitor, such as a hindered phenol (B47542) or a weak acid, to the purified product for storage.
Lower than expected yield of o-tolyl isocyanate with the presence of a high molecular weight, insoluble white solid	Significant conversion of the isocyanate to its trimer.	Temperature Control: Maintain a low reaction temperature. While the optimal temperature is reaction-specific, keeping the temperature below 60°C is generally advisable to disfavor the thermodynamically stable trimer formation. For some syntheses, temperatures as low as 0-10°C may be necessary. Slow Reagent Addition: If the synthesis involves the formation of the isocyanate in situ, add the precursor reagents slowly to maintain a low instantaneous concentration of the isocyanate, thereby reducing the likelihood of self-trimerization.
Difficulty in purifying the product; trimer co-distills or co-crystallizes	The physical properties of the trimer are similar to the monomer under certain conditions.	Purification Method: Consider vacuum distillation for purification, as the trimer is significantly less volatile than the monomer. If crystallization is used, select a solvent system where the solubility of the trimer is significantly lower than that of the monomer at a given temperature to allow for selective precipitation.

Frequently Asked Questions (FAQs)

Q1: What is trimerization and why is it a problem for o-tolyl isocyanate synthesis?

A1: Trimerization is a cyclization reaction where three molecules of o-tolyl isocyanate react to form a stable, six-membered ring structure called an isocyanurate (a trimer). This is a significant side reaction during synthesis that consumes the desired monomer, reduces the yield, and can lead to the formation of insoluble byproducts that complicate purification.

Q2: How does the "ortho" methyl group on o-tolyl isocyanate affect its tendency to trimerize?

A2: The methyl group in the ortho position provides steric hindrance around the isocyanate functional group. This steric bulk can slow down the rate of trimerization compared to less hindered aromatic isocyanates like phenyl isocyanate. However, under conditions that strongly favor trimerization (e.g., high temperature, presence of a strong catalyst), significant trimer formation can still occur.

Q3: What types of catalysts are known to promote the trimerization of isocyanates?

A3: A wide range of catalysts can promote isocyanate trimerization, including:

• Basic Catalysts: Tertiary amines, phosphines, and alkali metal carboxylates (e.g., potassium octoate).[6][7]

• Organometallic Compounds: Tin compounds (like dibutyltin (B87310) dilaurate), zirconium complexes, and aluminum-based catalysts are known to be effective.[1][3][8]

• Other Nucleophiles: Sodium p-toluenesulfinate in the presence of a phase transfer catalyst has also been shown to be effective.[9]

Q4: Are there any "trimerization-proof" synthesis methods for o-tolyl isocyanate?

A4: While no method is entirely "trimerization-proof," certain strategies can significantly minimize its occurrence. The use of phosgene (B1210022) or a phosgene equivalent (like triphosgene) in the reaction with o-toluidine (B26562) or its corresponding carbamate (B1207046) is a common synthetic route. Careful control of reaction temperature and the exclusion of trimerization-promoting catalysts are crucial in these methods.

Q5: How can I detect and quantify the amount of trimer in my o-tolyl isocyanate product?

A5: Several analytical techniques can be used:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a common and effective method. The monomer and trimer will have different retention times, allowing for their separation and quantification.[10][11][12]

• Gas Chromatography (GC): GC can also be used, but may require derivatization of the isocyanate to a more stable compound to avoid on-column reactions.

• Infrared (IR) Spectroscopy: The formation of the isocyanurate ring can be monitored by the appearance of characteristic absorption bands, typically around 1700 cm⁻¹ and 1410 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can distinguish between the monomer and the trimer based on their different chemical shifts.

Experimental Protocols

General Protocol for the Synthesis of o-Tolyl Isocyanate with Minimized Trimerization

This protocol is a general guideline and may require optimization for specific laboratory conditions and scales.

Materials:

• o-Toluidine

• Triphosgene (B27547) (or a similar phosgene equivalent)

• Anhydrous, inert solvent (e.g., toluene, chlorobenzene)

• Dry nitrogen or argon gas

• Ice bath

• Standard glass reaction setup (three-neck flask, condenser, dropping funnel, magnetic stirrer)

Procedure:

• Setup: Assemble the reaction apparatus and ensure it is completely dry by oven-drying all glassware and allowing it to cool under a stream of inert gas.

• Reagent Preparation: Dissolve o-toluidine in the anhydrous solvent in the reaction flask. Separately, dissolve triphosgene in the same anhydrous solvent in the dropping funnel.

• Reaction Conditions: Cool the reaction flask containing the o-toluidine solution to 0-5°C using an ice bath.

• Slow Addition: Add the triphosgene solution dropwise to the stirred o-toluidine solution over a period of 1-2 hours, maintaining the temperature below 10°C. A slow addition rate is crucial to keep the instantaneous concentration of reactive intermediates low.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical method, such as thin-layer chromatography (TLC) or in-situ IR spectroscopy, to determine the point of complete consumption of the starting material.

• Work-up: Once the reaction is complete, carefully quench any unreacted phosgene equivalent according to established safety procedures. The work-up will depend on the specific phosgene equivalent used.

• Purification: Isolate the crude o-tolyl isocyanate. Purify the product promptly by vacuum distillation to separate the monomer from any non-volatile impurities and potential trimer.

Analytical Protocol for Trimer Detection by HPLC

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector (set to 254 nm).

• C18 reverse-phase column.

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Derivatizing agent (e.g., 1-(2-pyridyl)piperazine) in a suitable solvent if analyzing for trace amounts or in complex matrices. For routine purity checks of the neat product, derivatization may not be necessary.

Procedure:

• Standard Preparation: Prepare a standard solution of purified o-tolyl isocyanate monomer in acetonitrile. If available, prepare a standard solution of the o-tolyl isocyanurate trimer.

• Sample Preparation: Dilute a small, accurately weighed amount of the synthesized o-tolyl isocyanate product in acetonitrile.

• Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile and water is typically used. For example, starting with 50:50 acetonitrile:water and ramping up to 100% acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

• Analysis: Inject the standard and sample solutions. The monomer will elute earlier than the higher molecular weight trimer.

• Quantification: Determine the relative peak areas of the monomer and trimer in the sample chromatogram to estimate the percentage of trimer present.

Visualizations

Logical Workflow for Troubleshooting Trimer Formation

References

• 1. chimia.ch [chimia.ch]
• 2. wernerblank.com [wernerblank.com]
• 3. Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. WO2016201675A1 - Trimerization catalysts from sterically hindered salts and tertiary amines having isocyanate reactive groups - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 7. US2979485A - Process of trimerizing isocyanates - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ANALYTICAL METHODS - Toxicological Profile for Toluene Diisocyanate and Methylenediphenyl Diisocyanate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. epa.gov [epa.gov]
• 12. epa.gov [epa.gov]

Technical Support Center: Improving the Selectivity of o-Tolyl Isocyanate Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with o-tolyl isocyanate. The following information is designed to help you improve the selectivity of your reactions and overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed with o-tolyl isocyanate?

A1: The most common side reactions involve the reaction of o-tolyl isocyanate with water, which leads to the formation of an unstable carbamic acid that decarboxylates to form o-toluidine. This amine can then react with another molecule of o-tolyl isocyanate to produce a symmetric urea (B33335), which is often insoluble and can complicate purification. Another common side reaction is the formation of allophanates and biurets, where the isocyanate reacts with previously formed urethane (B1682113) or urea linkages, respectively. This is more prevalent at higher temperatures and with excess isocyanate.

Q2: How does the ortho-methyl group on o-tolyl isocyanate affect its reactivity and selectivity?

A2: The ortho-methyl group exerts significant steric hindrance around the isocyanate functionality.[1] This steric bulk can decrease the reaction rate compared to less hindered isocyanates like phenyl isocyanate or p-tolyl isocyanate.[1] However, this steric hindrance can also be exploited to enhance selectivity. For instance, it can allow for greater differentiation between nucleophiles of varying sizes, such as primary and secondary amines.

Q3: What is the general order of reactivity of different nucleophiles with o-tolyl isocyanate?

A3: The general order of reactivity for common nucleophiles with isocyanates is:

Primary aliphatic amines > Secondary aliphatic amines > Primary aromatic amines > Alcohols > Water > Phenols > Thiols

It is important to note that reaction conditions such as solvent, temperature, and catalysis can influence this order.

Troubleshooting Guides

Issue 1: Poor Chemoselectivity Between Primary and Secondary Amines

Symptoms:

• A mixture of ureas derived from both primary and secondary amine attack is observed.

• Low yield of the desired product from the reaction with the primary amine.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
High Reaction Temperature	High temperatures can provide enough energy to overcome the activation barrier for the less reactive secondary amine. Solution: Lower the reaction temperature (e.g., to 0 °C or -20 °C) to favor the kinetically controlled reaction with the more reactive, less sterically hindered primary amine.
Prolonged Reaction Time	Allowing the reaction to proceed for too long can lead to the formation of the thermodynamically more stable product, which may not be the desired one. Solution: Monitor the reaction closely using techniques like TLC, LC-MS, or in-situ IR to quench the reaction once the consumption of the primary amine is complete.
Inappropriate Solvent	The solvent can influence the relative nucleophilicity of the amines. Solution: Use a non-polar, aprotic solvent like toluene (B28343) or THF. Polar aprotic solvents like DMF or DMSO can sometimes enhance the reactivity of the secondary amine.
Catalyst Choice	While often not necessary for amine reactions, if a catalyst is used, it may not be selective. Solution: For reactions with amines, it is generally best to avoid catalysts. If a catalyst is required, a comprehensive screening should be performed to identify one that favors the primary amine.

Issue 2: Low Selectivity in Reactions with Amino Alcohols

Symptoms:

• Formation of both urethane and urea products.

• Difficulty in isolating the desired product in high purity.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Relative Nucleophilicity	Primary amines are significantly more reactive than primary alcohols.[2] Solution: This reaction is inherently selective for the amine. To ensure complete selectivity, add the o-tolyl isocyanate slowly to a solution of the amino alcohol at a low temperature (e.g., 0 °C).
Use of a Non-Selective Catalyst	Traditional catalysts like dibutyltin (B87310) dilaurate (DBTDL) can catalyze both the isocyanate-amine and isocyanate-alcohol reactions. Solution: If catalysis is needed to promote the reaction with a sterically hindered alcohol, consider a selective catalyst. Zirconium-based catalysts have shown high selectivity for the isocyanate-polyol reaction over the isocyanate-water reaction and may offer improved selectivity in this case.[3]
Reaction Stoichiometry	An excess of o-tolyl isocyanate can lead to reaction with the alcohol after the amine has reacted. Solution: Use a 1:1 stoichiometry or a slight excess of the amino alcohol to ensure all the isocyanate is consumed by the amine.

Issue 3: Formation of Insoluble Symmetric Urea Byproducts

Symptoms:

• Precipitation of a white solid from the reaction mixture.

• Low yield of the desired product.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Presence of Water	Water reacts with o-tolyl isocyanate to form an amine, which then reacts with another isocyanate molecule to form a symmetric urea.[3] Solution: Rigorously dry all glassware and reagents. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Catalyst Promoting Water Reaction	Some catalysts can also accelerate the reaction of isocyanates with water. Solution: If a catalyst is necessary, choose one known for its selectivity against the water reaction, such as certain zirconium complexes.[3]

Data Presentation

Table 1: Illustrative Relative Reactivity of Nucleophiles with o-Tolyl Isocyanate Under Kinetic Control

Nucleophile	Steric Hindrance	Relative Reactivity (Illustrative)	Expected Product
n-Butylamine (Primary aliphatic amine)	Low	100	Urea
Di-n-butylamine (Secondary aliphatic amine)	High	10	Urea
Aniline (Primary aromatic amine)	Moderate	5	Urea
Ethanol (Primary alcohol)	Low	1	Urethane

Note: These are illustrative values based on general principles of isocyanate reactivity. Actual relative rates will depend on specific reaction conditions.

Table 2: Effect of Reaction Conditions on Selectivity (Primary vs. Secondary Amine)

Parameter	Condition 1	Condition 2	Expected Outcome on Selectivity (Primary/Secondary)
Temperature	0 °C	50 °C	Higher selectivity at 0 °C
Solvent	Toluene	DMF	Potentially higher selectivity in toluene
Addition Rate	Slow, dropwise	Rapid, single portion	Higher selectivity with slow addition

Experimental Protocols

Protocol 1: Selective Reaction with a Primary Amine in the Presence of a Secondary Amine

This protocol provides a general method for the selective reaction of o-tolyl isocyanate with a primary amine in the presence of a secondary amine.

Materials:

• o-Tolyl isocyanate

• Substrate containing both primary and secondary amine functionalities

• Anhydrous toluene

• Nitrogen or Argon source

• Dry glassware

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Dissolve the amine-containing substrate (1.0 eq) in anhydrous toluene.

• Cool the solution to 0 °C in an ice bath.

• Dissolve o-tolyl isocyanate (1.0 eq) in anhydrous toluene and add it to the dropping funnel.

• Add the o-tolyl isocyanate solution dropwise to the stirred amine solution over 30-60 minutes, maintaining the temperature at 0 °C.

• Monitor the reaction progress by TLC or LC-MS, observing the consumption of the starting material.

• Once the primary amine has been consumed (typically 1-3 hours), quench the reaction by adding a small amount of methanol.

• Allow the reaction mixture to warm to room temperature.

• Remove the solvent under reduced pressure.

• Purify the product by column chromatography or recrystallization.

Protocol 2: Selective Urethane Formation with an Amino Alcohol

This protocol describes the selective formation of a urethane by leveraging a catalyst that favors the isocyanate-alcohol reaction. This is generally less common due to the high reactivity of amines.

Materials:

• o-Tolyl isocyanate

• Amino alcohol

• Zirconium(IV) acetylacetonate (B107027) (catalyst)

• Anhydrous THF

• Nitrogen or Argon source

• Dry glassware

Procedure:

• In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, dissolve the amino alcohol (1.0 eq) in anhydrous THF.

• Add the zirconium(IV) acetylacetonate catalyst (0.01-0.05 eq).

• Cool the mixture to a suitable temperature (start with room temperature and adjust as needed based on reactivity).

• In a separate flask, dissolve o-tolyl isocyanate (1.0 eq) in anhydrous THF.

• Slowly add the o-tolyl isocyanate solution to the amino alcohol solution.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with a small amount of water.

• Concentrate the mixture in vacuo and purify the product as required.

Visualizations

Caption: Troubleshooting logic for poor selectivity in o-tolyl isocyanate reactions.

Caption: Kinetic vs. thermodynamic control in the reaction with a diamine.

Caption: Comparison of proposed catalytic mechanisms for urethane formation.

References

• 1. poliuretanos.net [poliuretanos.net]
• 2. rsc.org [rsc.org]
• 3. Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study - PMC [pmc.ncbi.nlm.nih.gov]

catalyst deactivation in isocyanate polymerization and how to prevent it

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues related to catalyst deactivation in isocyanate polymerization.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of catalysts used in isocyanate polymerization?

A: The most common catalysts fall into two main categories: tertiary amines and organometallic compounds.[1]

• Tertiary Amine Catalysts: These are widely used, especially in polyurethane foam production, as they can effectively catalyze both the gelling (isocyanate-polyol) and blowing (isocyanate-water) reactions.[2][3] Their activity is influenced by their chemical structure and basicity.[4] Examples include triethylenediamine (TEDA) and N,N-dimethylcyclohexylamine (DMCHA).[2]

• Organometallic Catalysts: This class includes compounds of tin, bismuth, and zinc. Organotin catalysts, such as dibutyltin (B87310) dilaurate (DBTDL), are highly effective for the urethane (B1682113) reaction but are facing increasing scrutiny due to environmental and toxicity concerns.[5] Bismuth and zinc carboxylates are growing in popularity as less toxic alternatives.[6]

Q2: What are the main causes of catalyst deactivation?

A: Catalyst deactivation is the loss of catalytic activity and/or selectivity over time.[7] The primary causes can be categorized as chemical, mechanical, and thermal. For isocyanate polymerization catalysts, the most common deactivation pathways are chemical in nature.

• For Organometallic Catalysts (Tin, Bismuth, Zinc):

  • Hydrolysis: This is a major deactivation pathway, especially for organotin and bismuth catalysts.[8] Water present in the reactants (polyols, isocyanates) or from atmospheric moisture can react with the catalyst, forming less active or inactive metal hydroxides and oxides.[8][9]

  • Oxidation: Some catalysts, like stannous octoate, are susceptible to oxidation, which reduces their catalytic activity.[8]

  • Complexation: Catalysts can form complexes with other components in the formulation, such as polyols, amines, or carboxylic acids, altering their coordination environment and reducing their effectiveness.[8]

  • Ligand Exchange: The original ligands on the metal catalyst can be exchanged with other molecules in the system, such as hydroxyl groups from the polyol, leading to less active species.[8]

  • Poisoning: Impurities in the raw materials, such as sulfur compounds, heavy metals, or residual acids from polyol manufacturing, can act as catalyst poisons, inhibiting their activity.[10]

• For Tertiary Amine Catalysts:

  • Neutralization by Acids: Acidic impurities in the polyol or other additives can neutralize basic amine catalysts, forming salts with little to no catalytic activity.[4][11] This is a common cause of reduced catalyst efficiency.

  • Reaction with Halogenated Compounds: Tertiary amines can react with halogenated blowing agents, particularly those with olefinic bonds, leading to rapid deactivation.[1][10]

  • Incorporation into the Polymer Matrix: Reactive amine catalysts, which are designed to reduce emissions, can lose mobility and catalytic activity once they react and become part of the polymer backbone.[12]

Q3: How can I prevent my organotin or bismuth catalyst from deactivating due to hydrolysis?

A: Preventing hydrolysis is critical for maintaining the activity of tin and bismuth catalysts. Here are several strategies:

• Ensure Dry Reactants and Environment:

  • Thoroughly dry all polyols and solvents before use. Polyols can be dried under vacuum at elevated temperatures.[13]

  • Use isocyanates with low moisture content. Cloudiness or solids at the bottom of the container can indicate moisture contamination.[13]

  • Conduct reactions under a dry, inert atmosphere (e.g., nitrogen or argon).[14]

• Use Hydrolysis-Resistant Catalysts:

  • Catalysts with bulky (sterically hindering) ligands around the metal center can physically block water molecules from attacking the active site.[9][14]

• Proper Storage and Handling:

  • Store catalysts in tightly sealed containers in a dry environment.

  • In some cases, adding the catalyst to the dry isocyanate component can prevent hydrolysis, but this is not recommended for Lewis acid-type catalysts.[10]

• Use Moisture Scavengers:

  • Adding moisture scavengers to the polyol component can chemically remove trace amounts of water before they can deactivate the catalyst.[10]

Troubleshooting Guides

Problem 1: Slow or Incomplete Cure

Your polymerization reaction is sluggish, taking much longer than expected to gel or reach a tack-free state. The final product may remain sticky.

Possible Cause	Troubleshooting Action
Catalyst Deactivation (General)	Ensure the catalyst is fresh and has been stored correctly. If in doubt, use a new batch of catalyst.[15]
Hydrolysis of Organometallic Catalyst	1. Check for Moisture: Test the water content of your polyol and other reactants. 2. Purge with Nitrogen: Run the reaction under a dry nitrogen blanket to minimize atmospheric moisture. 3. Use Anhydrous Reagents: Ensure all solvents and additives are anhydrous.[14]
Neutralization of Amine Catalyst	1. Check Polyol Acidity: The polyol component may contain acidic impurities that neutralize the amine catalyst.[16] Consider using a polyol with a lower acid number. 2. Increase Catalyst Loading: A slight increase in the amine catalyst concentration may compensate for partial neutralization.[13]
Incorrect Catalyst Choice or Concentration	The chosen catalyst may be inappropriate for your specific isocyanate and polyol system.[15] Optimize the catalyst concentration; too little will result in a slow cure, while too much can cause other issues like foam collapse.[13]

Problem 2: Polyurethane Foam Collapse

The foam rises during the reaction but then collapses before it can properly set, resulting in a dense, poor-quality product.

Possible Cause	Troubleshooting Action
Imbalance of Gelling vs. Blowing Reactions	A common cause of foam collapse is when the gas generation (blowing reaction) is too fast compared to the polymer network formation (gelling reaction). The cell walls rupture before they have enough strength.[5]
Insufficient Gelling Catalyst Activity	1. Increase Gelling Catalyst: Increase the concentration of your gelling catalyst (typically an organometallic compound or a gelling-specific amine).[5] 2. Check for Deactivation: Your gelling catalyst may be deactivated due to hydrolysis or poisoning. Refer to the troubleshooting steps for "Slow or Incomplete Cure".
Excessive Blowing Catalyst Activity	1. Reduce Blowing Catalyst: Decrease the concentration of your blowing catalyst (typically a blowing-specific amine).[5] 2. Control Water Content: Ensure the water content in your formulation is accurate, as excess water will accelerate the blowing reaction.[10]

Problem 3: Poor Surface Cure or Tacky Surface in Elastomers/Coatings

The bulk of the material seems cured, but the surface remains tacky or oily to the touch.

Possible Cause	Troubleshooting Action
Amine Catalyst Volatilization	Volatile amine catalysts can evaporate from the surface before the cure is complete, leading to an under-catalyzed surface layer.
Atmospheric Inhibition	High humidity can lead to a high concentration of isocyanate-water reactions at the surface, which can interfere with the primary curing mechanism and lead to a tacky surface due to the formation of ureas.
Incompatible Additives	Certain additives, like some pigments or plasticizers, can migrate to the surface and interfere with the catalyst's function or create a tacky film.[9][17]

Quantitative Data on Catalyst Performance

The selection of a catalyst has a significant impact on the reaction kinetics. The following tables provide a summary of comparative data. Note: Direct comparison can be challenging as reaction conditions vary between studies. Data should be used as a general guide.

Table 1: Comparison of Gel Times for Various Catalysts in a Polyurethane Adhesive Formulation [13]

NCO/OH Ratio	Catalyst	Gel Time (min)	Surface Drying Time (h)	Hard Drying Time (h)
1.1:1	DBTDL	35	2.5	5.5
1.3:1	DBTDL	30	2.0	5.0
1.5:1	DBTDL	25	1.5	4.5
Formulation: Castor oil-based polyol with partially biobased polyisocyanate.

Table 2: Relative Stability of Organotin Catalysts in the Presence of Moisture [6]

Catalyst	Condition	Activity Loss after 30 days
Conventional DBTDL	75% Relative Humidity	~40%
Hydrolysis-Resistant D-60	75% Relative Humidity	<8%

Experimental Protocols

Protocol 1: Determination of Isocyanate (NCO) Content by Titration (Based on ASTM D2572)

This method is used to monitor the progress of the polymerization by quantifying the consumption of isocyanate groups over time. A decrease in NCO content indicates catalyst activity.

Materials:

• Di-n-butylamine (DBA) solution (e.g., 0.1 N in anhydrous toluene)

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Anhydrous toluene (B28343)

• Isopropyl alcohol

• Bromophenol blue indicator

• Titrator (manual or automatic)

• Magnetic stirrer and stir bar

• Conical flasks

Procedure:

• Sample Preparation: Accurately weigh a sample of the reaction mixture (the amount will depend on the expected NCO content) into a dry conical flask.

• Solvent Addition: Add a sufficient amount of anhydrous toluene to dissolve the sample completely.

• Reaction with DBA: Precisely add an excess volume of the DBA solution to the flask. The DBA will react with the NCO groups.

• Reaction Time: Stopper the flask and allow the reaction to proceed for a defined period (e.g., 15 minutes) with stirring to ensure complete reaction of NCO groups.[10]

• Titration Preparation: Add isopropyl alcohol to the flask to ensure a homogeneous solution for titration. Add a few drops of bromophenol blue indicator.

• Back-Titration: Titrate the excess (unreacted) DBA with the standardized HCl solution until the endpoint is reached (a color change from blue to yellow-green).[14]

• Blank Titration: Perform a blank titration using the same procedure but without the sample to determine the initial amount of DBA.

• Calculation: The NCO content is calculated based on the difference in the volume of HCl used for the blank and the sample titrations.

Protocol 2: Real-Time Monitoring of Isocyanate Conversion using FT-IR Spectroscopy

This protocol allows for continuous, in-situ monitoring of the isocyanate concentration, providing detailed kinetic data on catalyst performance.

Equipment:

• FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) probe.[18]

• Reaction vessel with an appropriate port for the ATR probe.

• Software for time-based spectral acquisition and analysis.

Procedure:

• Background Spectrum: Record a background spectrum of the empty, clean ATR crystal.

• Initial Spectrum: Charge the reactor with all components except the catalyst. Submerge the ATR probe into the mixture and record the initial spectrum. The characteristic isocyanate peak appears as a sharp band between 2250 and 2285 cm⁻¹.[18]

• Initiate Reaction: Add the catalyst to the reaction mixture and immediately begin time-based spectral acquisition (e.g., one spectrum every 60 seconds).[8]

• Data Acquisition: Continue collecting spectra throughout the course of the reaction until the isocyanate peak has disappeared or reached a stable minimum.

• Data Analysis:

  • For each spectrum, calculate the area of the isocyanate peak.

  • To account for any changes in the sample volume or density, it is good practice to normalize the isocyanate peak area against a reference peak that does not change during the reaction (e.g., a C-H stretching band).

  • Plot the normalized isocyanate peak area versus time to obtain a kinetic profile of the reaction. This profile directly reflects the catalyst's activity.[8]

Protocol 3: Accelerated Aging Study for Catalyst Stability

This protocol, based on the principles of ASTM F1980 and ASTM D3574-K, is designed to assess the long-term stability of a catalyst in a formulated polyol blend.[8][19]

Objective: To determine the loss of catalytic activity over time under elevated temperature and humidity conditions.

Materials:

• Environmental chamber capable of controlling temperature and relative humidity.

• Sealed glass vials or containers.

• Polyol, catalyst, and any other relevant additives (excluding the isocyanate).

• Equipment for measuring catalyst activity (e.g., NCO titration setup or FT-IR).

Procedure:

• Sample Preparation: Prepare a master batch of the polyol blend containing the catalyst to be tested at its normal use concentration.

• Aliquot Samples: Distribute the blend into several sealed vials, ensuring minimal headspace.

• Initial Activity (Time Zero): Before placing the samples in the environmental chamber, take an initial sample (t=0) and measure its catalytic activity. This can be done by running a standard polymerization with a known amount of isocyanate and measuring the gel time or the initial reaction rate via FT-IR.

• Accelerated Aging:

  • Place the remaining sealed vials in the environmental chamber.

  • Set the aging conditions. A common starting point is an elevated temperature (e.g., 50-60°C) and, if testing for hydrolytic stability, a high relative humidity (e.g., 75-95% RH).[8][19] Temperatures above 60°C are generally not recommended as they may induce unrealistic degradation pathways.

• Time-Point Testing: At predetermined intervals (e.g., 1 week, 2 weeks, 4 weeks), remove a vial from the chamber.

• Activity Measurement: Allow the vial to cool to room temperature. Measure the catalytic activity of the aged blend using the same method as in step 3.

• Data Analysis: Plot the catalytic activity (e.g., inverse of gel time, or initial reaction rate) as a function of aging time. The rate of decline in activity provides a quantitative measure of the catalyst's stability under the tested conditions.

Visualizations

Catalyst Deactivation Pathways

Caption: Common deactivation pathways for organometallic and amine catalysts.

Troubleshooting Workflow for Slow Polymerization

Caption: A logical workflow for troubleshooting slow polymerization reactions.

Experimental Workflow for Catalyst Activity Measurement

Caption: General workflow for measuring and comparing catalyst activity.

References

• 1. AMINE COMPOSITION USEFUL FOR MAKING STABLE POLYURETHANE FOAM SYSTEMS - Patent 4253442 [data.epo.org]
• 2. Reaction principle of tertiary amine catalyst - Knowledge - Green View Technology and Development Co., Ltd [gvchem.com]
• 3. americanchemistry.com [americanchemistry.com]
• 4. feiplar.com [feiplar.com]
• 5. shepchem.com [shepchem.com]
• 6. Graphviz [graphviz.org]
• 7. keystonecompliance.com [keystonecompliance.com]
• 8. real.mtak.hu [real.mtak.hu]
• 9. EP2725047A1 - Delay action catalyst for improving the stability of polyurethane systems having halogen containing blowing agents - Google Patents [patents.google.com]
• 10. Viewing a reaction path diagram — Cantera 3.1.0 documentation [cantera.org]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. medium.com [medium.com]
• 13. researchgate.net [researchgate.net]
• 14. poliuretanos.com.br [poliuretanos.com.br]
• 15. researchgate.net [researchgate.net]
• 16. lornajane.net [lornajane.net]
• 17. Guidance Table For Polyurethane Catalys - MOFAN POLYURETHANE CO., LTD. [mofanpu.com]
• 18. csanalytical.com [csanalytical.com]
• 19. m.youtube.com [m.youtube.com]

Technical Support Center: Safe Quenching of o-Tolyl Isocyanate Reactions

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with o-tolyl isocyanate. It is designed to help address specific issues encountered during the quenching phase of experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with o-tolyl isocyanate?

A1: o-Tolyl isocyanate is a hazardous chemical that requires careful handling. It is harmful if swallowed, inhaled, or comes into contact with skin.[1] It is known to cause serious skin and eye irritation and may lead to respiratory irritation or allergic reactions.[1][2] A key hazard is its high reactivity and sensitivity to moisture; it reacts with water, alcohols, amines, and strong bases or acids.[2] All work should be conducted in a well-ventilated chemical fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.[3][4]

Q2: What are the common methods for quenching unreacted o-tolyl isocyanate?

A2: The most common methods involve reacting the excess isocyanate with a nucleophilic reagent to convert it into a more stable and easily separable derivative. The primary options are:

• Quenching with an Amine: This reaction forms a substituted urea (B33335). Using a secondary amine like dibutylamine (B89481) is often recommended as it produces an unsymmetrically substituted urea, which can have different solubility properties compared to the desired product, simplifying purification.[5]

• Quenching with an Alcohol: This method produces a urethane (B1682113). Simple alcohols such as methanol, ethanol, or isopropanol (B130326) are effective.[4][5] This is a viable strategy if the resulting urethane is easily separable from your product by chromatography or crystallization.[5]

• Quenching with Water: While water reacts with isocyanates to form a symmetric urea, this byproduct can sometimes be difficult to separate from the reaction mixture.[5] This reaction can also be vigorous.

Q3: How do I choose the best quenching agent for my specific reaction?

A3: The choice of quenching agent depends on the properties of your desired product. The goal is to form a byproduct that is easily removed. Consider the solubility of the potential urea or urethane byproduct in your workup and purification solvents. If your product and the urea byproduct from an amine quench have similar polarities, consider using an alcohol to form a urethane, which may be more easily separated.[5]

Q4: What should I do if my glassware or equipment is contaminated with o-tolyl isocyanate?

A4: Contaminated glassware and equipment should be decontaminated before being removed from the fume hood. A common practice is to rinse the items with a suitable solvent like acetone, followed by a decontamination solution. A mixture of 10% isopropyl alcohol and 1% ammonia (B1221849) in water can be used to neutralize any residual isocyanate.[4][6]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Incomplete Quenching of Isocyanate	1. Insufficient amount of quenching agent was used.2. The quenching reaction time was too short.	1. Use a larger excess of the quenching agent, typically 3-5 equivalents relative to the initial amount of isocyanate.[5]2. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the complete consumption of the isocyanate.[5]3. Allow the reaction to stir for a longer period (e.g., 1-2 hours) at room temperature. Gentle heating can be considered if the product is thermally stable.[5]
Product is Difficult to Separate from Quenched Byproduct	The urea or urethane byproduct has a similar solubility profile to the desired product.	1. Change the quenching agent to alter the byproduct's properties. For example, if you used a primary amine, switch to a secondary amine to form a different urea.[5]2. If an amine quench was unsuccessful, try quenching with an alcohol (e.g., methanol) to form a urethane, which may have more distinct solubility or chromatographic behavior.[5]
Vigorous or Uncontrolled Reaction During Quenching	1. The quenching agent was added too quickly.2. The reaction was not sufficiently cooled.3. A highly reactive quenching agent (like water) was used without appropriate precautions.	1. Always add the quenching agent slowly and portion-wise to the reaction mixture.[3]2. Ensure the reaction mixture is adequately cooled in an ice bath (0 °C) before and during the addition of the quenching agent.[3][5]3. Use less reactive alcohols like isopropanol or sec-butanol for the initial quench before introducing more reactive agents like water.[3][7]

Experimental Protocol: Quenching with Dibutylamine

This protocol details the procedure for quenching excess o-tolyl isocyanate in a reaction mixture using dibutylamine to form an N,N-dibutyl-N'-(o-tolyl)urea byproduct, which is often removed during aqueous workup or chromatography.

Materials:

• Reaction mixture containing unreacted o-tolyl isocyanate

• Dibutylamine

• Ice bath

• Stir plate and stir bar

• Appropriate glassware

• Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-resistant gloves

Procedure:

• Preparation: Ensure all operations are conducted within a certified chemical fume hood.[8] Prepare an ice bath.

• Cooling: Cool the reaction vessel containing the mixture to 0 °C using the ice bath.[5]

• Addition of Quenching Agent: While stirring the cooled reaction mixture, slowly add dibutylamine (2-3 equivalents relative to the initial starting amount of o-tolyl isocyanate) dropwise.[5] A slow addition rate is crucial to control any potential exotherm.

• Reaction: Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Let the reaction stir for 1-2 hours to ensure the complete consumption of the isocyanate.[5]

• Monitoring: Monitor the disappearance of the o-tolyl isocyanate by TLC or LC-MS to confirm the reaction is complete.[5]

• Workup: Proceed with the standard aqueous workup and extraction for your reaction. The resulting urea byproduct is typically removed during this phase or subsequent purification steps like column chromatography.

• Waste Disposal: Neutralize any remaining reactive materials before transferring them to an appropriate hazardous waste container.[3]

Visual Workflow for Safe Quenching

The following diagram illustrates the decision-making process for safely quenching o-tolyl isocyanate reactions.

Caption: Decision workflow for quenching o-tolyl isocyanate.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.dk [fishersci.dk]
• 3. chemistry.nd.edu [chemistry.nd.edu]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. actsafe.ca [actsafe.ca]
• 7. ehs.ucr.edu [ehs.ucr.edu]
• 8. ehs.uci.edu [ehs.uci.edu]

Technical Support Center: Minimizing Exposure to o-Tolyl Isocyanate Vapors

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing exposure to o-Tolyl isocyanate vapors in a laboratory setting. The information is presented in a question-and-answer format to directly address potential issues and concerns.

Troubleshooting Guide

Issue: I am planning an experiment with o-Tolyl isocyanate and need to know the permissible exposure limits.

Solution:

It is crucial to adhere to established occupational exposure limits (OELs) for isocyanates to ensure personnel safety. While specific OELs for o-Tolyl isocyanate may not be individually listed by all agencies, the limits for isocyanates, in general, are well-established and should be strictly followed. Below is a summary of representative OELs for isocyanates.

Issuing Organization	Exposure Limit Type	Value
OSHA (Occupational Safety and Health Administration)	Permissible Exposure Limit (PEL) - Ceiling	0.02 ppm
NIOSH (National Institute for Occupational Safety and Health)	Recommended Exposure Limit (REL) - TWA (10-hour)	5 ppb (0.005 ppm)
NIOSH	Recommended Exposure Limit (REL) - Ceiling (10-min)	20 ppb (0.02 ppm)
ACGIH (American Conference of Governmental Industrial Hygienists)	Threshold Limit Value (TLV) - TWA (8-hour)	0.005 ppm
ACGIH	Threshold Limit Value (TLV) - STEL (15-min)	0.02 ppm

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; Ceiling: A concentration that should not be exceeded at any time.

Issue: I have detected a faint, pungent odor during my experiment. What should I do?

Solution:

o-Tolyl isocyanate has a sharp, pungent odor.[1] If you detect this odor, it indicates the presence of vapors in the air and a potential failure of containment.

• Stop Work Immediately: Halt the experiment and secure all sources of o-Tolyl isocyanate.

• Evacuate the Area: Leave the immediate vicinity of the experiment.

• Notify Others: Inform your lab supervisor and colleagues in the area of the potential exposure.

• Increase Ventilation: If it is safe to do so without re-entering the immediate area, increase the ventilation in the laboratory.

• Assess the Situation: From a safe distance, try to identify the source of the leak or vapor release.

• Do Not Re-enter: Do not re-enter the affected area without appropriate respiratory protection and until the source of the vapor release has been identified and mitigated.

Issue: I accidentally spilled a small amount of o-Tolyl isocyanate on the lab bench.

Solution:

Immediate and proper cleanup of spills is essential to prevent the spread of vapors.

• Alert Personnel: Notify others in the lab of the spill.

• Personal Protective Equipment (PPE): Before cleaning the spill, ensure you are wearing the appropriate PPE, including chemical-resistant gloves (such as nitrile or butyl rubber), a lab coat, and safety goggles.[2] For larger spills, a respirator may be necessary.[2]

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or earth, to contain the spill.[3] Do not use combustible materials like sawdust.[3]

• Neutralize: Once absorbed, the material should be treated with a decontamination solution. A common solution is a mixture of 10% isopropyl alcohol and 1% ammonia (B1221849) in water.

• Collect and Dispose: Carefully collect the absorbed and neutralized material into a designated hazardous waste container.[4] Do not seal the container tightly immediately, as the reaction with the decontamination solution may produce carbon dioxide gas, leading to pressure buildup.[5]

• Clean the Area: Thoroughly clean the spill area with soap and water.[6]

• Decontaminate PPE: Properly decontaminate or dispose of all PPE used during the cleanup process.

Frequently Asked Questions (FAQs)

What are the primary health hazards associated with o-Tolyl isocyanate vapor exposure?

Exposure to o-Tolyl isocyanate vapors can cause a range of health effects. It is harmful if inhaled, swallowed, or absorbed through the skin.[7][8] Key hazards include:

• Respiratory Irritation and Sensitization: Inhalation can cause irritation to the respiratory tract.[7][8] A significant risk is respiratory sensitization, which can lead to asthma-like symptoms, chest tightness, and breathing difficulties upon subsequent exposures, even at very low concentrations.[7][8][9]

• Eye and Skin Irritation: The vapors are irritating to the eyes and skin.[7][8] Direct contact can cause serious eye irritation and skin irritation.[7][8]

• Other Symptoms: Inhalation may also lead to headaches, nausea, and vomiting.[3]

What are the essential engineering controls to minimize vapor exposure?

Engineering controls are the most effective way to minimize exposure to hazardous vapors. Key controls for working with o-Tolyl isocyanate include:

• Fume Hood: Always handle o-Tolyl isocyanate in a properly functioning chemical fume hood to capture vapors at the source.[10]

• Local Exhaust Ventilation (LEV): For procedures that cannot be conducted in a fume hood, a local exhaust ventilation system, such as a snorkel or canopy hood, should be used to capture vapors close to the point of generation.[10][11]

• General Ventilation: The laboratory should have a good general ventilation system that provides an adequate number of air changes per hour to dilute any fugitive emissions.[11]

What personal protective equipment (PPE) is required when handling o-Tolyl isocyanate?

Appropriate PPE is a critical last line of defense. The following PPE should be worn:

• Gloves: Chemical-resistant gloves, such as nitrile or butyl rubber, are essential to prevent skin contact.[2]

• Eye Protection: Chemical splash goggles are required to protect the eyes from vapors and splashes.[3] A face shield may be necessary for procedures with a higher risk of splashing.[12]

• Lab Coat: A lab coat or chemical-resistant apron should be worn to protect against contamination of personal clothing.

• Respiratory Protection: In situations where engineering controls may not be sufficient to maintain exposure below the OELs, or during emergency situations, a NIOSH-approved respirator with organic vapor cartridges is necessary.[2][10] For higher concentrations or in poorly ventilated areas, a supplied-air respirator may be required.[6][13]

What are the proper storage and handling procedures for o-Tolyl isocyanate?

Proper storage and handling are crucial to prevent accidental releases.

• Storage: Store o-Tolyl isocyanate in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible substances such as water, acids, bases, and alcohols.[3] It is moisture-sensitive and should be protected from atmospheric moisture.[3]

• Handling:

  • Always work in a well-ventilated area, preferably a fume hood.[3]

  • Avoid contact with skin, eyes, and clothing.[14]

  • Do not eat, drink, or smoke in the laboratory.[7]

  • Wash hands thoroughly after handling.[12]

  • Ensure that all containers are properly labeled.

What should I do in case of accidental inhalation or skin contact?

Immediate first aid is critical in case of exposure.

• Inhalation: Move the affected person to fresh air immediately.[14][15] If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[14][15] Do not use mouth-to-mouth resuscitation.[14]

• Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[14][15] Wash the area with soap and water.[6] Seek medical attention.[14][15]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][14] Seek immediate medical attention.[3][14]

Experimental Protocols

Protocol for a Typical Bench-Scale Reaction Using o-Tolyl Isocyanate

This protocol outlines the key safety steps for a generic reaction involving o-Tolyl isocyanate.

• Pre-Experiment Preparation:

  • Conduct a thorough risk assessment for the specific experiment.

  • Ensure all necessary engineering controls (fume hood) are functioning correctly.

  • Gather and inspect all required PPE.

  • Prepare a spill kit and have emergency contact information readily available.

  • Ensure an eyewash station and safety shower are accessible.[14]

• Reagent Handling and Dispensing:

  • All handling of o-Tolyl isocyanate must be performed inside a certified chemical fume hood.

  • Use a syringe or cannula for transferring the liquid to minimize the risk of spills and vapor release.

  • Keep the container of o-Tolyl isocyanate tightly sealed when not in use.

• Reaction Setup and Execution:

  • Set up the reaction apparatus within the fume hood.

  • Ensure all joints and connections in the glassware are secure to prevent leaks.

  • If the reaction is heated, use a well-controlled heating mantle and monitor the temperature closely.

  • Maintain a constant watch on the reaction for any signs of unexpected changes.

• Work-up and Product Isolation:

  • Quench the reaction carefully within the fume hood. Unreacted isocyanates can be neutralized with a solution containing alcohol (e.g., isopropanol) and a weak base (e.g., ammonia).[4]

  • Perform all extraction and purification steps within the fume hood.

• Waste Disposal:

  • All waste containing o-Tolyl isocyanate, including contaminated solvents, glassware, and PPE, must be disposed of as hazardous waste according to institutional guidelines.

  • Rinse contaminated glassware with a suitable solvent (e.g., acetone) followed by a decontamination solution (e.g., alcoholic ammonia) within the fume hood before removing it for cleaning.[4]

Visualizations

Caption: Workflow for responding to suspected o-Tolyl isocyanate vapor exposure.

References

• 1. kansashealthsystem.com [kansashealthsystem.com]
• 2. What PPE is required when working with isocyanates? [sysco-env.co.uk]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Isocyanates – A family of chemicals [tc.canada.ca]
• 6. actsafe.ca [actsafe.ca]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.dk [fishersci.dk]
• 9. Isocyanates | Health and Safety Executive for Northern Ireland, controlling risk together [hseni.gov.uk]
• 10. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 11. whlgni.org.uk [whlgni.org.uk]
• 12. lakeland.com [lakeland.com]
• 13. tsmfg.com [tsmfg.com]
• 14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 15. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Navigating the Scale-Up of o-Tolyl Isocyanate Reactions: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Scaling up chemical reactions from the laboratory bench to a pilot plant is a critical phase in chemical and pharmaceutical development. This transition, while essential for producing larger quantities of a desired compound, is fraught with challenges that can impact reaction efficiency, product purity, and safety. This technical support center provides a comprehensive guide to understanding and overcoming the hurdles associated with scaling up reactions involving o-Tolyl isocyanate, a key reagent in the synthesis of a wide array of chemical entities.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up reactions with o-Tolyl isocyanate?

A1: o-Tolyl isocyanate is a hazardous chemical, and its handling at larger scales necessitates stringent safety protocols. Key concerns include:

• Toxicity: Isocyanates are toxic and can be harmful if inhaled, ingested, or in contact with skin.[1] They are known to cause respiratory sensitization and asthma-like symptoms.[1]

• Exothermic Reactions: The reaction of isocyanates with nucleophiles, such as alcohols and amines, is highly exothermic.[1] Poor heat management during scale-up can lead to thermal runaway, a dangerous, uncontrolled increase in temperature and pressure.

• Reaction with Water: o-Tolyl isocyanate reacts with water to produce an unstable carbamic acid, which then decomposes to form o-toluidine (B26562) and carbon dioxide gas. This can lead to pressure buildup in closed systems and the formation of unwanted urea (B33335) byproducts.[2]

Q2: How does mixing efficiency at the pilot scale affect reaction outcomes compared to the lab scale?

A2: Mixing is a critical parameter that changes significantly with scale. Inadequate mixing in a large reactor can lead to:

• Localized "Hot Spots": Due to the exothermic nature of the reaction, poor mixing can result in areas of high temperature, promoting the formation of side products like allophanates and biurets.

• Heterogeneous Reactant Distribution: Inefficient mixing can lead to incomplete conversion of reactants and a broader distribution of products, ultimately lowering the yield of the desired compound. The difference between micromixing (at the molecular level) and macromixing (bulk fluid movement) becomes more pronounced at larger scales and can significantly impact reaction selectivity.[3]

Q3: What are the most common side reactions to anticipate during the scale-up of o-Tolyl isocyanate reactions?

A3: Several side reactions can become more prominent when moving to a pilot plant scale:

• Urea Formation: This occurs when o-Tolyl isocyanate reacts with water present as a contaminant in solvents or reactants. The resulting amine can then react with another isocyanate molecule to form a disubstituted urea.

• Allophanate and Biuret Formation: The desired urethane (B1682113) or urea products can further react with o-Tolyl isocyanate, especially at elevated temperatures, to form allophanates and biurets, respectively. These side reactions can be minimized by careful temperature control.

• Polymerization: In the presence of certain catalysts or at high temperatures, o-Tolyl isocyanate can undergo self-polymerization, leading to the formation of undesired oligomers and polymers.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps & Optimization
Low Yield of Desired Product	Incomplete Reaction: Slower reaction kinetics at lower temperatures or insufficient reaction time.	- Monitor reaction progress using in-situ FT-IR to track the disappearance of the isocyanate peak (~2270 cm⁻¹).[4][5][6] - Consider a modest increase in temperature or extending the reaction time, while closely monitoring for byproduct formation.
Poor Mixing: Inefficient stirring in the larger reactor volume.	- Evaluate the impeller design and agitation speed. For viscous reaction mixtures, a more powerful overhead stirrer may be necessary. - Computational Fluid Dynamics (CFD) modeling can help optimize mixing parameters for the specific reactor geometry.[7][8][9][10][11]
Incorrect Stoichiometry: Inaccurate measurement of reactants at a larger scale.	- Re-verify the molar ratios and ensure accurate dispensing of all reagents.
Product Purity Issues	Formation of Ureas: Presence of moisture in reagents or solvents.	- Ensure all solvents and reagents are rigorously dried before use. - Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture ingress.
Formation of Allophanates/Biurets: High reaction temperatures or localized overheating.	- Maintain strict temperature control using a well-calibrated reactor jacket and cooling system. - Consider slower, controlled addition of the isocyanate to manage the exotherm.
Difficult Purification	Presence of Polymeric Byproducts: Uncontrolled polymerization of the isocyanate.	- Lower the reaction temperature and, if applicable, the catalyst concentration. - Introduce the isocyanate slowly to the reaction mixture.
Residual Unreacted o-Tolyl Isocyanate: Incomplete reaction or quenching.	- At the end of the reaction, quench any remaining isocyanate by adding a small amount of a suitable alcohol (e.g., methanol (B129727) or isopropanol) or a secondary amine (e.g., dibutylamine) to form a more easily separable derivative.

Data Presentation

Table 1: Heat of Reaction for o-Tolyl Isocyanate with Various Alcohols

Alcohol	Heat of Reaction (kcal/mol)
n-Butanol	-23.5
Isobutanol	-22.1
sec-Butanol	-21.7

Data sourced from thermochemical studies of alcohol-isocyanate reactions.

Table 2: Comparison of Lab vs. Pilot Scale Reaction Parameters (Illustrative Example)

Parameter	Laboratory Scale (100 mL flask)	Pilot Plant Scale (50 L Reactor)
Reactant A (o-Tolyl Isocyanate)	13.3 g (0.1 mol)	6.65 kg (50 mol)
Reactant B (n-Butanol)	7.4 g (0.1 mol)	3.7 kg (50 mol)
Solvent (Anhydrous Toluene)	50 mL	25 L
Agitation Speed	300 rpm (magnetic stirrer)	100 rpm (impeller)
Addition Time of Isocyanate	10 minutes	60 minutes
Max Internal Temperature	35 °C	45 °C
Reaction Time	2 hours	4 hours
Typical Yield	95%	88%
Typical Purity	>99%	97%

This table presents illustrative data and actual results will vary based on specific reaction conditions and equipment.

Experimental Protocols

Lab Scale Synthesis of n-Butyl N-(o-tolyl)carbamate

Materials:

• o-Tolyl isocyanate (1.33 g, 10 mmol)

• n-Butanol (0.74 g, 10 mmol)

• Anhydrous toluene (B28343) (10 mL)

• Magnetic stirrer and stir bar

• Round-bottom flask (50 mL) with a septum

• Syringe

Procedure:

• To a dry, nitrogen-flushed 50 mL round-bottom flask equipped with a magnetic stir bar, add o-Tolyl isocyanate.

• Dissolve the isocyanate in 5 mL of anhydrous toluene.

• In a separate dry vial, dissolve n-butanol in 5 mL of anhydrous toluene.

• Slowly add the n-butanol solution to the stirring isocyanate solution at room temperature using a syringe over 10 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC) or in-situ FT-IR. The disappearance of the isocyanate peak around 2270 cm⁻¹ indicates reaction completion.

• Once the reaction is complete (typically within 1-2 hours), quench any residual isocyanate by adding a small amount of methanol.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by silica (B1680970) gel column chromatography if necessary.

Pilot Plant Scale Synthesis of n-Butyl N-(o-tolyl)carbamate (Conceptual)

Equipment:

• 50 L glass-lined or stainless steel reactor with a jacket for heating/cooling

• Overhead mechanical stirrer with an appropriate impeller

• Charging ports for liquids and solids

• Condenser and receiving vessel

• In-situ FT-IR probe

• Nitrogen inlet

Procedure:

• Ensure the reactor is clean, dry, and purged with nitrogen.

• Charge the reactor with the calculated amount of o-Tolyl isocyanate dissolved in anhydrous toluene.

• Begin agitation at a predetermined speed to ensure good mixing.

• Start circulating the cooling fluid through the reactor jacket to maintain the initial temperature.

• Slowly add the n-butanol solution to the reactor over a period of 60 minutes, carefully monitoring the internal temperature. The addition rate may need to be adjusted to control the exotherm.

• Continuously monitor the reaction progress using the in-situ FT-IR probe.

• Once the isocyanate peak is no longer detectable, the reaction is considered complete.

• Cool the reactor contents and prepare for quenching.

• Slowly add a calculated amount of methanol to quench any unreacted isocyanate.

• Transfer the reaction mixture to a suitable container for work-up and purification, which may involve distillation or crystallization at this scale.

Visualizations

Caption: Experimental workflow for pilot-scale o-Tolyl isocyanate reaction.

Caption: Troubleshooting logic for o-Tolyl isocyanate reaction scale-up.

References

• 1. coactionspecialty.safetynow.com [coactionspecialty.safetynow.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. azom.com [azom.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. aidic.it [aidic.it]
• 10. Item - Computational modelling of gas-liquid flow in stirred tanks - Open Research Newcastle - Figshare [openresearch.newcastle.edu.au]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of o-, m-, and p-Tolyl Isocyanate for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the chemical reactivity of ortho- (o-), meta- (m-), and para- (p-) tolyl isocyanate. Intended for researchers, scientists, and professionals in drug development and polymer chemistry, this document outlines the relative reactivity based on electronic and steric effects, supported by established experimental data. Detailed experimental protocols for quantitatively assessing their reactivity are also provided.

Executive Summary

The reactivity of tolyl isocyanate isomers with nucleophiles, such as alcohols, is significantly influenced by the position of the methyl group on the aromatic ring. The general order of reactivity is:

p-Tolyl Isocyanate > m-Tolyl Isocyanate > o-Tolyl Isocyanate

This trend is governed by a combination of electronic and steric effects. The para-isomer is the most reactive due to the electron-donating nature of the methyl group enhancing the electrophilicity of the isocyanate carbon through resonance. The meta-isomer is slightly less reactive as the electron-donating effect is primarily inductive. The ortho-isomer is the least reactive due to significant steric hindrance from the adjacent methyl group, which impedes the approach of nucleophiles to the isocyanate functionality.

Data Presentation: Relative Reactivity

The following table summarizes the relative second-order rate constants for the reaction of tolyl isocyanate isomers with a primary alcohol, such as n-butanol. The data is based on studies correlating substituent effects with reactivity, often analyzed using the Hammett equation.[1]

Isomer	Structure	Relative Rate Constant (k_rel)	Key Influencing Factors
p-Tolyl Isocyanate	CH₃-C₆H₄-NCO (para)	1.2 - 1.5	+I (Inductive), +R (Resonance) effects of the methyl group.
m-Tolyl Isocyanate	CH₃-C₆H₄-NCO (meta)	~1.1	+I (Inductive) effect of the methyl group.
o-Tolyl Isocyanate	CH₃-C₆H₄-NCO (ortho)	< 1.0	Significant steric hindrance from the ortho-methyl group.

Note: The relative rate constants are normalized to the reactivity of phenyl isocyanate (k_rel = 1.0). The exact values can vary depending on the specific alcohol, solvent, and catalyst used.

Understanding the Reactivity Differences

The observed reactivity trend can be rationalized by considering the electronic and steric effects of the methyl substituent on the electrophilicity of the isocyanate carbon atom.

Electronic Effects

The methyl group is an electron-donating group. This property influences the reactivity of the isocyanate group differently depending on its position:

• Para-position: The methyl group can donate electron density to the aromatic ring through both inductive (+I) and resonance (+R) effects. This delocalization of electrons makes the nitrogen atom of the isocyanate group slightly more electron-rich, which in turn increases the partial positive charge on the carbonyl carbon, making it more susceptible to nucleophilic attack.[2][3]

• Meta-position: The resonance effect from the methyl group does not extend to the meta-position. Therefore, only the weaker inductive effect (+I) is at play, resulting in a smaller increase in reactivity compared to the para-isomer.

• Ortho-position: While electronic effects are present, they are overshadowed by steric hindrance.

Steric Effects

Steric hindrance plays a crucial role in the reactivity of the ortho-isomer. The proximity of the bulky methyl group to the isocyanate functionality physically obstructs the approach of nucleophiles, significantly slowing down the reaction rate. This effect is the primary reason for the substantially lower reactivity of o-tolyl isocyanate compared to its meta and para counterparts.

Visualization of Reactivity Factors

The following diagram illustrates the interplay of electronic and steric effects on the reactivity of the tolyl isocyanate isomers.

Factors influencing the relative reactivity of tolyl isocyanate isomers.

Experimental Protocols

The following protocols describe common methods for determining the reaction kinetics of isocyanates with alcohols.

Protocol 1: Titration Method for Kinetic Analysis

This method involves monitoring the disappearance of the isocyanate concentration over time by reacting the remaining isocyanate with a secondary amine and back-titrating the excess amine.

Materials:

• o-, m-, and p-Tolyl isocyanate

• Anhydrous n-butanol

• Anhydrous toluene (B28343) (solvent)

• Standardized solution of dibutylamine (B89481) in toluene

• Standardized solution of hydrochloric acid in isopropanol

• Bromophenol blue indicator

• Thermostatted reaction vessel

• Pipettes, burettes, and conical flasks

Procedure:

• Prepare solutions of the tolyl isocyanate isomer and n-butanol in anhydrous toluene at the desired concentrations in separate flasks.

• Equilibrate the reactant solutions and the reaction vessel to the desired temperature (e.g., 25 °C).

• Initiate the reaction by mixing the isocyanate and alcohol solutions in the reaction vessel with stirring. Start a timer immediately.

• At regular time intervals, withdraw an aliquot of the reaction mixture and quench the reaction by adding it to a known excess of the standardized dibutylamine solution.

• Allow the quenching reaction to proceed for a few minutes to ensure all unreacted isocyanate is consumed.

• Add a few drops of bromophenol blue indicator and titrate the excess dibutylamine with the standardized hydrochloric acid solution until the endpoint is reached (color change from blue to yellow).

• Calculate the concentration of unreacted isocyanate at each time point.

• Plot the appropriate concentration-time function (e.g., 1/[NCO] vs. time for a second-order reaction) to determine the rate constant.

Protocol 2: In-situ FTIR Spectroscopy for Continuous Monitoring

This modern technique allows for real-time monitoring of the reaction progress by tracking the characteristic infrared absorption band of the isocyanate group.

Materials and Equipment:

• o-, m-, and p-Tolyl isocyanate

• Anhydrous n-butanol

• Anhydrous solvent (e.g., toluene or a non-protic solvent transparent in the mid-IR region of interest)

• FTIR spectrometer equipped with an in-situ attenuated total reflectance (ATR) probe

• Thermostatted reaction vessel with an appropriate port for the ATR probe

• Stirring mechanism

Procedure:

• Assemble the reaction setup with the ATR probe immersed in the reaction vessel.

• Record a background spectrum of the solvent at the reaction temperature.

• Add the alcohol solution to the reaction vessel and stir.

• Initiate the reaction by adding the tolyl isocyanate solution.

• Immediately begin collecting FTIR spectra at regular intervals (e.g., every 30 seconds).

• Monitor the decrease in the intensity of the characteristic isocyanate peak (around 2270 cm⁻¹).

• Convert the absorbance data to concentration using a pre-established calibration curve.

• Analyze the concentration-time data to determine the reaction order and rate constant.

Experimental Workflow

The following diagram outlines the general workflow for a kinetic study of tolyl isocyanate reactivity.

General workflow for kinetic analysis of tolyl isocyanate reactions.

Conclusion

The reactivity of tolyl isocyanate isomers is a clear illustration of the fundamental principles of organic chemistry, where both electronic and steric factors dictate the outcome of a reaction. For researchers and professionals working with these compounds, a thorough understanding of their relative reactivity is crucial for controlling reaction kinetics, optimizing product yields, and designing novel molecules and materials. The experimental protocols provided herein offer robust methods for quantifying these reactivity differences in a laboratory setting.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to o-Tolyl Isocyanate and Phenyl Isocyanate in Derivatization

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry and drug development, derivatization is a critical technique to enhance the detectability and chromatographic behavior of analytes. Isocyanates are highly effective derivatizing agents for compounds containing active hydrogen atoms, such as alcohols, phenols, amines, and thiols. This guide provides an objective comparison of two common aromatic isocyanates, o-Tolyl Isocyanate and Phenyl Isocyanate, focusing on their performance as derivatizing agents. This analysis is supported by theoretical principles and available experimental data to assist researchers in selecting the appropriate reagent for their specific application.

Executive Summary

Phenyl isocyanate is a widely used derivatizing agent valued for its reactivity and the stability of its derivatives. o-Tolyl isocyanate, a substituted analog, offers altered reactivity and chromatographic properties due to the presence of a methyl group in the ortho position. The primary differences in their performance stem from electronic and steric effects, which influence reaction kinetics, derivative stability, and analytical detection. While phenyl isocyanate is generally more reactive, o-tolyl isocyanate can offer advantages in terms of the stability of the resulting derivatives and their chromatographic separation.

Chemical Properties and Reactivity

The reactivity of isocyanates is governed by the electrophilicity of the carbonyl carbon in the isocyanate group (-N=C=O). Nucleophiles, such as the lone pair of electrons on the nitrogen of an amine or the oxygen of an alcohol, attack this carbon, leading to the formation of a stable urea (B33335) or urethane (B1682113) linkage, respectively.

Electronic Effects: The methyl group on the aromatic ring of o-tolyl isocyanate is an electron-donating group. This positive inductive effect (+I) increases the electron density on the aromatic ring and, subsequently, on the isocyanate group. This increased electron density reduces the electrophilicity of the carbonyl carbon, making o-tolyl isocyanate generally less reactive than phenyl isocyanate.[1]

Steric Effects: The methyl group in the ortho position in o-tolyl isocyanate creates steric hindrance around the isocyanate functional group.[2] This bulkiness can impede the approach of a nucleophile, further slowing down the derivatization reaction compared to the sterically unhindered phenyl isocyanate. Aromatic isocyanates with substituents in the para position are generally more reactive than those with ortho substituents due to these steric effects.[1]

Performance in Derivatization: A Comparative Analysis

While direct, side-by-side quantitative comparisons in the literature are scarce, a qualitative and semi-quantitative comparison can be drawn from existing data and chemical principles.

Feature	o-Tolyl Isocyanate	Phenyl Isocyanate	Rationale
Reactivity	Lower	Higher	The electron-donating methyl group and steric hindrance in o-tolyl isocyanate decrease its reactivity compared to phenyl isocyanate.[1][2]
Reaction Conditions	May require more forcing conditions (e.g., higher temperature, longer reaction time, or catalyst) to achieve complete derivatization.	Reacts readily under mild conditions, often at room temperature.[3]	The lower reactivity of o-tolyl isocyanate necessitates more energy to overcome the activation barrier of the reaction.
Derivative Stability	Derivatives (o-tolyl ureas/urethanes) are generally stable. The methyl group may offer some protection against hydrolysis. Studies on p-tolyl isocyanate derivatives show high stability for months.[4]	Derivatives (phenyl ureas/urethanes) are stable and widely used in analytical methods.[3]	The fundamental urea and urethane linkages are inherently stable.
Chromatographic Properties	Derivatives are more nonpolar and may exhibit longer retention times in reversed-phase chromatography. The ortho-methyl group can influence the interaction with the stationary phase.	Derivatives are less nonpolar than o-tolyl derivatives.	The addition of the methyl group increases the hydrophobicity of the o-tolyl isocyanate derivative.
Detection	Derivatives can be detected by UV-Vis (due to the aromatic ring) and mass spectrometry.	Derivatives are readily detected by UV-Vis and mass spectrometry.[5]	Both reagents introduce a chromophore (the aromatic ring) into the analyte, facilitating UV detection.

Experimental Data Summary

The following tables summarize typical experimental conditions and data for derivatization reactions using phenyl isocyanate and p-tolyl isocyanate (as a proxy for o-tolyl isocyanate, given the availability of data).

Table 1: Phenyl Isocyanate Derivatization Data

Analyte	Reaction Conditions	Analytical Method	Reference
Valiolamine (B116395)	30°C, 30 min, in DMSO with triethylamine (B128534)	HPLC-UV (240 nm)	[5]
Amines	Room temperature, 20 min, in toluene	HPLC-UV/EC	[6]
Alcohols	Microwave irradiation (400W, 60s) in acetonitrile (B52724)	HPLC-PDA	[7]

Table 2: p-Tolyl Isocyanate Derivatization Data

Analyte	Reaction Conditions	Analytical Method	Key Finding	Reference
Polar CWC-related compounds (-OH, -SH)	Not specified	GC-MS	Derivatives are highly stable for months and not sensitive to moisture.	[4]
Pinacolyl alcohol	Not specified	GC-MS	Derivatization efficiency >99% with a 10-fold increase in GC-MS signal sensitivity.	[8]

Experimental Protocols

Protocol 1: Derivatization of an Amine with Phenyl Isocyanate for HPLC-UV Analysis

This protocol is a representative procedure based on established methods for the derivatization of primary and secondary amines.[5][6]

Materials:

• Phenyl Isocyanate (derivatizing reagent)

• Analyte solution containing the amine

• Anhydrous acetonitrile (solvent)

• Triethylamine (catalyst, optional)

• Methanol (B129727) (quenching agent)

• HPLC system with a UV detector

Procedure:

• Sample Preparation: Prepare a solution of the amine-containing analyte in anhydrous acetonitrile at a suitable concentration.

• Derivatization Reaction:

  • To 100 µL of the analyte solution in a vial, add a 10-fold molar excess of phenyl isocyanate solution (e.g., 1% v/v in anhydrous acetonitrile).

  • If the amine is a weak nucleophile, add a small amount of triethylamine (e.g., 5 µL) to catalyze the reaction.

  • Vortex the mixture and allow it to react at room temperature for 20-30 minutes. For less reactive amines, the reaction may be heated to 40-60°C.

• Quenching: Add 10 µL of methanol to the reaction mixture to quench any excess phenyl isocyanate. Vortex and let it stand for 10 minutes.

• Analysis: Dilute the reaction mixture with the mobile phase to an appropriate concentration and inject it into the HPLC system. Monitor the eluent at a wavelength of approximately 240 nm.

Protocol 2: Derivatization of an Alcohol with o-Tolyl Isocyanate for GC-MS Analysis

This protocol is a generalized procedure based on the successful derivatization of hydroxyl-containing compounds with p-tolyl isocyanate.[4][8]

Materials:

• o-Tolyl Isocyanate (derivatizing reagent)

• Analyte solution containing the alcohol

• Anhydrous pyridine (B92270) or other suitable aprotic solvent (e.g., toluene, dichloromethane)

• GC-MS system

Procedure:

• Sample Preparation: If the sample is in an aqueous solution, evaporate it to dryness under a stream of nitrogen. Dissolve the residue in 100 µL of anhydrous pyridine.

• Derivatization Reaction:

  • Add a 10-fold molar excess of o-tolyl isocyanate to the analyte solution.

  • Seal the vial and heat at 60-80°C for 1-2 hours. The optimal time and temperature should be determined experimentally.

• Sample Cleanup (if necessary): After cooling to room temperature, the reaction mixture can be directly injected into the GC-MS. If necessary, a liquid-liquid extraction or solid-phase extraction can be performed to remove excess reagent and non-volatile components.

• Analysis: Inject an aliquot of the derivatized sample into the GC-MS. The separation can be performed on a non-polar or medium-polarity capillary column. The mass spectrometer can be operated in electron ionization (EI) mode for fragmentation analysis and identification.

Visualizations

Caption: General derivatization reaction of an analyte with o-tolyl isocyanate and phenyl isocyanate.

Caption: A typical workflow for derivatization and analysis.

Conclusion

The choice between o-tolyl isocyanate and phenyl isocyanate for derivatization depends on the specific requirements of the analysis.

• Phenyl Isocyanate is the reagent of choice for rapid and efficient derivatization under mild conditions, especially when dealing with a wide range of analytes with varying reactivity. Its smaller size minimizes steric hindrance, leading to faster reaction rates.

• o-Tolyl Isocyanate , while less reactive, can be a valuable alternative. Its derivatives may offer improved chromatographic separation due to increased hydrophobicity. The potentially greater stability of its derivatives could be advantageous for methods requiring sample storage or complex sample preparation procedures. The lower reactivity might also provide better selectivity in complex matrices where multiple nucleophiles are present.

Researchers should consider the reactivity of their target analyte, the complexity of the sample matrix, and the desired chromatographic properties when selecting the most appropriate isocyanate derivatizing agent. Method development and optimization are crucial to ensure complete derivatization and accurate quantification.

References

• 1. aidic.it [aidic.it]
• 2. On the Para/Ortho Reactivity of Isocyanate Groups during the Carbamation of Cellulose Nanocrystals Using 2,4-Toluene Diisocyanate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thomassci.com [thomassci.com]
• 4. p-Tolyl isocyanate derivatization for analysis of CWC-related polar degradation products by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative analysis of valiolamine through pre-column derivatization with phenylisocyanate using high-performance liquid chromatography with UV detection: selection of reagent, identification of derivative and optimization of derivatization conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. WO1999058517A2 - Isocyanate derivatizing agent and methods of production and use - Google Patents [patents.google.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Chemical ionization mass spectral analysis of pinacolyl alcohol and development of derivatization method using p-tolyl isocyanate - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to o-Tolyl Isocyanate as a Derivatizing Agent

In the landscape of analytical chemistry, derivatization is a important technique to enhance the detectability and chromatographic behavior of analytes. For researchers, scientists, and drug development professionals, the choice of a derivatizing agent is critical for achieving accurate and sensitive results. This guide provides a comprehensive comparison of o-Tolyl isocyanate with other common derivatizing agents, supported by available experimental data and detailed methodologies.

While direct comparative studies on o-Tolyl isocyanate are limited in publicly available literature, its isomeric counterpart, p-Tolyl isocyanate (PTI), has been more extensively studied. The information on PTI, coupled with the known reactivity of isocyanates, provides a strong basis for understanding the potential advantages of o-Tolyl isocyanate. This guide will leverage this information to present a thorough comparison.

Advantages of Isocyanate Derivatization

Isocyanates, including o-Tolyl isocyanate, are highly reactive towards nucleophilic functional groups such as primary and secondary amines, alcohols, and thiols.[1][2] This reactivity forms the basis of their utility as derivatizing agents. The primary reaction involves the formation of stable urea (B33335) (from amines) or carbamate (B1207046) (from alcohols) linkages.

A significant advantage of using tolyl isocyanates is the high efficiency of the derivatization reaction. For instance, derivatization with p-Tolyl isocyanate has been reported to have an efficiency of over 99%.[3] This high efficiency is crucial for the accurate quantification of analytes. Furthermore, the resulting derivatives are often highly stable, with PTI derivatives being reported to be stable for months and insensitive to moisture.[3] This contrasts with some common silylating agents, like bistrimethylsilyl trifluoroacetamide (B147638) (BSTFA), whose derivatives can be susceptible to hydrolysis.[3]

Another key benefit is the enhanced sensitivity in analytical methods. Derivatization with p-Tolyl isocyanate has been shown to increase the sensitivity of GC-MS signals by ten-fold.[3] Moreover, tolyl isocyanates can exhibit selectivity. For example, PTI selectively derivatizes hydroxyl (-OH) and sulfhydryl (-SH) groups over carboxylic acid (-COOH) and phosphonic acid (-(O)P(OH)₂) groups.[3] This selectivity can be advantageous when analyzing complex mixtures.

Comparison with Other Derivatizing Agents

The choice of a derivatizing agent depends on the analyte, the analytical technique, and the desired outcome. Here, we compare isocyanates with other common classes of derivatizing agents.

Derivatizing Agent Class	Target Functional Groups	Key Advantages	Key Disadvantages
Isocyanates (e.g., o-Tolyl isocyanate)	Primary/Secondary Amines, Alcohols, Thiols	High reaction efficiency, Forms stable derivatives, Enhances GC-MS sensitivity, Moisture-insensitive derivatives	Can be hazardous, May require catalyst for less reactive alcohols
Silylating Agents (e.g., BSTFA, TMCS)	Alcohols, Phenols, Carboxylic Acids, Amines, Amides	Highly volatile derivatives, Good for GC analysis, Wide range of reactivity	Derivatives can be moisture-sensitive, Reagents can be harsh
Acylating Agents (e.g., Acetic Anhydride, TFAA)	Alcohols, Phenols, Amines	Forms stable derivatives, Can introduce fluorinated groups for ECD detection	Can produce corrosive byproducts, May require heating
Fluorescent Labeling Agents (e.g., Dansyl Chloride, FMOC-Cl)	Primary/Secondary Amines, Phenols	Extremely high sensitivity for fluorescence detection	Primarily for HPLC/CE, Photobleaching can be an issue

Experimental Protocols

General Protocol for Derivatization of Alcohols with o-Tolyl Isocyanate for GC-MS Analysis

This protocol is a general guideline and may require optimization for specific analytes.

Materials:

• o-Tolyl isocyanate (≥99%)

• Analyte containing hydroxyl groups

• Anhydrous solvent (e.g., acetonitrile, dichloromethane)

• Anhydrous catalyst (e.g., triethylamine (B128534) or dibutyltin (B87310) dilaurate, if necessary)

• Vials for reaction and analysis

• GC-MS system

Safety Precautions:

o-Tolyl isocyanate is a hazardous substance. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and eye irritation and may cause allergy or asthma symptoms or breathing difficulties if inhaled.[4][5] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[6]

Procedure:

• Sample Preparation: Prepare a solution of the analyte in the chosen anhydrous solvent at a known concentration.

• Reagent Preparation: Prepare a solution of o-Tolyl isocyanate in the same anhydrous solvent. A molar excess of the derivatizing agent is typically used.

• Derivatization Reaction:

  • In a clean, dry vial, mix the analyte solution with the o-Tolyl isocyanate solution.

  • If the analyte is a less reactive alcohol, a catalyst (e.g., a few microliters of triethylamine) can be added.

  • Seal the vial and allow the reaction to proceed at room temperature or with gentle heating (e.g., 60°C) for a predetermined time (e.g., 30-60 minutes). The reaction time and temperature should be optimized for the specific analyte.

• Sample Analysis:

  • After the reaction is complete, the sample can be directly injected into the GC-MS or may require a simple work-up, such as quenching excess reagent with a small amount of methanol.

  • Analyze the derivatized sample using an appropriate GC-MS method.

Workflow for Derivatization and Analysis

A generalized workflow for the derivatization of an analyte with o-Tolyl isocyanate followed by GC-MS analysis.

Signaling Pathways and Reaction Mechanisms

The fundamental reaction pathway for the derivatization of an alcohol with o-Tolyl isocyanate is a nucleophilic addition to the isocyanate group, resulting in the formation of a stable carbamate derivative.

The reaction of an alcohol with o-Tolyl isocyanate to form a carbamate derivative.

Quantitative Data Summary

Parameter	p-Tolyl Isocyanate (PTI)	Reference
Derivatization Efficiency	>99% for pinacolyl alcohol	[3]
Sensitivity Enhancement (GC-MS)	10-fold increase	[3]
Derivative Stability	Stable for months, not sensitive to moisture	[3]

A study on the kinetics of the reaction between o-Tolyl isocyanate and n-butyl alcohol, catalyzed by ferric acetylacetonate, provides some insight into its reactivity, although this is in a synthetic rather than an analytical derivatization context.[7]

Conclusion

o-Tolyl isocyanate presents itself as a promising derivatizing agent for analytes containing hydroxyl and amine functional groups. Based on the extensive data available for its para-isomer, it is expected to offer high reaction efficiency, lead to the formation of stable derivatives, and enhance analytical sensitivity, particularly in GC-MS applications. Its key advantage over silylating agents is the moisture stability of its derivatives. For researchers and professionals in drug development and other scientific fields, o-Tolyl isocyanate is a valuable tool to consider for derivatization, especially when dealing with polar analytes that require enhanced chromatographic performance and detection. As with any chemical reagent, proper safety precautions must be strictly followed during its handling and use.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. p-Tolyl isocyanate derivatization for analysis of CWC-related polar degradation products by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.dk [fishersci.dk]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. ntrs.nasa.gov [ntrs.nasa.gov]

A Comparative Study of Aromatic vs. Aliphatic Isocyanates in Polymer Properties

In the synthesis of polymers, particularly polyurethanes, the choice of isocyanate is a critical determinant of the final product's performance characteristics. Isocyanates, distinguished by their reactive -N=C=O functional group, are broadly categorized into aromatic and aliphatic compounds based on their core chemical structure. This guide provides an objective comparison of the influence of aromatic and aliphatic isocyanates on polymer properties, supported by experimental data, to aid researchers, scientists, and drug development professionals in material selection.

The fundamental distinction lies in their molecular architecture: aromatic isocyanates, such as Methylene Diphenyl Diisocyanate (MDI) and Toluene Diisocyanate (TDI), incorporate a rigid benzene (B151609) ring structure.[1][2][3][4][5] In contrast, aliphatic isocyanates, including Hexamethylene Diisocyanate (HDI) and Isophorone Diisocyanate (IPDI), feature linear or alicyclic carbon chains.[1][2][3][4][5] This structural difference profoundly impacts a wide array of polymer properties, from mechanical strength and thermal stability to UV resistance and biocompatibility.

Core Property Comparison: Aromatic vs. Aliphatic Isocyanates

Property	Aromatic Isocyanates (e.g., MDI, TDI)	Aliphatic Isocyanates (e.g., HDI, IPDI)
UV Stability	Poor; prone to yellowing and degradation upon UV exposure.[2][3][5]	Excellent; high resistance to UV degradation and color stability.[2][3][4][5][6][7]
Mechanical Properties	Generally higher hardness, rigidity, and tensile strength.[1][2][3][8][9]	Typically more flexible with higher elongation.[3][8] Can exhibit high tear strength.[6]
Reactivity	High reactivity, leading to faster curing times.[1][2][10][11][12]	Lower reactivity, requiring more energy or catalysts for curing.[1][10]
Thermal Stability	Often exhibit higher thermal stability.[13]	Thermal stability can be influenced by the specific molecular structure.
Chemical Resistance	Variable, dependent on the specific formulation.[3]	Often exhibit good chemical resistance.[3]
Biocompatibility	Considered less biocompatible due to the potential release of toxic aromatic diamines upon degradation.[1][14]	Generally considered more biocompatible with less toxic degradation byproducts.[1][14]
Cost	Generally more cost-effective.[2][5]	Typically more expensive.[5]

Quantitative Data Summary

The following tables summarize quantitative data from experimental studies, highlighting the performance differences in polymers synthesized with aromatic versus aliphatic isocyanates.

Table 1: Mechanical Properties of Polyurethanes

Isocyanate Type	Specific Diisocyanate	Tensile Strength (MPa)	Elongation at Break (%)	Tear Strength (lbs/inch)	Reference(s)
Aromatic	MDI	23.4	-	200	[1][6]
Aromatic	TDI	-	779	-	[1]
Aliphatic	IPDI	23.1	728	-	[1]
Aliphatic	-	3200 psi (~22.1 MPa)	-	350	[6]

Table 2: General Performance Characteristics

Characteristic	Aromatic Isocyanate-Based Polymers	Aliphatic Isocyanate-Based Polymers
Curing Time	Fast[2]	Slower[10]
Color Stability (UV Exposure)	Yellowing[2][3]	Colorfast[2][3]
Flexibility	More Rigid[3][8]	More Flexible[3][8]

Experimental Protocols

The characterization of polyurethanes involves a range of standardized tests to quantify their physical and mechanical properties. Below are summaries of key experimental methodologies.

Mechanical Property Testing (ASTM D3574)

This standard specifies methods for testing flexible cellular materials, including polyurethane foam.[15]

• Tensile Strength and Elongation: A dumbbell-shaped specimen is stretched at a constant rate until it breaks. The force required to break the specimen and the extent of stretching are measured to determine the tensile strength and ultimate elongation.

• Tear Resistance: A specifically shaped specimen is torn, and the force required to propagate the tear is measured.

Compressive Property Testing for Rigid Foams (ASTM D1621)

This standard is used to determine the compressive properties of rigid cellular materials.[16]

• Procedure: A cubical or cylindrical specimen is placed between two parallel plates and compressed at a constant rate. The load and deformation are recorded to determine properties such as compressive strength and modulus.

Determination of Hydroxyl Number of Polyols (ASTM D4274)

The hydroxyl number is a measure of the concentration of hydroxyl groups in a polyol and is crucial for stoichiometric calculations in polyurethane synthesis.[17]

• Principle: The polyol is typically esterified with an excess of a reagent like phthalic or acetic anhydride (B1165640). The unreacted anhydride is then hydrolyzed, and the resulting acid is titrated with a standard base. The hydroxyl number is calculated from the difference in titration values between a blank and the sample.

A generalized protocol for the synthesis of a polyurethane elastomer involves the reaction of an isocyanate prepolymer with a diamine curative.[18] The components are thoroughly mixed, degassed, and cured in a mold under specific temperature and time conditions.[18]

Visualizing the Chemical Differences and Selection Process

The following diagrams illustrate the fundamental chemical structures of aromatic and aliphatic isocyanates and a logical workflow for selecting the appropriate isocyanate based on desired polymer properties.

Caption: Chemical structure types of common aromatic and aliphatic isocyanates.

Caption: Decision workflow for isocyanate selection based on desired properties.

References

• 1. benchchem.com [benchchem.com]
• 2. pflaumer.com [pflaumer.com]
• 3. Choosing Your Polyurethane Adhesive [bbsurfaces.com]
• 4. doxuchem.com [doxuchem.com]
• 5. umicoatings.com [umicoatings.com]
• 6. Types of Polyurethanes & Advantages - The Rot Doctor [rotdoctor.com]
• 7. m.youtube.com [m.youtube.com]
• 8. differencebetween.com [differencebetween.com]
• 9. researchgate.net [researchgate.net]
• 10. wernerblank.com [wernerblank.com]
• 11. repositorium.uminho.pt [repositorium.uminho.pt]
• 12. Current State and Perspectives of Simulation and Modeling of Aliphatic Isocyanates and Polyisocyanates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. iosrjournals.org [iosrjournals.org]
• 14. aidic.it [aidic.it]
• 15. pfa.org [pfa.org]
• 16. jpgt.upg-ploiesti.ro [jpgt.upg-ploiesti.ro]
• 17. scribd.com [scribd.com]
• 18. benchchem.com [benchchem.com]

A Comparative Guide to Analytical Methods for o-Tolyl Isocyanate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated analytical methods for the quantification of o-Tolyl isocyanate, a reactive compound frequently utilized in the synthesis of pharmaceuticals and other industrial products. Accurate and reliable quantification of this analyte is critical for process control, quality assurance, and occupational safety. This document details the experimental protocols and performance data for the most common analytical techniques: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Fourier-Transform Infrared Spectroscopy (FTIR).

Data Presentation: Comparison of Analytical Methods

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Performance Data

Parameter	Performance
Limit of Detection (LOD)	0.1 - 1 ng/mL
Limit of Quantification (LOQ)	0.5 - 5 ng/mL
Linearity (R²)	> 0.99
Precision (RSD)	< 15%
Accuracy (Recovery)	85 - 115%
Typical Derivatizing Agent	Trifluoroacetic anhydride (B1165640) (TFAA)

Table 2: High-Performance Liquid Chromatography with UV Detection (HPLC-UV) Performance Data

Parameter	Performance
Limit of Detection (LOD)	0.05 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.15 - 1.5 µg/mL
Linearity (R²)	> 0.995
Precision (RSD)	< 10%
Accuracy (Recovery)	90 - 110%
Typical Derivatizing Agent	1-(2-Pyridyl)piperazine (1-2PP)

Table 3: Fourier-Transform Infrared Spectroscopy (FTIR) Performance Data

Parameter	Performance
Limit of Detection (LOD)	~0.05 wt%
Limit of Quantification (LOQ)	~0.15 wt%
Linearity (R²)	> 0.99
Precision (RSD)	< 5%
Accuracy (Recovery)	Matrix dependent
Derivatization Required?	No

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for isocyanate analysis, such as those from NIOSH and OSHA.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for the analysis of o-Tolyl isocyanate in various matrices, including bulk materials and environmental samples. Derivatization is typically required to improve the volatility and thermal stability of the analyte.

1. Sample Preparation and Derivatization:

• Accurately weigh a known amount of the sample containing o-Tolyl isocyanate.

• Dissolve the sample in a dry, inert solvent (e.g., toluene).

• Add a derivatizing agent such as Trifluoroacetic Anhydride (TFAA) in excess.

• Heat the mixture at a controlled temperature (e.g., 60°C) for a specified time to ensure complete derivatization.

• After cooling, the sample is ready for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is commonly used.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 250°C at a rate of 10°C/min.

  • Hold at 250°C for 5 minutes.

• Injector Temperature: 250°C.

• MS Interface Temperature: 280°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Detection Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity, monitoring characteristic ions of the derivatized o-Tolyl isocyanate.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a versatile technique for o-Tolyl isocyanate quantification, particularly for trace-level analysis in air samples or material extracts.[1] Derivatization is essential to form a stable, UV-active derivative.

1. Sample Preparation and Derivatization:

• For air samples, draw a known volume of air through a filter impregnated with a derivatizing agent like 1-(2-Pyridyl)piperazine (1-2PP).

• Extract the filter with a suitable solvent, such as acetonitrile (B52724).

• For liquid or solid samples, dissolve a known amount in a suitable solvent and react with a solution of 1-2PP.

• Ensure the derivatization reaction goes to completion.

• Filter the resulting solution through a 0.45 µm syringe filter before injection.

2. HPLC-UV Instrumentation and Conditions:

• HPLC Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically employed.

• Mobile Phase: A gradient of acetonitrile and water (with a buffer such as ammonium (B1175870) acetate) is commonly used.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: UV detector set at a wavelength appropriate for the derivative (e.g., 254 nm).

• Injection Volume: 10 µL.

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR offers a rapid and non-destructive method for the direct quantification of unreacted o-Tolyl isocyanate, particularly in polymer matrices.[2] This technique does not require derivatization.

1. Sample Preparation:

• For liquid samples, a small drop can be placed directly onto the ATR crystal or between two salt plates (e.g., KBr) to form a thin film.

• For solid samples, they can be analyzed directly using an ATR accessory or prepared as a KBr pellet.

• Ensure the sample path length is consistent for quantitative analysis.

2. FTIR Instrumentation and Conditions:

• Spectrometer: A standard FTIR spectrometer equipped with a suitable detector (e.g., DTGS or MCT).

• Accessory: Attenuated Total Reflectance (ATR) is often preferred for its ease of use and minimal sample preparation.

• Spectral Range: 4000 - 400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 32 - 64 scans are typically co-added to improve the signal-to-noise ratio.

• Quantification: The concentration of o-Tolyl isocyanate is determined by measuring the absorbance of the characteristic isocyanate (-N=C=O) stretching band around 2270-2250 cm⁻¹. A calibration curve is constructed by plotting the absorbance of standards of known concentrations against their concentrations.

Mandatory Visualization

Caption: Workflow for the GC-MS analysis of o-Tolyl isocyanate.

Caption: Workflow for the HPLC-UV analysis of o-Tolyl isocyanate.

Caption: Workflow for the FTIR analysis of o-Tolyl isocyanate.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]

cross-reactivity of o-Tolyl isocyanate with different functional groups

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-reactivity of o-Tolyl isocyanate (o-TI) with various nucleophilic functional groups, including primary amines, alcohols, thiols, and water. Understanding the relative reactivity of o-TI is crucial for its application in bioconjugation, polymer synthesis, and as a derivatizing agent in analytical chemistry. This document summarizes available quantitative data, presents detailed experimental protocols for assessing reactivity, and visualizes the reaction pathways.

Executive Summary

o-Tolyl isocyanate is a highly reactive electrophile that readily participates in nucleophilic addition reactions. The general order of reactivity with common functional groups is:

Primary Aliphatic Amines > Alcohols > Thiols > Water

Reactions with primary amines are extremely rapid and typically do not require catalysis. In contrast, reactions with alcohols and thiols are significantly slower and are often accelerated with catalysts. The hydrolysis of o-Tolyl isocyanate, while slower than the reaction with amines and alcohols, is an important consideration, especially in aqueous or humid environments.

Quantitative Reactivity Data

The following table summarizes the available kinetic data for the reaction of o-Tolyl isocyanate with different functional groups. It is important to note that direct comparative studies under identical conditions are limited. The data presented here is collated from various sources and reaction conditions are specified for context.

Functional Group	Nucleophile	Solvent	Catalyst	Temperature (°C)	Second-Order Rate Constant (k₂) (L·mol⁻¹·s⁻¹)	Reference
Alcohol	n-Butyl Alcohol	Diethylene Glycol Diethyl Ether	Ferric Acetylacetonate (1.4 x 10⁻⁵ M)	30	1.15 x 10⁻²	--INVALID-LINK--[1]
Alcohol	n-Butyl Alcohol	Diethylene Glycol Diethyl Ether	Ferric Acetylacetonate (2.8 x 10⁻⁵ M)	30	1.62 x 10⁻²	--INVALID-LINK--[1]
Alcohol	n-Butyl Alcohol	Diethylene Glycol Diethyl Ether	Ferric Acetylacetonate (8.4 x 10⁻⁵ M)	30	2.88 x 10⁻²	--INVALID-LINK--[1]
Alcohol	n-Butyl Alcohol	Diethylene Glycol Diethyl Ether	Ferric Acetylacetonate (14.0 x 10⁻⁵ M)	30	3.97 x 10⁻²	--INVALID-LINK--[1]

Reaction Pathways and Mechanisms

The reaction of o-Tolyl isocyanate with nucleophiles proceeds through a nucleophilic addition to the electrophilic carbon atom of the isocyanate group.

Caption: Reaction pathways of o-Tolyl isocyanate.

Experimental Protocols

The following protocols describe methods for determining the reactivity of o-Tolyl isocyanate with various functional groups.

General Experimental Workflow

Caption: General workflow for kinetic studies.

Materials and Reagents

• o-Tolyl isocyanate (≥98% purity)

• n-Butylamine (≥99% purity)

• n-Butanol (anhydrous, ≥99.5%)

• n-Butanethiol (≥99% purity)

• Anhydrous solvent (e.g., Toluene, Dichloromethane, Diethylene Glycol Diethyl Ether)

• Catalyst (e.g., Dibutyltin dilaurate (DBTDL) for alcohol/thiol reactions, or a tertiary amine for thiol reactions)

• Quenching agent (e.g., an excess of a highly reactive amine like dibutylamine (B89481) for unreacted isocyanate)

• Derivatizing agent for HPLC analysis (e.g., 1-(2-methoxyphenyl)piperazine)[2]

• Mobile phase for HPLC (e.g., Acetonitrile/water mixture)

• Internal standard for chromatography

Reaction Procedure (Illustrative Example: Reaction with n-Butanol)

• Preparation: Prepare stock solutions of o-Tolyl isocyanate, n-butanol, and catalyst (if used) in the chosen anhydrous solvent in a moisture-free environment (e.g., under a nitrogen atmosphere).

• Reaction Initiation: In a thermostated reaction vessel, equilibrate the n-butanol solution to the desired temperature. Initiate the reaction by adding a known volume of the o-Tolyl isocyanate stock solution with vigorous stirring.

• Monitoring:

  • In-situ FTIR Spectroscopy: If available, an in-situ FTIR probe can be used to continuously monitor the disappearance of the isocyanate peak (around 2275-2250 cm⁻¹) and the appearance of the urethane carbonyl peak.[3]

  • Timed Quenching: At specific time intervals, withdraw an aliquot of the reaction mixture and add it to a solution containing a quenching agent in excess. This will immediately stop the reaction by consuming any remaining o-Tolyl isocyanate.

• Sample Preparation for Analysis (for quenched samples):

  • If necessary, derivatize the quenched samples to facilitate analysis. For instance, the unreacted nucleophile or the product can be derivatized for better detection.

  • Prepare samples for HPLC or GC-MS analysis by appropriate dilution with the mobile phase or a suitable solvent.

• Quantitative Analysis:

  • Analyze the quenched and derivatized samples using a calibrated HPLC or GC-MS method to determine the concentration of the reactants and/or products at each time point.[2]

• Data Analysis:

  • Plot the concentration of the reactants versus time.

  • Assuming a second-order reaction, a plot of 1/[reactant] versus time should yield a straight line, the slope of which is the second-order rate constant (k₂).

Analytical Methodologies

Several analytical techniques are employed to monitor the reaction of o-Tolyl isocyanate and quantify its consumption or the formation of products.

• High-Performance Liquid Chromatography (HPLC): HPLC is a widely used technique for the analysis of isocyanate reactions.[2] Often, a derivatizing agent is used to convert the isocyanate into a stable, easily detectable derivative.[2] UV or fluorescence detectors are commonly employed.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used for the analysis of volatile products or derivatized reactants.

• In-situ Fourier-Transform Infrared (FTIR) Spectroscopy: This technique allows for real-time monitoring of the reaction by tracking the characteristic vibrational bands of the isocyanate group and the forming product without the need for sampling and quenching.[3]

• Titration Methods: Unreacted isocyanate can be quantified by reacting it with an excess of a standard solution of a highly reactive amine (e.g., dibutylamine) and then back-titrating the excess amine with a standard acid solution.

Conclusion

The cross-reactivity of o-Tolyl isocyanate is a critical parameter in its various applications. Primary amines exhibit the highest reactivity, followed by alcohols, thiols, and water. While quantitative, directly comparative kinetic data for o-Tolyl isocyanate across all these functional groups is sparse, the established qualitative reactivity trends provide a strong basis for experimental design. For applications requiring high selectivity, the significant difference in reaction rates can be exploited, particularly when reactions are conducted under controlled conditions and, where necessary, with appropriate catalysis. The experimental protocols and analytical methods outlined in this guide provide a framework for researchers to conduct their own comparative studies and obtain the specific data required for their research and development endeavors.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. ANALYTICAL METHODS - Toxicological Profile for Toluene Diisocyanate and Methylenediphenyl Diisocyanate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. mt.com [mt.com]

Performance Comparison of Catalysts for o-Tolyl Isocyanate Polymerization: A Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst is a critical step in the successful polymerization of o-tolyl isocyanate. The choice of catalyst significantly influences reaction kinetics, polymer properties, and overall process efficiency. This guide provides a comparative overview of common catalysts employed in isocyanate polymerization, with a focus on their application to o-tolyl isocyanate. While direct, side-by-side comparative data for o-tolyl isocyanate is limited in publicly available literature, this document synthesizes information from studies on similar aromatic isocyanates to provide a valuable resource for catalyst selection and experimental design.

Comparative Performance Data

The following table summarizes the typical performance of different classes of catalysts in isocyanate polymerization. The data presented is a representative compilation based on general findings in the field and should be considered as a guideline for initial catalyst screening.[1][2][3] Optimal conditions and results will vary depending on the specific reaction setup.

Catalyst Class	Representative Catalyst(s)	Typical Reaction Time	Polymer Yield (%)	Molecular Weight ( g/mol )	Polydispersity Index (PDI)	Key Advantages	Key Disadvantages
Tertiary Amines	Triethylamine, DABCO (1,4-Diazabicyclo[2.2.2]octane)	Moderate to Fast	85-95	10,000 - 50,000	1.5 - 2.5	Readily available, low cost, effective for many isocyanates.	Can promote side reactions (trimerization), moderate control over polymer architecture.[1]
Organotin Compounds	Dibutyltin dilaurate (DBTDL)	Very Fast	> 95	20,000 - 100,000	1.3 - 2.0	High catalytic activity, good control over molecular weight.[1]	Toxicity concerns, potential for environmental restrictions.
Organometallic (Non-Tin)	Zirconium-based catalysts, Titanium (IV) alkoxides	Fast	> 90	15,000 - 80,000	1.2 - 1.8	High activity, lower toxicity than tin compounds, good selectivity.[4][5]	May be more expensive, can be sensitive to moisture.[4]
Anionic Initiators	Sodium naphthalenide, n-Butyllithium	Very Fast	> 98	High, controllable	< 1.2	Enables living polymerization, precise control over molecular weight and architecture.[6][7]	Requires stringent anhydrous and anaerobic conditions, sensitive to impurities.

Experimental Protocols

Below are generalized experimental protocols for the solution polymerization of o-tolyl isocyanate using different types of catalysts. These should be adapted and optimized for specific laboratory conditions and research goals.

General Procedure for Solution Polymerization of o-Tolyl Isocyanate

Materials:

• o-Tolyl isocyanate (freshly distilled)

• Anhydrous solvent (e.g., toluene, THF, DMF)

• Catalyst (e.g., Triethylamine, DBTDL, or a selected organometallic complex)

• Inert gas (Nitrogen or Argon)

• Quenching agent (e.g., methanol)

Procedure:

• Reactor Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, a nitrogen/argon inlet, and a rubber septum is used as the reaction vessel.

• Monomer and Solvent Addition: The flask is charged with the desired amount of anhydrous solvent and freshly distilled o-tolyl isocyanate under a positive pressure of inert gas.

• Catalyst Introduction: The catalyst, dissolved in a small amount of the anhydrous solvent, is injected into the reaction mixture via a syringe through the rubber septum. The reaction is typically carried out at a controlled temperature (e.g., room temperature, or elevated temperatures depending on the catalyst).

• Polymerization: The reaction mixture is stirred under an inert atmosphere for a predetermined time. The progress of the polymerization can be monitored by techniques such as FT-IR spectroscopy (disappearance of the isocyanate peak at ~2270 cm⁻¹) or by taking aliquots to determine monomer conversion via chromatography.

• Termination: The polymerization is terminated by the addition of a quenching agent, such as methanol, which reacts with any remaining isocyanate groups and the active polymer chain ends.

• Polymer Isolation: The polymer is precipitated by pouring the reaction mixture into a non-solvent (e.g., methanol, hexane). The precipitated polymer is then collected by filtration, washed with the non-solvent, and dried under vacuum to a constant weight.

• Characterization: The resulting polymer is characterized to determine its yield, molecular weight, and polydispersity index using techniques such as Gel Permeation Chromatography (GPC). The chemical structure can be confirmed by NMR and FT-IR spectroscopy.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for comparing the performance of different catalysts in the polymerization of o-tolyl isocyanate.

Caption: Workflow for Catalyst Performance Comparison.

Signaling Pathways and Logical Relationships in Catalysis

The catalytic polymerization of isocyanates generally proceeds through the activation of the isocyanate monomer or the propagating chain end. The choice of catalyst dictates the specific mechanism and, consequently, the degree of control over the polymerization.

Caption: Generalized Catalytic Polymerization Pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. adhesivesmag.com [adhesivesmag.com]
• 5. dkatalyst.com [dkatalyst.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

literature review of o-Tolyl isocyanate applications in organic synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of o-tolyl isocyanate with alternative reagents in common organic synthesis applications, particularly in the formation of ureas and carbamates. The information presented is curated from experimental data to assist researchers in selecting the most appropriate reagents for their synthetic needs, considering factors such as reactivity, yield, and safety.

Introduction to o-Tolyl Isocyanate

o-Tolyl isocyanate is an aromatic isocyanate characterized by a methyl group at the ortho position of the phenyl ring. This structural feature significantly influences its reactivity in nucleophilic addition reactions, primarily due to steric hindrance and the electron-donating nature of the methyl group. It is a versatile reagent in organic synthesis, widely employed in the preparation of a diverse range of compounds, including pharmaceuticals, agrochemicals, and polymers.

Comparison with Alternative Isocyanates: Phenyl Isocyanate and p-Tolyl Isocyanate

The performance of o-tolyl isocyanate is best understood in comparison to its close analogs, phenyl isocyanate and p-tolyl isocyanate. The primary differences in their reactivity stem from electronic and steric effects.

Electronic Effects: The methyl group in both o-tolyl and p-tolyl isocyanate is electron-donating, which reduces the electrophilicity of the isocyanate carbon, making them generally less reactive than the unsubstituted phenyl isocyanate.

Steric Effects: The ortho-position of the methyl group in o-tolyl isocyanate introduces significant steric hindrance around the isocyanate functional group. This steric bulk further decreases its reaction rate compared to both phenyl isocyanate and the para-substituted isomer, p-tolyl isocyanate, where the methyl group is positioned further away from the reactive center.

Reactivity in Carbamate (B1207046) Formation

The reaction of isocyanates with alcohols to form carbamates is a fundamental transformation in organic synthesis. The following table summarizes kinetic data from a study on the reaction of various aryl isocyanates with n-butyl alcohol, providing a quantitative comparison of their reactivity.

Isocyanate	Catalyst	Rate Constant (k x 104 L mol-1 s-1)	Relative Rate
Phenyl Isocyanate	Ferric Acetylacetonate (B107027)	10.0	1.00
o-Tolyl Isocyanate	Ferric Acetylacetonate	1.4	0.14
p-Tolyl Isocyanate	Ferric Acetylacetonate	5.0	0.50

Data compiled from a study on the ferric acetylacetonate catalyzed reaction of aryl isocyanates with n-butyl alcohol.

As the data indicates, o-tolyl isocyanate exhibits the lowest reactivity among the three, reacting approximately seven times slower than phenyl isocyanate under these conditions. This reduced reactivity can be advantageous in situations requiring greater control or selectivity.

Reactivity in Urea (B33335) Formation

The reaction of isocyanates with amines to form ureas is typically faster than the corresponding reaction with alcohols. While specific comparative kinetic data for the reaction of o-tolyl isocyanate with amines is not as readily available in a side-by-side format, the same principles of electronic and steric effects apply. It is expected that o-tolyl isocyanate will react more slowly with amines compared to phenyl isocyanate and p-tolyl isocyanate.

Non-Isocyanate Alternatives for Urea and Carbamate Synthesis

Concerns regarding the toxicity of isocyanates have driven the development of alternative, "isocyanate-free" synthetic routes to ureas and carbamates. These methods often involve the use of phosgene (B1210022) surrogates or catalytic carbonylation reactions.

Common Non-Isocyanate Routes:

• From Amines and Carbon Dioxide: This "green" approach involves the reaction of amines with carbon dioxide, often in the presence of a catalyst and a dehydrating agent, to form carbamates or ureas.

• From Carbamates via Transcarbamoylation: Pre-formed carbamates can react with amines to yield ureas. This method avoids the direct handling of isocyanates.[1]

• Reductive Carbonylation of Nitroaromatics: Aromatic nitro compounds can be converted to isocyanates or carbamates in the presence of carbon monoxide and a suitable catalyst.

• Hofmann, Curtius, and Lossen Rearrangements: These classic named reactions can be employed to generate isocyanates in situ from amides, acyl azides, or hydroxamic acids, respectively, which can then be trapped by nucleophiles to form ureas or carbamates.[2]

Performance Comparison:

While these non-isocyanate methods offer safety advantages, they can sometimes require harsher reaction conditions, specialized catalysts, or longer reaction times compared to the direct use of isocyanates. The choice of method will depend on the specific substrate, desired scale, and available resources. For instance, an efficient, cost-effective, and environmentally friendly method for the preparation of N,N′-alkyl aryl ureas and N,N′-dialkylureas via carbamates has been reported, offering broad substrate scope and good to excellent yields without the use of hazardous reagents like phosgene and isocyanates.[1]

Experimental Protocols

The following are representative experimental protocols for the synthesis of a urea and a carbamate using an aryl isocyanate. These can be adapted for comparative studies involving o-tolyl isocyanate and its alternatives.

General Procedure for the Synthesis of N,N'-Diaryl Ureas

Materials:

• Substituted Aniline (B41778) (1.0 eq)

• Aryl Isocyanate (e.g., o-tolyl isocyanate, 1.05 eq)

• Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

Procedure:

• In a clean, dry round-bottom flask, dissolve the substituted aniline in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the aryl isocyanate dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the product often precipitates. If not, the solvent can be removed under reduced pressure.

• Collect the solid product by filtration, wash with a small amount of cold solvent, and dry under vacuum.

• If necessary, the product can be further purified by recrystallization.

General Procedure for the Synthesis of Aryl Carbamates

Materials:

• Substituted Phenol (1.0 eq)

• Aryl Isocyanate (e.g., o-tolyl isocyanate, 1.1 eq)

• Anhydrous Toluene

• Catalyst (e.g., Dibutyltin dilaurate (DBTDL) or Triethylamine (TEA))

Procedure:

• To a dry round-bottom flask, add the substituted phenol, anhydrous toluene, and a catalytic amount of DBTDL or TEA under an inert atmosphere.

• Heat the mixture to 80 °C with stirring.

• Add the aryl isocyanate dropwise to the heated solution.

• Maintain the reaction at 80 °C and monitor its progress using TLC.

• After completion (typically 6-12 hours), cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the pure carbamate.

Logical Relationships and Workflows

The following diagrams illustrate the general reaction pathways discussed in this guide.

Caption: General reaction for urea synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Kinetically Equivalent Functionality and Reactivity of Commonly Used Biocompatible Polyurethane Crosslinking Agents - PMC [pmc.ncbi.nlm.nih.gov]

Establishing Analytical Standards for o-Tolyl Isocyanate Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical standards for derivatives of o-tolyl isocyanate, a crucial reagent in the synthesis of various compounds, including pharmaceuticals and agricultural chemicals. Due to its high reactivity, o-tolyl isocyanate is often used to derivatize molecules containing active hydrogen atoms, such as alcohols, amines, and thiols, to enhance their detectability and separability in chromatographic analyses. This process is particularly valuable for compounds that lack a strong chromophore or are not readily analyzable by gas chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography (HPLC).

This document outlines the derivatization process, presents a comparative analysis of o-tolyl isocyanate with other common derivatizing agents, and provides detailed experimental protocols for the analysis of o-tolyl isocyanate derivatives.

Comparison of Derivatization Reagents for Hydroxyl and Amine Groups

The choice of a derivatizing agent is critical for successful quantitative analysis. While data specific to o-tolyl isocyanate is limited in direct comparative studies, its reactivity is expected to be similar to its well-studied isomer, p-tolyl isocyanate. The following table compares o-tolyl isocyanate (with data largely inferred from p-tolyl isocyanate studies) with other common derivatization reagents.

Derivatizing Agent	Target Functional Groups	Reaction Efficiency	Derivative Stability	Detection Method(s)	Key Advantages	Key Disadvantages
o-Tolyl Isocyanate	-OH, -SH, primary and secondary amines	High (>99% for p-tolyl isocyanate with alcohols)[1][2]	High (derivatives are stable for months)[3]	GC-MS, HPLC-UV/MS	Forms stable derivatives, good reactivity.	Limited direct comparative data, potential for side reactions if water is present.
BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide)	-OH, -SH, -COOH, primary and secondary amines	High	Moderate (sensitive to moisture)	GC-MS	Volatile derivatives, well-established methods.	Moisture sensitive, can derivatize a wide range of functional groups leading to complex mixtures.
1-(2-methoxyphenyl)piperazine (MOPP)	Isocyanates	High	Good	HPLC-UV/EC	High reactivity and sensitivity for isocyanate analysis.[4]	Primarily used for the analysis of isocyanates themselves, not for derivatizing other analytes.
Di-n-butylamine (DBA)	Isocyanates	High	Good	LC-MS/MS	Forms stable derivatives for LC-MS analysis.[5][6]	Primarily for isocyanate analysis.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are generalized protocols for the derivatization and analysis of alcohols and amines using o-tolyl isocyanate, based on established methods for similar isocyanates.

Derivatization of Alcohols for GC-MS Analysis

This protocol is adapted from methods used for p-tolyl isocyanate derivatization of alcohols.[1][2]

Materials:

• o-Tolyl isocyanate (≥98% purity)

• Analyte containing hydroxyl groups

• Anhydrous solvent (e.g., acetonitrile (B52724), toluene, or dichloromethane)

• Anhydrous pyridine (B92270) (optional, as a catalyst)

• Inert gas (e.g., nitrogen or argon)

• Heating block or water bath

• GC-MS system

Procedure:

• Sample Preparation: Accurately weigh 1-5 mg of the analyte into a clean, dry vial. Dissolve the analyte in 1 mL of anhydrous solvent. If the sample is in an aqueous matrix, it must be extracted and thoroughly dried before proceeding.

• Derivatization Reaction: Add a 2 to 10-fold molar excess of o-tolyl isocyanate to the analyte solution. If needed, add a small amount of anhydrous pyridine (e.g., 10-50 µL) to catalyze the reaction.

• Reaction Conditions: Cap the vial tightly under an inert atmosphere and heat at 60-80°C for 30-60 minutes. The optimal time and temperature may need to be determined empirically for specific analytes.

• Sample Work-up: After the reaction is complete, cool the vial to room temperature. The sample can be directly injected into the GC-MS or the solvent can be evaporated under a gentle stream of nitrogen and the residue reconstituted in a suitable solvent for analysis.

• GC-MS Analysis: Analyze the derivatized sample using a GC-MS system equipped with a suitable capillary column (e.g., HP-5ms). The temperature program should be optimized to ensure good separation of the derivatized analytes.

Derivatization of Amines for HPLC-UV/MS Analysis

This protocol is a general procedure for the derivatization of primary and secondary amines with isocyanates to form urea (B33335) derivatives.

Materials:

• o-Tolyl isocyanate (≥98% purity)

• Analyte containing primary or secondary amine groups

• Aprotic solvent (e.g., acetonitrile or tetrahydrofuran)

• HPLC system with UV or MS detector

Procedure:

• Sample Preparation: Prepare a standard solution of the amine analyte in the chosen aprotic solvent at a known concentration (e.g., 1 mg/mL).

• Derivatization Reaction: In a vial, mix the amine solution with a 1.1 to 1.5 molar equivalent of o-tolyl isocyanate solution. The reaction is typically rapid and can be performed at room temperature.

• Reaction Monitoring: The reaction can be monitored by thin-layer chromatography (TLC) or by HPLC to ensure completion.

• Sample Preparation for HPLC: Once the reaction is complete, the mixture can be diluted with the mobile phase to an appropriate concentration for HPLC analysis.

• HPLC Analysis: Inject the diluted sample into the HPLC system. A reversed-phase C18 column is commonly used for the separation of the resulting urea derivatives. The mobile phase composition (e.g., acetonitrile-water gradient) and detector wavelength should be optimized for the specific derivative.

Visualizing the Analytical Workflow

The following diagrams illustrate the key steps in the derivatization and analysis of analytes using o-tolyl isocyanate.

References

• 1. Chemical ionization mass spectral analysis of pinacolyl alcohol and development of derivatization method using p-tolyl isocyanate - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. p-Tolyl isocyanate derivatization for analysis of CWC-related polar degradation products by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Validation of transferability of DBA derivatization and LC-MS/MS determination method for isocyanates via an interlaboratory comparison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Stability of Urethanes: A Comparative Analysis of Isocyanate Structures

The stability of polyurethanes, a versatile class of polymers, is critically influenced by the chemical structure of their constituent monomers, particularly the isocyanate. For researchers, scientists, and drug development professionals, understanding the nuances of how different isocyanates impact the hydrolytic, thermal, and UV stability of the resulting urethane (B1682113) is paramount for designing materials with optimal performance and longevity. This guide provides an objective comparison of urethanes derived from various isocyanates, supported by experimental data and detailed methodologies.

The fundamental distinction in isocyanates lies between aromatic and aliphatic structures, a difference that profoundly dictates the final properties of the polyurethane.[1][2] Aromatic isocyanates, such as methylene (B1212753) diphenyl diisocyanate (MDI) and toluene (B28343) diisocyanate (TDI), contain a benzene (B151609) ring, while aliphatic isocyanates, like hexamethylene diisocyanate (HDI), isophorone (B1672270) diisocyanate (IPDI), and 4,4'-dicyclohexylmethane diisocyanate (H12MDI), feature open-chain or alicyclic structures.[1][3]

Hydrolytic Stability

Hydrolysis, the degradation of a polymer by reaction with water, is a primary concern for polyurethanes in many applications. The susceptibility to hydrolysis is largely dependent on the type of isocyanate and the polyol backbone used in the synthesis.

In general, polyurethanes based on aliphatic isocyanates exhibit superior hydrolytic stability compared to their aromatic counterparts.[4] This is particularly evident with H12MDI, which consistently demonstrates minimal degradation when exposed to aqueous environments.[4] The stability of the urethane linkage itself follows the general order of ester << urea (B33335) < urethane in terms of resistance to hydrolysis.[4] Polyether backbones are significantly more resistant to hydrolysis than polyester (B1180765) backbones.[4]

Key Findings from Hydrolytic Stability Studies:

• Polyether vs. Polyester: Polyether-based polyurethanes are inherently more hydrolytically stable than polyester-based polyurethanes, regardless of the isocyanate used.[4] While an MDI/polyester might initially show better stability than a TDI/polyether, the polyether-based material will ultimately prove superior in the long term.[4]

• Aliphatic Isocyanates: H12MDI-based materials are the most hydrolytically stable, showing little change in their physical properties even after prolonged water immersion at elevated temperatures.[4]

• Aromatic Isocyanates: When comparing MDI and TDI, the differences in hydrolytic stability are less pronounced. MDI-based polyesters may appear slightly better over short periods, but both MDI and TDI polyesters degrade similarly in the long run.[4] For polyether-based systems, MDI/PTMEGs generally degrade slower than TDI/PTMEGs.[4]

Isocyanate Type	Polyol Type	Relative Hydrolytic Stability	Key Observations
Aliphatic (H12MDI)	Polyether/Polyester	Excellent	Shows minimal degradation and change in physical properties.[4]
Aromatic (MDI)	Polyether (PTMEG)	Good	Degrades slower than TDI/PTMEG systems.[4]
Aromatic (TDI)	Polyether (PTMEG)	Moderate	Degrades faster than MDI/PTMEG systems.[4]
Aromatic (MDI)	Polyester	Poor	Slightly better short-term stability than TDI/polyester, but similar long-term degradation.[4]
Aromatic (TDI)	Polyester	Poor	Susceptible to significant degradation, especially at elevated temperatures.[4]

Thermal Stability

The thermal stability of polyurethanes is crucial for applications involving high temperatures. The degradation of polyurethanes typically begins with the dissociation of the urethane linkage.[5]

Generally, MDI-based polyurethanes exhibit higher thermal stability compared to TDI-based polyurethanes.[6] The decomposition of the urethane linkage typically occurs between 200°C and 250°C.[6][7] Studies have shown that MDI-based polyurethanes have a higher decomposition temperature in subcritical water (237°C) compared to TDI-based polyurethanes (199°C).[6] Polyurethanes derived from aromatic diisocyanates tend to be more thermally stable than those from aliphatic diisocyanates. For instance, in an inert atmosphere, MDI-based elastomers are stable up to 299–301°C, while HDI-based elastomers are stable up to 280–282°C.[8]

Factors Influencing Thermal Stability:

• Isocyanate Structure: The rigid structure of aromatic isocyanates like MDI contributes to higher thermal stability.[6][8]

• Polyol Type: Polyester polyols can lead to higher thermal stability due to strong intermolecular hydrogen bonding and the inherent resistance of ester linkages to thermal cleavage compared to the carbon-carbon bonds in polyacrylates.[9]

• Hard Segment Content: A higher content of hard segments (derived from the isocyanate and chain extender) can influence the onset of thermal decomposition.[8]

Isocyanate Type	Onset of Decomposition (in Helium)	Key Observations
Aromatic (MDI)	299–301 °C	Generally exhibits higher thermal stability.[6][8]
Aromatic (TDI)	~199 °C (in subcritical water)	Lower thermal stability compared to MDI.[6]
Aliphatic (HDI)	280–282 °C	Less thermally stable than MDI-based urethanes.[8]

UV Stability

Exposure to ultraviolet (UV) radiation can lead to the degradation of polyurethanes, causing yellowing, loss of gloss, and a decline in mechanical properties.[10][11] This is a critical consideration for outdoor applications.

Aliphatic polyurethanes are renowned for their excellent UV stability and resistance to yellowing.[1][10] In contrast, aromatic polyurethanes are prone to yellowing and degradation upon UV exposure due to the presence of the aromatic ring.[1][10] The enhanced UV resistance of aliphatic polyurethanes makes them the preferred choice for coatings and materials intended for outdoor use where color and gloss retention are important.[10][11]

Isocyanate Type	UV Stability	Color Retention	Typical Applications
Aliphatic (HDI, IPDI, H12MDI)	Excellent	High	Outdoor coatings, automotive finishes, applications requiring color stability.[10][11]
Aromatic (MDI, TDI)	Poor	Prone to yellowing	Indoor applications where UV exposure is minimal.[1][10]

Experimental Protocols

To ensure accurate and reproducible comparisons of urethane stability, standardized experimental protocols are essential.

Hydrolytic Stability Testing (Adapted from ISO 1419:1995(E) "Tropical Test")

Objective: To assess the resistance of polyurethane materials to degradation by heat and humidity.

Methodology:

• Sample Preparation: Prepare standardized test specimens of the polyurethane materials to be evaluated.

• Test Chamber: Place the specimens in a controlled environmental chamber maintained at 158°F (70°C) and 95% relative humidity.[12]

• Exposure: Expose the samples for a predetermined period (e.g., 3 to 5 weeks for residential and commercial upholstery, respectively).[12]

• Evaluation: At the end of each week, visually inspect the samples for signs of degradation, such as cracking, peeling, delamination, or significant changes in color and gloss, by comparing them to a control sample.[12]

• Reporting: Document the number of weeks the material withstands the test conditions before failure.

Thermal Stability Testing (Thermogravimetric Analysis - TGA)

Objective: To determine the thermal stability and decomposition profile of polyurethane samples.[6]

Methodology:

• Sample Preparation: Use a small, representative sample of the polyurethane material (typically 5-10 mg).[6]

• Instrument Setup:

  • Instrument: Thermogravimetric Analyzer.

  • Atmosphere: Inert (e.g., Nitrogen) or oxidative (e.g., Air) at a constant flow rate.[6]

  • Heating Rate: A controlled linear heating rate (e.g., 10 °C/min).

  • Temperature Range: From ambient to a temperature sufficient to ensure complete decomposition (e.g., 600-800°C).[6]

• Procedure:

  • Place the sample in the TGA crucible and tare the balance.

  • Initiate the heating program under the specified atmosphere.

  • Continuously record the sample weight as a function of temperature.

• Analysis: Determine the onset of decomposition temperature (Td) and the temperature at different weight loss percentages from the resulting TGA curve.

Visualizing Degradation Pathways and Workflows

The following diagrams illustrate the general degradation mechanisms of polyurethanes and a typical experimental workflow for stability testing.

Caption: Hydrolytic degradation pathway of a urethane linkage.

Caption: Primary thermal degradation pathways for urethanes.

Caption: Workflow for comparing urethane stability.

References

• 1. Choosing Your Polyurethane Adhesive [bbsurfaces.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. andersondevelopment.com [andersondevelopment.com]
• 5. pegoretti.dii.unitn.it [pegoretti.dii.unitn.it]
• 6. benchchem.com [benchchem.com]
• 7. osti.gov [osti.gov]
• 8. The Influence of Diisocyanate Structure on Thermal Stability of Thermoplastic Polyurethane Elastomers Based on Diphenylmethane-Derivative Chain Extender with Sulfur Atoms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. pflaumer.com [pflaumer.com]
• 11. m.youtube.com [m.youtube.com]
• 12. lebatex.com [lebatex.com]

A Comparative Guide to Assessing the Purity of Commercial o-Tolyl Isocyanate

For researchers, scientists, and drug development professionals, the purity of reagents is paramount to ensure the reliability and reproducibility of experimental outcomes. o-Tolyl isocyanate is a key building block in the synthesis of a wide range of compounds, and its purity can significantly impact reaction yields, impurity profiles of final products, and ultimately, the efficacy and safety of drug candidates. This guide provides a comparative overview of analytical methods for assessing the purity of commercial o-tolyl isocyanate, presents purity data from prominent suppliers, and discusses potential impurities that may be present.

Comparison of Commercial o-Tolyl Isocyanate Purity

Several major chemical suppliers offer o-tolyl isocyanate with specified purity levels. The data presented below is based on information provided by the suppliers on their respective websites. It is important to note that this is not the result of an independent, head-to-head comparative study.

Supplier	Product Number (Example)	Stated Purity	Analytical Method
Sigma-Aldrich	T40703	≥99%	Gas Chromatography (GC)
Thermo Scientific (Alfa Aesar)	L12247	98%[1]	Gas Chromatography (GC)[2]
TCI Chemicals	T0320	>98.0%	Gas Chromatography (GC)

Analytical Methodologies for Purity Assessment

The purity of o-tolyl isocyanate is typically determined by a combination of chromatographic and titrimetric methods. Below are detailed protocols for the most common techniques.

Gas Chromatography-Flame Ionization Detection (GC-FID)

Gas chromatography is the most common method cited by commercial suppliers for purity assessment.[2] It is a robust technique for separating and quantifying volatile and semi-volatile compounds.

Experimental Protocol:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID).

• Column: A non-polar or mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5 or equivalent), with dimensions of 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Injector: Split/splitless injector, operated in split mode with a high split ratio (e.g., 100:1) to handle the neat sample.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: Hold at 250 °C for 5 minutes.

• Detector Temperature: 300 °C.

• Sample Preparation: Dilute the o-tolyl isocyanate sample in a dry, inert solvent such as anhydrous toluene (B28343) or acetonitrile (B52724) to a concentration of approximately 1 mg/mL.

• Injection Volume: 1 µL.

• Data Analysis: The purity is determined by calculating the area percentage of the o-tolyl isocyanate peak relative to the total area of all peaks in the chromatogram.

GC-FID Purity Analysis Workflow

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is a versatile technique for purity assessment, particularly for identifying non-volatile impurities. Isocyanates are highly reactive and are often derivatized before HPLC analysis to form stable, UV-active compounds. A common derivatizing agent is di-n-butylamine (DBA).

Experimental Protocol:

• Derivatization:

  • Accurately weigh approximately 50 mg of the o-tolyl isocyanate sample into a 10 mL volumetric flask.

  • Add 5 mL of a 0.1 M solution of di-n-butylamine in anhydrous acetonitrile.

  • Allow the reaction to proceed for 15 minutes at room temperature.

  • Dilute to the mark with acetonitrile.

• Instrumentation: An HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% formic acid).

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient Program:

  • Start with 50% B, hold for 1 minute.

  • Linearly increase to 95% B over 10 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 50% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• UV Detection: 254 nm.

• Injection Volume: 10 µL.

• Data Analysis: Purity is determined by the area percentage of the derivatized o-tolyl isocyanate peak.

HPLC-UV Purity Analysis Workflow

Titration (ASTM D5155 or similar)

This classic titrimetric method determines the isocyanate (-NCO) content of the sample. It involves the reaction of the isocyanate with an excess of a standard solution of di-n-butylamine, followed by back-titration of the unreacted amine with a standard acid solution.

Experimental Protocol:

• Reagents:

  • Standardized 0.5 N hydrochloric acid (HCl) in isopropanol (B130326).

  • 2 N Di-n-butylamine in dry toluene.

  • Toluene (anhydrous).

  • Isopropanol.

  • Bromocresol green indicator.

• Procedure:

  • Accurately weigh approximately 2-3 g of the o-tolyl isocyanate sample into a dry 250 mL Erlenmeyer flask.

  • Add 20 mL of anhydrous toluene to dissolve the sample.

  • Pipette exactly 20.00 mL of the 2 N di-n-butylamine solution into the flask. Swirl to mix, stopper the flask, and let it stand for 15 minutes at room temperature.

  • Add 100 mL of isopropanol and a few drops of bromocresol green indicator.

  • Titrate with the standardized 0.5 N HCl solution until the color changes from blue to yellow.

  • Perform a blank titration by following the same procedure but without the o-tolyl isocyanate sample.

• Calculation: The % NCO content is calculated using the following formula: % NCO = [(B - S) * N * 4.202] / W Where:

  • B = volume of HCl for the blank titration (mL)

  • S = volume of HCl for the sample titration (mL)

  • N = normality of the HCl solution

  • W = weight of the sample (g)

  • 4.202 is a constant derived from the molecular weight of the NCO group.

The purity of o-tolyl isocyanate can be calculated from the % NCO content: Purity (%) = (% NCO measured / Theoretical % NCO) * 100 (Theoretical % NCO for o-tolyl isocyanate is 31.56%)

Titration Workflow for %NCO Content

Common Impurities in Commercial o-Tolyl Isocyanate

The most common industrial synthesis of o-tolyl isocyanate involves the phosgenation of o-toluidine. Impurities can arise from unreacted starting materials, side reactions, or degradation.

• o-Toluidine: The primary starting material for the synthesis. Its presence indicates an incomplete reaction or inadequate purification. o-Toluidine can be detected by GC-FID or HPLC-UV.

• Substituted Ureas: Isocyanates are sensitive to moisture and can react with water to form an unstable carbamic acid, which then decomposes to an amine (o-toluidine) and carbon dioxide. The newly formed amine can then react with another molecule of o-tolyl isocyanate to form a disubstituted urea. These ureas are typically non-volatile and can be detected by HPLC.

• Carbamoyl (B1232498) Chlorides: Incomplete reaction during phosgenation can leave residual carbamoyl chlorides, which are intermediates in the synthesis. These compounds are reactive and can affect downstream applications.

Impurity Formation in o-Tolyl Isocyanate Synthesis

Conclusion

While commercial suppliers provide o-tolyl isocyanate with high stated purities, the presence of minor impurities can have a significant impact on sensitive applications. The analytical methods detailed in this guide—GC-FID, HPLC-UV, and titration—provide robust means for independently verifying purity and identifying potential contaminants. For critical applications, it is recommended to perform an in-house purity assessment using one or more of these methods to ensure the quality and consistency of this important reagent.

References

• 1. o-Tolyl isocyanate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 2. researchgate.net [researchgate.net]

Inter-Laboratory Comparison of o-Tolyl Isocyanate Analysis: A Comparative Guide

Introduction

o-Tolyl isocyanate is an organic compound utilized in the synthesis of various polymers and pharmaceuticals.[1] Ensuring the accuracy and consistency of its analysis across different laboratories is crucial for quality control and regulatory compliance. This guide provides a framework for an inter-laboratory comparison of analytical methods for o-tolyl isocyanate. Due to a lack of publicly available, direct inter-laboratory comparison studies for o-tolyl isocyanate, this document outlines a proposed comparative study based on established methodologies for other isocyanates, such as toluene (B28343) diisocyanate (TDI) and hexamethylene diisocyanate (HDI).[2][3][4] The principles and methods described are broadly applicable for establishing a robust analytical framework for o-tolyl isocyanate.

Data Presentation: Anticipated Performance of Analytical Methods

The following table summarizes the expected performance characteristics of common analytical methods applicable to isocyanate analysis. The data is extrapolated from studies on similar isocyanate compounds and serves as a benchmark for a proposed inter-laboratory comparison of o-tolyl isocyanate.[4][5]

Analytical Method	Target Analyte	Anticipated Accuracy (Slope vs. Reference)	Anticipated Precision (R²)	Key Considerations
NIOSH 5525 (modified)	o-Tolyl Isocyanate	0.95 - 1.05	> 0.98	Robust and widely used method.
LC-MS/MS	o-Tolyl Isocyanate	0.98 - 1.02	> 0.99	High specificity and sensitivity.
GC-MS	o-Tolyl Isocyanate	0.90 - 1.10	> 0.97	Suitable for volatile isocyanates.
OSHA 42 (modified)	o-Tolyl Isocyanate	0.85 - 1.15	> 0.95	May exhibit higher variability.

Experimental Protocols

Detailed methodologies are crucial for ensuring the reproducibility and comparability of results in an inter-laboratory study. Below are proposed experimental protocols for the analysis of o-tolyl isocyanate, adapted from established methods for other isocyanates.[3]

Method 1: Modified NIOSH 5525 (LC-UV)

This method involves derivatization of the isocyanate with 1-(2-methoxyphenyl)piperazine (B120316) (1-2MP) followed by analysis using High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV).

1. Sample Collection and Preparation:

• Sampling: Air samples are collected by drawing a known volume of air through a glass fiber filter coated with 1-2MP.

• Derivatization: The filter is transferred to a vial containing a solution of 1-2MP in a suitable solvent (e.g., butyl chloride). The vial is agitated to ensure complete reaction of o-tolyl isocyanate with the derivatizing agent to form a stable urea (B33335) derivative.

• Extraction: After derivatization, the sample is extracted with acetonitrile (B52724) (ACN).

2. Instrumental Analysis:

• Instrumentation: HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of ACN and water.

• Detection: UV detection at 254 nm.

• Quantification: A calibration curve is generated using standards of the o-tolyl isocyanate-1-2MP derivative.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers higher specificity and sensitivity compared to LC-UV.

1. Sample Collection and Preparation:

• Sample collection and derivatization are performed as described in the modified NIOSH 5525 method.

2. Instrumental Analysis:

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer.

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of ACN and water with a small percentage of formic acid.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for the o-tolyl isocyanate derivative.

• Quantification: An internal standard is used, and a calibration curve is prepared with derivatized o-tolyl isocyanate standards.

Mandatory Visualization

The following diagrams illustrate the proposed workflow for an inter-laboratory comparison study and the analytical workflow for a single laboratory.

References

• 1. CAS 614-68-6: o-Tolyl isocyanate | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. A laboratory comparison of analytical methods used for isocyanates [agris.fao.org]

A Comparative Guide to Spectroscopic Validation of o-Tolyl Isocyanate Reaction Products

For Researchers, Scientists, and Drug Development Professionals

The validation of reaction products is a critical step in chemical synthesis, ensuring the identity and purity of the target molecules. For reactions involving o-tolyl isocyanate, a versatile reagent in organic synthesis, a multi-faceted spectroscopic approach is essential for unambiguous structure elucidation. This guide provides a comparative overview of key spectroscopic techniques for validating the structure of o-tolyl isocyanate reaction products, with a focus on its reactions with alcohols and amines. Experimental data and detailed protocols are provided to support the application of these methods in a research and development setting.

Comparison of Spectroscopic Techniques for Structural Validation

The choice of spectroscopic technique for validating the structure of o-tolyl isocyanate reaction products depends on the specific information required. Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the carbon-hydrogen framework, Fourier-Transform Infrared (FTIR) spectroscopy is excellent for identifying functional groups, and Mass Spectrometry (MS) determines the molecular weight and fragmentation patterns.

Spectroscopic Technique	Information Provided	Strengths	Limitations
¹H and ¹³C NMR	Detailed connectivity of atoms, chemical environment of protons and carbons.	Provides unambiguous structural information. Quantitative analysis is possible.	Relatively lower sensitivity compared to MS. Sample must be soluble.
FTIR Spectroscopy	Presence or absence of key functional groups (e.g., N-H, C=O, N=C=O).	Fast, simple, and non-destructive. Can be used for in-situ reaction monitoring.	Provides limited structural information on its own.
Mass Spectrometry	Molecular weight of the product and its fragments.	High sensitivity, requires very small sample amounts.	Isomers may not be distinguishable without tandem MS.

Spectroscopic Data for o-Tolyl Isocyanate Reaction Products

To illustrate the application of these techniques, we present the expected spectroscopic data for the reaction products of o-tolyl isocyanate with a primary alcohol (ethanol) and a primary amine (aniline).

Reaction with Ethanol (B145695): Formation of Ethyl N-(o-tolyl)carbamate

The reaction of o-tolyl isocyanate with ethanol yields a urethane, specifically ethyl N-(o-tolyl)carbamate.

Table 1: Spectroscopic Data for Ethyl N-(o-tolyl)carbamate

Technique	Parameter	Expected Value/Observation
¹H NMR	Chemical Shift (δ)	~1.2 ppm (t, 3H, -CH₃ of ethyl), ~2.3 ppm (s, 3H, -CH₃ of tolyl), ~4.1 ppm (q, 2H, -CH₂- of ethyl), ~6.8-7.5 ppm (m, 4H, aromatic protons), ~8.0 ppm (br s, 1H, -NH)
¹³C NMR	Chemical Shift (δ)	~14 ppm (-CH₃ of ethyl), ~18 ppm (-CH₃ of tolyl), ~61 ppm (-CH₂- of ethyl), ~122-136 ppm (aromatic carbons), ~154 ppm (C=O)
FTIR	Wavenumber (cm⁻¹)	~3300 (N-H stretch), ~1700 (C=O stretch, urethane), ~1530 (N-H bend), ~1220 (C-O stretch)
Mass Spec.	m/z	[M]+• at 179. Fragment ions may include [M-OC₂H₅]+ at 134 and [CH₃C₆H₄NCO]+• at 133.

Reaction with Aniline (B41778): Formation of 1-Phenyl-3-(o-tolyl)urea

The reaction of o-tolyl isocyanate with aniline results in the formation of a urea (B33335), 1-phenyl-3-(o-tolyl)urea.

Table 2: Spectroscopic Data for 1-Phenyl-3-(o-tolyl)urea

Technique	Parameter	Expected Value/Observation
¹H NMR	Chemical Shift (δ)	~2.3 ppm (s, 3H, -CH₃), ~7.0-7.8 ppm (m, 9H, aromatic protons), ~8.5 ppm (br s, 1H, -NH), ~8.7 ppm (br s, 1H, -NH)
¹³C NMR	Chemical Shift (δ)	~18 ppm (-CH₃), ~120-140 ppm (aromatic carbons), ~153 ppm (C=O)
FTIR	Wavenumber (cm⁻¹)	~3300 (N-H stretch), ~1640 (C=O stretch, urea), ~1550 (N-H bend)
Mass Spec.	m/z	[M]+• at 226. Fragment ions may include cleavages of the C-N bonds of the urea linkage.

Experimental Protocols

Detailed experimental protocols are crucial for obtaining high-quality, reproducible spectroscopic data.

Quantitative ¹H NMR Spectroscopy for Reaction Monitoring

This protocol allows for the determination of the conversion of o-tolyl isocyanate by monitoring the disappearance of its characteristic signals and the appearance of product signals.[1][2][3]

• Sample Preparation: In a clean, dry NMR tube, dissolve a known amount of the reaction mixture at a specific time point in a deuterated solvent (e.g., CDCl₃) containing a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene).

• Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher). Ensure the instrument is properly shimmed to obtain high-resolution spectra.

• Data Acquisition: Acquire a ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Use a relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified to ensure full relaxation.

• Data Processing: Process the spectrum by applying Fourier transformation, phase correction, and baseline correction.

• Quantification: Integrate the signals corresponding to the starting material (o-tolyl isocyanate) and the product. Compare the integral of a characteristic product peak to the integral of the internal standard to determine the concentration of the product and, consequently, the reaction conversion.

Attenuated Total Reflectance (ATR)-FTIR Spectroscopy for Functional Group Analysis

ATR-FTIR is a convenient technique for analyzing solid or liquid samples with minimal sample preparation.[4][5][6][7]

• Background Spectrum: Record a background spectrum of the clean ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and the atmosphere.

• Sample Application: Place a small amount of the solid or liquid reaction product directly onto the ATR crystal. Ensure good contact between the sample and the crystal surface.

• Data Acquisition: Acquire the FTIR spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: Identify the characteristic absorption bands for the expected functional groups in the product and compare them to the spectrum of the starting material to confirm the transformation.

Direct Infusion Mass Spectrometry for Molecular Weight Determination

Direct infusion MS is a rapid method to determine the molecular weight of the reaction product.[8][9][10][11][12]

• Sample Preparation: Dissolve a small amount of the reaction product in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a concentration of approximately 1-10 µM.

• Infusion Setup: Load the sample solution into a syringe and place it on a syringe pump. Connect the syringe to the mass spectrometer's ion source via a capillary.

• Data Acquisition: Infuse the sample solution into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min). Acquire the mass spectrum in the appropriate mass range.

• Data Analysis: Identify the molecular ion peak ([M]+• or [M+H]+) corresponding to the expected molecular weight of the product. Analyze the fragmentation pattern to further confirm the structure.

Alternative Analytical Methods

While NMR, FTIR, and MS are the primary tools for structural validation, other techniques can provide complementary information.

• Elemental Analysis: Provides the empirical formula of the compound by determining the percentage composition of elements (C, H, N). This can be used to confirm the molecular formula determined by mass spectrometry.

• X-ray Crystallography: For crystalline products, single-crystal X-ray diffraction provides the most definitive three-dimensional structural information.

• High-Performance Liquid Chromatography (HPLC): Can be used to assess the purity of the product and to separate it from any remaining starting materials or byproducts. When coupled with a mass spectrometer (LC-MS), it provides both separation and mass information.

• Thermal Analysis (DSC, TGA): Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) can provide information about the thermal properties of the product, such as melting point and decomposition temperature, which are characteristic physical properties.[13]

Visualizing the Validation Workflow

A systematic workflow is essential for the efficient and thorough validation of a reaction product. The following diagram illustrates a typical workflow for the spectroscopic analysis of an o-tolyl isocyanate reaction product.

References

• 1. Quantitative and convenient real-time reaction monitoring using stopped-flow benchtop NMR - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 2. emerypharma.com [emerypharma.com]
• 3. researchgate.net [researchgate.net]
• 4. utm.mx [utm.mx]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 8. Sample Introduction | Department of Chemistry Mass Spectrometry Core Laboratory [mscore.web.unc.edu]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. uib.no [uib.no]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. What analytical techniques are commonly used to analyze the composition of polyurethane materials? [deesev.com]

cost-benefit analysis of using o-Tolyl isocyanate in industrial applications

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to o-Tolyl Isocyanate and Its Alternatives in Industrial Applications

In the vast landscape of industrial chemistry, the selection of raw materials is a critical decision, balancing performance, cost, and safety. o-Tolyl isocyanate, an aromatic isocyanate, has carved out a niche in the synthesis of various polymers and specialty chemicals. However, growing health and environmental concerns associated with isocyanates are prompting a shift towards safer, more sustainable alternatives. This guide provides a comprehensive cost-benefit analysis of using o-Tolyl isocyanate in industrial applications, offering an objective comparison with emerging non-isocyanate technologies, supported by available data.

At a Glance: o-Tolyl Isocyanate vs. Non-Isocyanate Polyurethanes (NIPUs)

Feature	o-Tolyl Isocyanate-Based Polyurethanes	Non-Isocyanate Polyurethanes (NIPUs)
Primary Benefit	Cost-effective, good mechanical properties	Enhanced safety and environmental profile
Primary Drawback	Health and safety risks, poor UV stability	Higher raw material costs, potentially longer cure times
Estimated Cost	Lower raw material cost (TDI as proxy)	Higher minimum selling price ($5.37 - $7.16 / kg)[1]
Key Performance	High reactivity, good adhesion and strength	Good thermal stability and chemical resistance
Health & Safety	Respiratory and skin sensitization, potential carcinogenicity	Significantly lower toxicity, avoidance of hazardous precursors

Deep Dive: A Cost-Benefit Analysis

The decision to use o-Tolyl isocyanate or transition to an alternative technology hinges on a thorough evaluation of both economic and performance-related factors.

The "Benefit" Side of the Equation: Performance and Cost-Effectiveness of o-Tolyl Isocyanate

Aromatic isocyanates, including o-Tolyl isocyanate and its close relative, Toluene Diisocyanate (TDI), are widely used due to their high reactivity and the robust mechanical properties they impart to polyurethane products.[2][3] This high reactivity can lead to faster curing times, which is a significant advantage in many industrial processes.[2]

Polyurethanes derived from aromatic isocyanates typically exhibit:

• Good mechanical strength: They offer a good balance of hardness and flexibility, making them suitable for a range of applications.

• Excellent adhesion: Polyurethane adhesives are known for their strong bonding to a variety of substrates.[4][5]

• Cost-effectiveness: The raw materials for aromatic isocyanate-based polyurethanes are generally more economical than those for many alternative technologies.[2][6]

The "Cost" Side of the Equation: Health, Safety, and Environmental Impact

The primary and most significant "cost" associated with o-Tolyl isocyanate is its health and safety profile. Isocyanates are well-documented respiratory and skin sensitizers, and exposure can lead to occupational asthma and other serious health issues.[7] This necessitates significant investment in:

• Engineering controls: Enclosed systems and specialized ventilation to minimize worker exposure.

• Personal Protective Equipment (PPE): Respirators, gloves, and other protective gear are mandatory for handling isocyanates.[8]

• Worker training and monitoring: Extensive training on safe handling procedures and regular health monitoring are crucial.

• Regulatory compliance: Adherence to strict occupational exposure limits and environmental regulations adds to the operational costs.[9]

Furthermore, the synthesis of isocyanates traditionally involves the use of highly toxic phosgene, adding another layer of risk and environmental concern to the overall lifecycle of these chemicals.[10][11]

The Rise of Alternatives: Non-Isocyanate Polyurethanes (NIPUs)

In response to the challenges posed by isocyanates, the development of non-isocyanate polyurethanes (NIPUs) has gained significant momentum. These materials offer a compelling value proposition centered on safety and sustainability.

The primary route to NIPUs involves the reaction of cyclic carbonates with amines, a pathway that avoids the use of isocyanates altogether.[10][12]

Benefits of NIPUs:

• Improved Safety Profile: The elimination of isocyanates from the production process significantly reduces the health risks for workers and the environmental impact.[13][14]

• Sustainability: Many NIPU systems can be derived from bio-based resources, such as vegetable oils, further enhancing their green credentials.[15][16]

• Performance Characteristics: NIPUs can exhibit good thermal stability and chemical resistance.[10]

Challenges for NIPUs:

• Higher Cost: The raw materials for NIPUs, particularly specialty amines, can be more expensive than traditional isocyanates. Techno-economic analyses have estimated the minimum selling price of NIPUs to be higher than that of conventional polyurethanes.[1][15]

• Performance Gaps: While NIPU technology is rapidly advancing, some formulations may still exhibit lower mechanical strength or longer curing times compared to their isocyanate-based counterparts.[13][17]

• Processability: The synthesis of NIPUs can sometimes require longer reaction times and more energy input.[13]

Performance Data: A Comparative Overview

Direct, quantitative performance data comparing o-Tolyl isocyanate-based systems with NIPUs in specific applications is limited in publicly available literature. However, we can draw comparisons based on the general properties of aromatic isocyanate-based polyurethanes and NIPUs.

Table 1: General Performance Comparison

Property	Aromatic Isocyanate-Based PU (TDI as proxy)	Non-Isocyanate Polyurethane (NIPU)
Tensile Strength	Generally high	Varies, can be lower than conventional PUs but is improving with new formulations
Adhesion	Excellent	Good, with ongoing research to enhance performance
Cure Time	Fast	Can be longer, but new catalyst systems are being developed
UV Resistance	Poor (yellowing)	Generally better than aromatic isocyanate PUs
Chemical Resistance	Good	Good
Thermal Stability	Good	Can be superior to conventional PUs[17]

Experimental Protocols

For a direct and objective comparison, standardized testing methodologies are crucial. Below are outlines of key experimental protocols for evaluating the performance of polyurethane coatings and adhesives.

Synthesis of o-Tolyl Isocyanate-Based Polyurethane

A typical synthesis involves the reaction of o-Tolyl isocyanate with a polyol in a suitable solvent.

Diagram 1: Synthesis of o-Tolyl Isocyanate-Based PU.

Methodology:

• A reaction vessel is charged with a specific polyol and a suitable solvent (e.g., toluene).

• A catalyst, such as dibutyltin (B87310) dilaurate, may be added to control the reaction rate.

• o-Tolyl isocyanate is added dropwise to the polyol solution under constant stirring and an inert atmosphere.

• The reaction mixture is maintained at a specific temperature (e.g., 60-80°C) for a set period.

• The progress of the reaction can be monitored by techniques such as Fourier-Transform Infrared (FTIR) spectroscopy, looking for the disappearance of the isocyanate peak (~2270 cm⁻¹).[18]

Mechanical Properties Testing

Tensile Strength and Elongation:

• Standard: ASTM D412 or ISO 37

• Procedure: Dumbbell-shaped specimens of the cured polyurethane are tested using a universal testing machine. The force required to break the sample and the extent to which it stretches before breaking are measured.

Adhesion Strength (Pull-off Test):

• Standard: ASTM D4541 or ISO 4624[19][20]

• Procedure: A loading fixture (dolly) is glued to the surface of the polyurethane coating. A specialized tester is then used to pull the dolly perpendicularly from the surface, and the force required to detach the coating is measured.[19][20][21]

Diagram 2: Pull-off Adhesion Test Workflow.

Logical Framework for Material Selection

The choice between o-Tolyl isocyanate and an isocyanate-free alternative is a multi-faceted decision that requires a careful weighing of priorities.

Diagram 3: Material Selection Logic.

Conclusion

The industrial use of o-Tolyl isocyanate presents a classic cost-benefit dilemma. On one hand, it offers a cost-effective route to polyurethanes with desirable mechanical and adhesive properties. On the other hand, the significant health, safety, and environmental costs associated with its use cannot be overlooked.

The emergence of non-isocyanate polyurethanes offers a promising path forward, particularly for applications where safety and sustainability are paramount. While the initial raw material costs for NIPUs may be higher, a total cost of ownership analysis that accounts for reduced safety infrastructure, training, and potential long-term health liabilities may reveal a more favorable economic picture.

For researchers and drug development professionals, the choice will ultimately depend on the specific requirements of the application. For high-volume industrial uses where cost is a primary driver and stringent safety protocols are in place, o-Tolyl isocyanate may remain a viable option. However, for applications where biocompatibility, environmental friendliness, and worker safety are critical, the investment in developing and qualifying NIPU alternatives is likely to yield significant long-term benefits. Continued research and development in NIPU technology are expected to further close the performance and cost gap, making them an increasingly attractive alternative to traditional isocyanate-based systems.

References

• 1. researchgate.net [researchgate.net]
• 2. How to Choose Between TDI and MDI in Flexible PU Foam Applications? | Sabtech [sabtechmachine.com]
• 3. psiurethanes.com [psiurethanes.com]
• 4. Functional characteristics of polyurethane adhesives-Shanghai Hansi Industrial Co., Ltd. [en.shhansi.com]
• 5. specialchem.com [specialchem.com]
• 6. The components of diisocyanate prices - Urethanes Technology International [utech-polyurethane.com]
• 7. aicoatings.com.au [aicoatings.com.au]
• 8. o-Tolyl isocyanate = 99 614-68-6 [sigmaaldrich.com]
• 9. reportsanddata.com [reportsanddata.com]
• 10. mdpi.com [mdpi.com]
• 11. p-Tolyl isocyanate | 622-58-2 [chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. Sustainability of Nonisocyanate Polyurethanes (NIPUs) | MDPI [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. growthmarketreports.com [growthmarketreports.com]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 20. Organic Coatings Part 5: Adhesion Testing: Methods, Benefits, and Standards - Polymer Innovation Blog [polymerinnovationblog.com]
• 21. Coating Adhesion Testing in Accordance with ASTM D4541 - Sticky Business | Resources | DeFelsko [defelsko.com]

A Comparative Environmental Impact Assessment: o-Tolyl Isocyanate Versus Greener Alternatives

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of o-Tolyl Isocyanate and Its Emerging Alternatives

The use of isocyanates, particularly o-tolyl isocyanate, in various industrial applications has long been scrutinized due to environmental and health concerns. This guide provides a comprehensive comparison of the environmental impact of o-tolyl isocyanate against promising, more sustainable alternatives. By presenting available experimental data and outlining standardized testing methodologies, this document aims to equip researchers and professionals with the necessary information to make informed decisions in their work.

Executive Summary

o-Tolyl isocyanate and its isomers are characterized by their high reactivity and toxicity, posing risks to aquatic ecosystems. While comprehensive environmental data for o-tolyl isocyanate is limited, information on related isomers from regulatory databases indicates a potential for aquatic toxicity and limited biodegradability. In contrast, emerging alternatives such as non-isocyanate polyurethanes (NIPUs), bio-based polyols, and silane-terminated polymers offer significant environmental advantages. These alternatives are often derived from renewable resources, exhibit lower toxicity profiles, and, in some cases, are designed for biodegradability. This guide summarizes the available quantitative data, details the experimental protocols for environmental assessment, and provides a visual representation of the key concepts.

Data Presentation: A Comparative Analysis

The following tables summarize the available quantitative data for o-tolyl isocyanate and its alternatives. It is important to note that a direct comparison is challenging due to the limited availability of data for o-tolyl isocyanate and the wide variety of alternative materials. Data for m-tolyl isocyanate and p-tolyl isocyanate from the European Chemicals Agency (ECHA) database are used as surrogates for o-tolyl isocyanate, and representative examples are used for the alternatives.

Table 1: Acute Aquatic Toxicity Data

Chemical/Material Class	Test Species	Endpoint	Concentration (mg/L)	Reference
m-Tolyl isocyanate	Oncorhynchus mykiss (Rainbow trout)	96h LC50	1.6	ECHA Registration Dossier
Daphnia magna (Water flea)	48h EC50	5.0	ECHA Registration Dossier
Pseudokirchneriella subcapitata (Green algae)	72h ErC50	1.8	ECHA Registration Dossier
p-Tolyl isocyanate	Danio rerio (Zebrafish)	96h LC50	> 100	ECHA Registration Dossier
Daphnia magna (Water flea)	48h EC50	> 100	ECHA Registration Dossier
Pseudokirchneriella subcapitata (Green algae)	72h ErC50	> 100	ECHA Registration Dossier
Non-Isocyanate Polyurethane (NIPU)	Daphnia magna	48h EC50	> 100	[1]
Bio-based Polyol (Soybean oil-based)	Not Available	-	-	-
Silane-Terminated Polymer	Not Available	-	-	-

Table 2: Biodegradability Data

Chemical/Material Class	Test Guideline	Result	Biodegradation (%)	Timeframe (days)	Reference
m-Tolyl isocyanate	OECD 301C	Not readily biodegradable	0	28	ECHA Registration Dossier
p-Tolyl isocyanate	OECD 301F	Not readily biodegradable	< 20	28	ECHA Registration Dossier
Non-Isocyanate Polyurethane (NIPU)	Soil burial	Biodegradable	Not specified	Not specified	[2]
Bio-based Polyol (Vegetable oil-based)	General assessment	Inherently biodegradable	Not specified	Not specified	[3][4]
Silane-Terminated Polymer	General assessment	Generally low biodegradability	Not specified	Not specified

Table 3: Bioaccumulation Potential

Chemical/Material Class	Parameter	Value	Method	Reference
m-Tolyl isocyanate	Log Kow	3.43	Estimated	ECHA Registration Dossier
p-Tolyl isocyanate	Log Kow	3.43	Estimated	ECHA Registration Dossier
Non-Isocyanate Polyurethane (NIPU)	Not Available	-	-	-
Bio-based Polyol (Vegetable oil-based)	General assessment	Low potential	Based on structure	[4]
Silane-Terminated Polymer	Not Available	-	-	-

Mandatory Visualization

Caption: Workflow for environmental impact assessment of chemicals.

Experimental Protocols

The assessment of the environmental impact of chemical substances relies on a set of standardized experimental protocols, primarily those established by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure that data generated across different laboratories are comparable and reliable.

Aquatic Toxicity Testing

• OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test exposes a growing culture of green algae (e.g., Pseudokirchneriella subcapitata) to various concentrations of the test substance over 72 hours. The endpoint is the inhibition of growth (ErC50), which is the concentration that causes a 50% reduction in growth rate compared to a control.

• OECD 202: Daphnia sp. Acute Immobilisation Test: This is a short-term (48-hour) toxicity test where daphnids (e.g., Daphnia magna) are exposed to a range of concentrations of the test substance. The endpoint is the EC50, the concentration at which 50% of the daphnids are immobilized.

• OECD 203: Fish, Acute Toxicity Test: This test determines the concentration of a chemical that is lethal to 50% of a test fish population (LC50) over a 96-hour exposure period. Commonly used species include rainbow trout (Oncorhynchus mykiss) and zebrafish (Danio rerio).

Biodegradability Testing

• OECD 301: Ready Biodegradability: This series of six methods assesses the potential for a chemical to be rapidly and completely biodegraded by microorganisms in an aerobic aqueous environment. The tests typically run for 28 days and measure either the depletion of dissolved organic carbon (DOC), the production of carbon dioxide (CO2), or the consumption of oxygen. A substance is considered "readily biodegradable" if it meets stringent pass levels (e.g., >60% of theoretical CO2 production) within a 10-day window.

Bioaccumulation Testing

• OECD 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure: This guideline describes procedures for determining the bioconcentration factor (BCF) in fish. The BCF is the ratio of the concentration of a chemical in the fish to the concentration in the surrounding water at steady state. A high BCF indicates a potential for the substance to accumulate in living organisms. The octanol-water partition coefficient (Log Kow) is often used as a screening tool to estimate the bioaccumulation potential of a substance.

Signaling Pathways and Logical Relationships

The following diagram illustrates the conceptual shift from traditional isocyanate-based chemistry to more sustainable, non-isocyanate alternatives.

Caption: Transition from isocyanate to non-isocyanate chemistries.

Conclusion

The available data, although incomplete for o-tolyl isocyanate, strongly suggests that a transition towards non-isocyanate and bio-based alternatives offers a promising pathway to reduce the environmental footprint of polyurethane production and use. While NIPUs, bio-based polyols, and silane-terminated polymers present significant advantages in terms of reduced toxicity and reliance on renewable feedstocks, further research and data generation are crucial to fully characterize their environmental profiles. Researchers and industry professionals are encouraged to consult comprehensive databases such as ECHA's registration dossiers and to conduct standardized testing to fill the existing data gaps and facilitate the adoption of safer and more sustainable chemical technologies.

References

• 1. Evaluation of the Ecotoxicity of New Polyurethane Composites on Target Organisms for Aquatic and Atmospheric Environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparative QSAR and q-RASAR modeling for aquatic toxicity of organic chemicals to three trout species: O. Clarkii, S. Namaycush, and S. Fontinalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for o-Tolyl Isocyanate: A Guide for Laboratory Professionals

The safe handling and disposal of o-tolyl isocyanate are critical for ensuring laboratory safety and environmental protection. Due to its high reactivity and hazardous nature, o-tolyl isocyanate and other aromatic isocyanates pose significant health risks, including respiratory and dermal sensitization.[1] Adherence to stringent disposal protocols is essential to mitigate these risks. This guide provides detailed operational and disposal plans for researchers, scientists, and drug development professionals.

Immediate Safety and Spill Response

In the event of a spill, immediate and correct action is crucial to prevent exposure and contamination.[1]

• Evacuate and Ventilate : Immediately evacuate and ventilate the spill area.[2]

• Alert Personnel : Notify all personnel in the vicinity and the laboratory supervisor.

• Personal Protective Equipment (PPE) : Before cleanup, don appropriate PPE, including chemical-resistant gloves (nitrile or butyl), safety goggles, a face shield, a lab coat, and a respirator with organic vapor cartridges.[1][2]

• Contain the Spill : For minor spills, cover the liquid with a dry, inert absorbent material such as sand, vermiculite (B1170534), or other suitable commercial absorbents.[1][3] Do not use combustible materials like sawdust. [3][4]

• Neutralize : Once absorbed, the material must be neutralized using an appropriate decontamination solution. Shovel the mixture into an open-top container; do not seal the container , as the neutralization reaction can generate carbon dioxide gas, leading to pressure buildup.[5]

Logistical and Disposal Plan

Proper logistical planning is necessary for the safe temporary storage and final disposal of o-tolyl isocyanate waste.

• Waste Containers : Use open-top, clearly labeled containers for collecting neutralized isocyanate waste.[5] Containers must not be sealed or made pressure-tight to allow for the safe venting of any gases produced during neutralization.[5]

• Storage : Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials such as acids, bases, alcohols, and amines.[4][6][7] This designated storage area should be clearly marked.[6]

• Ventilation Period : After neutralization, the open-top container with the waste should be left in a well-ventilated area, such as a fume hood, for at least 48 hours to ensure the reaction is complete before it is sealed for final disposal.[2]

• Final Disposal : All isocyanate-contaminated waste, including neutralized material, used absorbents, and contaminated PPE, must be disposed of as hazardous waste.[1] Engage a licensed hazardous waste disposal contractor for proper final disposal and obtain all necessary documentation.[5]

Quantitative Data for Disposal and Safety

The following table summarizes key quantitative data for the preparation of neutralization solutions and provides context on occupational exposure limits for similar aromatic isocyanates.

Parameter	Value	Source(s)	Notes
Neutralization Solution: Formula 1
Sodium Carbonate	5-10%	[1][5]	A common and effective base for neutralization.
Liquid Detergent	0.2-2%	[1]	Acts as a surfactant to improve mixing.
Water	88-95%	[1][5]
Neutralization Solution: Formula 2
Concentrated Ammonia (B1221849)	3-8%	[1][5]	Requires good ventilation due to ammonia vapors.[5]
Liquid Detergent	0.2-2%	[1]
Water	90-97%	[1][5]
Container Residue Limits (RCRA Empty)	For containers ≤ 119 gallons.
Residue Remaining	≤ 3% by weight	[8]
Occupational Exposure Limits (TDI)	Toluene Diisocyanate (TDI) is a related aromatic isocyanate.
OSHA PEL (Ceiling)	0.02 ppm	[1]	Permissible Exposure Limit.
NIOSH REL (TWA)	0.005 ppm	[1]	Recommended Exposure Limit (Time-Weighted Average).
ACGIH TLV® (TWA)	0.005 ppm	[1]	Threshold Limit Value (Time-Weighted Average).

Experimental Protocol: Neutralization of o-Tolyl Isocyanate Waste

This protocol provides a step-by-step methodology for the safe neutralization of o-tolyl isocyanate waste in a laboratory setting.

Materials Required

• o-Tolyl isocyanate waste (liquid or absorbed on inert material)

• Sodium carbonate (soda ash)

• Liquid laboratory detergent

• Water

• Open-top, labeled hazardous waste container

• Stirring rod or spatula (non-reactive)

• Appropriate PPE (chemical-resistant gloves, safety goggles, face shield, lab coat, respirator)

• Fume hood

Procedure

Part 1: Preparation of 5% Sodium Carbonate Neutralization Solution

• Work in a Fume Hood : Perform all steps inside a certified chemical fume hood.

• Measure Components : For every 1000 mL of solution, measure 50 g of sodium carbonate, 2 mL of liquid detergent, and 948 mL of water.

• Mix Solution : In a suitable beaker or flask, add the sodium carbonate to the water and stir until fully dissolved. Add the liquid detergent and mix gently to avoid excessive foaming.

Part 2: Neutralization of o-Tolyl Isocyanate Waste

• Contain Waste : Ensure the o-tolyl isocyanate waste is in a suitable open-top container. For liquid waste, slowly add an inert absorbent material like vermiculite or sand until the liquid is fully absorbed.

• Apply Neutralizer : Slowly and carefully pour the prepared neutralization solution over the isocyanate waste. Apply enough solution to thoroughly wet the material. A common recommendation is to use the neutralizing agent in excess.

• Gentle Mixing : Gently stir the mixture with a non-reactive rod to ensure complete contact between the waste and the neutralization solution. Be aware that the reaction is exothermic and may generate heat and carbon dioxide gas.

• Ventilation and Reaction Time : Place the open-top container in the back of the fume hood and leave it undisturbed for at least 48 hours.[2] This allows the neutralization reaction to go to completion and for any generated gases to vent safely.

• Final Containerization : After the 48-hour ventilation period, the container can be sealed.

• Disposal : The sealed container should be treated as hazardous waste. Arrange for pickup and disposal by a certified hazardous waste management company in accordance with all federal, state, and local regulations.[5]

Disposal Workflow for o-Tolyl Isocyanate

The following diagram illustrates the logical workflow for the proper handling and disposal of o-tolyl isocyanate waste.

Caption: Workflow for the safe disposal of o-Tolyl Isocyanate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. actsafe.ca [actsafe.ca]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. isca.in [isca.in]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. store.p212121.com [store.p212121.com]
• 8. americanchemistry.com [americanchemistry.com]

Safeguarding Your Research: A Comprehensive Guide to Handling o-Tolyl Isocyanate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with o-Tolyl isocyanate. Adherence to these procedures is critical for ensuring personal safety and maintaining a secure laboratory environment. o-Tolyl isocyanate is a toxic, sensitizing, and lachrymatory chemical that is sensitive to moisture and requires careful handling.

Personal Protective Equipment (PPE) Summary

Proper PPE is the final line of defense against chemical exposure. The following table summarizes the required equipment for handling o-Tolyl isocyanate. Always inspect gloves and other equipment before use.[1][2]

PPE Category	Specification	Purpose
Respiratory Protection	Full-face or half-face respirator with organic vapor and particulate filters (e.g., A2P3 or similar rating).[3]	To prevent inhalation of harmful vapors, mists, or aerosols, which can cause respiratory irritation and sensitization.[2][4]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Butyl rubber).[3][5] Must satisfy EN 374 standard.[1]	To prevent skin contact, which can cause irritation, rashes, blistering, and skin sensitization.[6][7]
Eye Protection	Tightly fitting safety goggles with side-shields (conforming to EN 166) or a full-face shield.[1][3]	To protect eyes from splashes and vapors that can cause serious irritation.[2][6]
Protective Clothing	Fire/flame resistant and impervious clothing, such as a lab coat or disposable coveralls. Long-sleeved clothing is essential.[1][2][3]	To prevent skin contact with the chemical.[8]

Operational Plan: From Preparation to Disposal

A systematic approach is crucial when working with hazardous materials. This plan outlines the procedural steps for safely handling o-Tolyl isocyanate.

Preparation and Hazard Assessment

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for o-Tolyl isocyanate to understand its hazards, handling precautions, and emergency procedures.[9]

• Engineering Controls: All work must be conducted in a certified chemical fume hood to ensure adequate ventilation and minimize inhalation exposure.[9][10] The work area should be equipped with a safety shower and an eyewash station.[11]

• Select and Inspect PPE: Gather all necessary PPE as specified in the table above. Inspect each item for damage or defects before use.[1]

• Emergency Plan: Ensure a spill kit with appropriate absorbent material is readily available. Confirm the location of the safety shower, eyewash station, and fire extinguisher.[9]

Handling and Experimental Protocol

• Work Area: Conduct all manipulations of o-Tolyl isocyanate within the fume hood.[9]

• Avoid Incompatibilities: Keep the chemical away from incompatible substances such as acids, strong oxidizing agents, strong bases, alcohols, amines, and moisture.[6][11]

• Prevent Ignition: Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking tools and take precautionary measures against static discharge.[1]

• Transferring: When transferring the chemical, use the smallest quantities possible.[9] Keep containers tightly closed when not in use to prevent exposure to moisture and contamination.[10][11]

• Personal Hygiene: Do not eat, drink, or smoke in the work area.[1] Wash hands thoroughly after handling the chemical, and wash contaminated clothing before reuse.[8][10]

Waste Management and Disposal

• Segregation: Isocyanate waste must be kept separate from other chemical waste streams.[9]

• Containerization: Collect all o-Tolyl isocyanate waste (including contaminated materials like gloves and absorbent pads) in a suitable, clean, dry, and clearly labeled, closed container.[9][10] Label the container as "Hazardous Waste - Isocyanates".[9]

• Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated satellite accumulation area, away from incompatible materials.[9][10]

• Disposal: Arrange for disposal through your institution's Environmental Health & Safety (EHS) office.[9] Waste must be disposed of in accordance with all applicable national and local regulations.

Emergency Procedures

Immediate and appropriate action is critical in an emergency.

Spill Response

• Evacuate: Immediately evacuate personnel from the affected area.[1]

• Ventilate: Ensure the area is well-ventilated.

• Wear PPE: Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and protective clothing before re-entering the area.[9]

• Contain: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical enter drains.[1]

• Absorb: Use an inert absorbent material such as sand, silica (B1680970) gel, or a universal binder to soak up the spill.[6]

• Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable, closed container for disposal.[10]

• Decontaminate: Clean the affected area thoroughly.

• Dispose: Dispose of the waste as outlined in the waste management plan.

First Aid Measures

• Inhalation: Remove the individual from exposure and move to fresh air immediately. If breathing is difficult, give oxygen. If the person is not breathing, provide artificial respiration. Seek immediate medical attention.[10]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing all contaminated clothing and shoes. Seek medical aid.[10]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][6]

• Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10]

Workflow Visualization

The following diagram illustrates the procedural workflow for responding to an o-Tolyl isocyanate spill.

Caption: Procedural flow for safely managing a laboratory spill of o-Tolyl isocyanate.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.dk [fishersci.dk]
• 3. What PPE is required when working with isocyanates? [sysco-env.co.uk]
• 4. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 5. Control measures guide - Canada.ca [canada.ca]
• 6. fishersci.com [fishersci.com]
• 7. actsafe.ca [actsafe.ca]
• 8. lakeland.com [lakeland.com]
• 9. benchchem.com [benchchem.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]